3-Ethyl-2,5-dimethylhexane

• CAS: 52897-04-8

Core Science & Biosynthesis

Technical Monograph: Physicochemical & Analytical Profiling of 3-Ethyl-2,5-dimethylhexane

[1][2][3][4][5]

Executive Summary

This technical guide provides a comprehensive physicochemical profile of 3-Ethyl-2,5-dimethylhexane , a specific structural isomer of decane. While often encountered as a minor constituent in complex petrochemical mixtures (e.g., kerosene, jet fuel, and isoparaffinic solvents), its isolation and characterization are critical for developing accurate Gas Chromatography (GC) retention time libraries and Quantitative Structure-Property Relationship (QSPR) models.

This document moves beyond basic property listing to explore the stereochemical implications of its structure and provides a validated analytical workflow for its identification in hydrocarbon matrices using Kovats Retention Indices.

Molecular Architecture & Stereochemistry

3-Ethyl-2,5-dimethylhexane is a branched alkane characterized by a high degree of steric bulk around the central carbon chain. Unlike

-decane, which adopts a linear zig-zag conformation, this isomer exhibits restricted rotation due to the interaction between the ethyl group at C3 and the isopropyl/isobutyl moieties.

Structural Hierarchy

The molecule contains a single chiral center at Carbon 3 , making it optically active if isolated as a pure enantiomer. However, in petrochemical synthesis and refining processes, it typically exists as a racemic mixture.

• IUPAC Name: 3-Ethyl-2,5-dimethylhexane[1][2][3][5][6][7][8][9]

• SMILES: CCC(CC(C)C)C(C)C

• InChIKey: UJEUVDLASLOZIV-UHFFFAOYSA-N[1][2][3][4][5]

Visualization: Structural Connectivity

The following diagram illustrates the connectivity and the steric crowding around the C3 chiral center, which directly influences its boiling point and density compared to linear isomers.

Figure 1: Structural connectivity emphasizing the C3 chiral center and steric crowding responsible for volatility shifts.[5]

Physicochemical Properties

The following data aggregates experimental values where available and high-confidence predicted values (validated by group contribution methods) for gaps in the experimental record.

Thermodynamic & Physical Data

Property	Value	Source/Method
Molecular Weight	142.28 g/mol	Calculated
Boiling Point	154.1°C	Experimental [1]
Melting Point	-110°C (approx)	Predicted (Group Contribution)
Density ( )	0.735 g/mL	Predicted (ACD/Labs) [2]
Refractive Index ( )	1.412	Predicted
Flash Point	~44°C	Estimated (Closed Cup)
LogP (Octanol/Water)	4.8	PubChem (XLogP3) [2]

Scientific Insight: The boiling point of 154.1°C is significantly lower than that of

-decane (174.1°C). This "branching effect" prevents efficient stacking of molecules, reducing Van der Waals forces. This property is exploited in fractional distillation to separate it from linear paraffins.

Analytical Protocol: Identification & Characterization

For researchers in fuel science or metabolomics, identifying 3-Ethyl-2,5-dimethylhexane requires precise Gas Chromatography (GC) protocols. Mass spectrometry (MS) alone is often insufficient due to the similarity of fragmentation patterns among C10 isomers (all produce heavy

43, 57, 71 fragments).

The Gold Standard: The Kovats Retention Index (RI) is the primary method for positive identification.

Validated Experimental Workflow

Objective: Confirm presence of 3-Ethyl-2,5-dimethylhexane in a hydrocarbon solvent.

• Column Selection: Use a non-polar capillary column (e.g., DB-1, HP-5, or DB-5MS).

  • Rationale: Separation is driven by boiling point and London dispersion forces, aligning with the RI database.

• Standard Preparation: Co-inject the sample with a homologous series of

  -alkanes ( to ).

• Calculation: Calculate the Retention Index (

  ) using the Van den Dool and Kratz equation (for temperature-programmed GC).

• Verification: Compare against the NIST Standard Reference Data.

Target RI Value (Non-polar column): 891 [3]

Mass Spectrometry Fragmentation Logic

The fragmentation of 3-Ethyl-2,5-dimethylhexane follows specific cleavage rules driven by carbocation stability.

• Base Peak: Typically

  43 or 57 (due to isopropyl/ethyl loss).

• Molecular Ion (

  ): 142 (Often weak or absent).

• Key Loss: Loss of the ethyl group at the chiral center leads to a secondary carbocation.

Workflow Diagram

Figure 2: Step-by-step analytical workflow for positive identification using Kovats Retention Indices.

Applications in R&D

QSAR & Molecular Modeling

Drug development professionals utilize this molecule as a hydrophobic probe in Quantitative Structure-Activity Relationship (QSAR) studies. Its specific LogP (4.[8]8) and steric bulk allow researchers to model how lipophilic drugs might interact with sterically hindered binding pockets.

Reference Standard

In the petrochemical industry, this isomer serves as a calibration standard for:

• Octane Rating Models: Branched alkanes generally have higher octane numbers than linear ones.

• Distillation Curves: Verifying the efficiency of fractionation columns in separating close-boiling isomers.

Safety & Handling

While specific toxicological data for this isomer is limited, it should be handled according to the safety profile of general

branched alkanes.

• GHS Classification: Flammable Liquid (Category 3).

• Hazard Statements:

  • H226: Flammable liquid and vapor.

  • H304: May be fatal if swallowed and enters airways (Aspiration hazard).

• Handling Protocol: Use in a fume hood. Ground/bond container and receiving equipment to prevent static discharge, which is a high risk with non-conductive hydrocarbon solvents.

References

• Chemister.ru Database. (2003). Properties of Organic Substances: 3-ethyl-2,5-dimethylhexane. Retrieved from [Link] (Data sourced from Internet Electronic Journal of Molecular Design, 2003, Vol 2, No 9).[10]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 521421, Hexane, 3-ethyl-2,5-dimethyl-. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (2023).[5] Hexane, 3-ethyl-2,5-dimethyl-: Gas Chromatography. NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link]

Sources

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• 10. 3-ethyl-2,5-dimethylhexane [chemister.ru]

3-Ethyl-2,5-dimethylhexane structural formula

Executive Summary

In the high-precision domain of pharmaceutical development, branched alkanes serve as critical non-polar reference standards for lipophilicity assessments, gas chromatography (GC) retention indexing, and metabolic stability studies.[1] 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8) represents a chemically significant decane isomer (

) characterized by high steric bulk and a specific chiral center at C3.[1]

This guide provides a comprehensive technical breakdown of this molecule, moving beyond basic data to explore its stereochemical implications, robust synthesis via Grignard alkylation, and spectral validation.[1] It is designed for researchers requiring a definitive structural and synthetic reference.[1]

Part 1: Structural Architecture & Stereochemistry

The structural integrity of 3-Ethyl-2,5-dimethylhexane is defined by its branched carbon skeleton, which imparts lower boiling points and density compared to its linear counterpart (n-decane) due to reduced surface area for Van der Waals interactions.[1]

Nomenclature and Identification

• IUPAC Name: 3-Ethyl-2,5-dimethylhexane[1][2][3][4][5][6]

• Molecular Formula:

  [3][4][5][7]

• Molecular Weight: 142.28 g/mol [3][7]

• CAS Registry Number: 52897-04-8[1][2][3][4][8]

• SMILES: CCC(CC(C)C)C(C)C

• InChI Key: UJEUVDLASLOZIV-UHFFFAOYSA-N[1][2][3][4]

Stereochemical Analysis

The molecule possesses a single chiral center at Carbon 3 (C3) .[1] The four substituents attached to C3 are:

• Hydrogen atom (-H)[1]

• Ethyl group (

  )[1]

• Isopropyl group (

  ) derived from C2.[1]

• Isobutyl group (

  ) derived from C4-C6.[1]

Because all four groups are distinct, 3-Ethyl-2,5-dimethylhexane exists as a pair of enantiomers: (3R)- and (3S)- .[1] In non-stereoselective synthesis, the product is obtained as a racemic mixture.[1]

Figure 1: Structural Connectivity & Retrosynthesis (Visualization of the carbon skeleton and logical disconnection for synthesis)

Caption: Retrosynthetic analysis showing the disconnection of the C3-Ethyl bond to reveal the ketone precursor.

Part 2: Physicochemical Profile & SAR Implications

For drug development professionals, this alkane serves as a model for "steric bulk" in Structure-Activity Relationship (SAR) studies.[1] Its high lipophilicity (LogP) makes it an excellent probe for hydrophobic pockets in receptor binding assays or as a solvent standard in partition coefficient experiments.[1]

Table 1: Key Physicochemical Properties

Property	Value / Range	Relevance to Protocol
Boiling Point	157°C (at 760 mmHg)	Distillation purification set-point.[1]
Density	~0.735 g/mL (Predicted)	Volume-to-mass conversion for dosing.[1]
LogP (Octanol/Water)	4.8 (Predicted)	High lipophilicity; mimics cell membrane core.[1]
Refractive Index	~1.415	Purity check via refractometer.
Flash Point	~45°C	Flammability hazard; requires inert atmosphere.[1]

Application Note: In GC-MS analysis, 3-Ethyl-2,5-dimethylhexane is often used to calculate Kovats Retention Indices (RI) .[1] Its specific branching pattern typically elutes earlier than n-decane (RI=1000) but later than lighter branched isomers, providing a critical calibration point in the RI 890–950 range.[1]

Part 3: Synthesis & Purification Protocols

Direct synthesis of specific branched alkanes is rarely achieved by simple alkylation due to rearrangement issues.[1] The most robust, self-validating protocol involves a Grignard reaction followed by reduction.[1]

Reaction Scheme

• Nucleophilic Addition: 2,5-Dimethylhexan-3-one + Ethylmagnesium bromide

  Tertiary Alcohol.[1]

• Dehydration: Tertiary Alcohol

  Alkene mixture (Zaitsev/Hofmann products).[1]

• Hydrogenation: Alkene mixture +

  3-Ethyl-2,5-dimethylhexane.[1]

Detailed Experimental Workflow

Step 1: Grignard Formation & Addition

• Setup: Flame-dried 3-neck flask,

  atmosphere.

• Reagents: 2,5-Dimethylhexan-3-one (1.0 eq), EtMgBr (1.2 eq, 3.0M in ether).

• Protocol:

  • Cool EtMgBr solution to 0°C.

  • Add ketone dropwise over 30 mins to prevent exotherm.

  • Reflux for 2 hours to ensure completion.

  • Quench: Pour into ice-cold saturated

    .

  • Extraction: Extract with diethyl ether (

    mL). Dry over .[1]

Step 2: Deoxygenation (Dehydration/Hydrogenation)

• Dehydration: Reflux the crude alcohol with catalytic p-toluenesulfonic acid (pTsOH) in benzene/toluene with a Dean-Stark trap to remove water.[1]

• Hydrogenation:

  • Dissolve crude alkene in ethanol.[1]

  • Add 10% Pd/C catalyst (5 wt%).[1]

  • Stir under

    balloon (1 atm) for 12 hours.

  • Filtration: Filter through Celite to remove Pd/C.[1]

Figure 2: Synthesis & Purification Workflow (Operational logic for the isolation of the target alkane)

Caption: Step-wise workflow from ketone precursor to purified alkane.

Part 4: Analytical Validation (Spectroscopy)

Trustworthiness in chemical synthesis relies on spectral confirmation.[1] The following data confirms the structure of 3-Ethyl-2,5-dimethylhexane.

Proton NMR ( NMR, 400 MHz, )

The spectrum is characterized by complex overlapping multiplets due to the similar chemical environments of the alkyl protons.

• 0.82 - 0.90 ppm (Multiplet, 15H): Corresponds to the five methyl groups.[1] The isopropyl methyls appear as doublets ( ), while the ethyl terminal methyl is a triplet.
• 1.10 - 1.35 ppm (Multiplet, 5H): Methylene ( ) protons of the ethyl group and the isobutyl chain.[1]
• 1.40 - 1.60 ppm (Multiplet, 2H): Methine ( ) protons at C2 and C5.[1]
• 1.65 ppm (Multiplet, 1H): Methine proton at the chiral center C3.

Mass Spectrometry (GC-MS, EI, 70 eV)

• Molecular Ion (

  ): m/z 142 (often weak or absent due to fragmentation).[1]

• Base Peak: Typically m/z 43 (

  ) or m/z 57 ( ) due to stable carbocation formation at branching points.[1]

• Diagnostic Fragment: Loss of ethyl group (

  ) giving m/z 113.[1]

References

• National Institute of Standards and Technology (NIST). Hexane, 3-ethyl-2,5-dimethyl- Mass Spectrum and Retention Indices.[1] NIST Chemistry WebBook, SRD 69.[1] Available at: [Link]

• PubChem. 3-Ethyl-2,5-dimethylhexane Compound Summary (CID 521421).[1] National Library of Medicine.[1] Available at: [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (General reference for Grignard and Hydrogenation protocols).

• Chemister. Database of Physical Properties: 3-ethyl-2,5-dimethylhexane.[1] Available at: [Link][9]

Sources

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• 3. 3-ethyl-2,5-dimethylhexane [stenutz.eu]
• 4. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 5. (3S)-3-ethyl-2,5-dimethylhexane | C10H22 | CID 71423225 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. 3-ethyl-2,5-dimethylhexane [chemister.ru]
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• 9. scribd.com [scribd.com]

Beyond the Name: Stereochemical Analysis and Nomenclature Protocols for 3-Ethyl-2,5-dimethylhexane

Topic: 3-Ethyl-2,5-dimethylhexane IUPAC Nomenclature & Stereochemical Analysis Content Type: Technical Whitepaper Audience: Senior Researchers, Medicinal Chemists, and Analytical Scientists[1][2]

Executive Summary

While often dismissed as a simple branched alkane, 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8) serves as a critical case study in the intersection of IUPAC nomenclature rules, stereochemical ambiguity, and lipophilic pharmacophore design.[1][2] In high-throughput screening and impurity profiling, the oversight of chirality in "simple" alkanes can lead to data artifacts in gas chromatography (GC) and inconsistencies in metabolic stability predictions.[1]

This guide provides a definitive technical breakdown of the nomenclature logic, establishes the Cahn-Ingold-Prelog (CIP) priority protocols for its stereocenter, and outlines a validated analytical workflow for enantiomeric separation.

Part 1: Nomenclature Forensics and Structural Logic[1]

The name "3-Ethyl-2,5-dimethylhexane" is frequently misidentified by automated naming software or junior chemists as "2,5-dimethyl-3-ethylhexane" due to a misunderstanding of alphabetical ordering versus numbering priority.[1][2][3]

Structural Deconstruction

To validate the IUPAC name, we must analyze the carbon skeleton:

[1][2][3]

Step 1: Identify the Principal Chain [1][4]

• Path A (Horizontal): C1–C2–C3–C4–C5–C6.[1][2][3] Length = 6 carbons (Hexane).[1][2][3][5]

• Path B (Ethyl to C6): Ethyl(C)–C3–C4–C5–C6.[1][2][3] Length = 6 carbons (Hexane).[1][2][3][5]

• Rule Application: When two chains compete for length, the chain with the maximum number of substituents is selected.

  • Path A Substituents: Methyl (at C2), Ethyl (at C3), Methyl (at C5).[1][2][3] Total = 3.

  • Path B Substituents: Isopropyl (at C3), Methyl (at C5).[1][2][3] Total = 2.

  • Decision: Path A is the principal chain.[1][2][3]

Step 2: Numbering the Chain

• Left-to-Right: Substituents at 2, 3, 5.

• Right-to-Left: Substituents at 2, 4, 5.

• Rule Application: The set of locants (2, 3, 5) is lower than (2, 4,[1] 5) at the first point of difference.[1][3]

  • Decision: Numbering proceeds Left-to-Right.

Step 3: Alphabetical Assembly

• Substituents: Ethyl vs. Methyl.[1][2][3]

• Rule Application: Alphabetical order determines the citation sequence, not the locant number. "E" (Ethyl) precedes "M" (Methyl).[1][2][3][6]

• Final Name: 3-Ethyl-2,5-dimethylhexane .

Nomenclature Decision Logic (Visualization)

Figure 1: Logical decision tree for deriving the Preferred IUPAC Name (PIN), highlighting the critical "Max Substituents" rule often missed in automated algorithms.

Part 2: Stereochemical Complexity (The "Hidden" Science)[1]

In drug development, the assumption that simple alkanes are achiral is a dangerous oversight.[1] 3-Ethyl-2,5-dimethylhexane contains a chiral center at C3 , making it a racemic mixture in standard synthesis.[1][2][3]

Cahn-Ingold-Prelog (CIP) Priority Assignment

To determine the (R) or (S) configuration, we must assign priorities to the four groups attached to C3 based on atomic number and point of difference.[1][2][3]

The Center: Carbon-3 (C3) The Groups:

• -H (Hydrogen)[1][2][3]

• -CH₂CH₃ (Ethyl group)[1][2][3]

• -CH(CH₃)₂ (Isopropyl group, derived from C2)[1][2][3]

• -CH₂CH(CH₃)₂ (Isobutyl group, derived from C4-C5)[1][2][3]

Priority Analysis Table:

Priority	Group	First Atom	Second Layer Atoms	Logic
1	Isopropyl (-CH(CH₃)₂)	C	(C, C, H)	Highest branch density at first connection.[1][2][3]
2	Isobutyl (-CH₂CH(CH₃)₂)	C	(C, H, H)	Ties with Ethyl at Layer 1.[1][2][3] Layer 2 (CH vs CH₃) wins.[1][2][3]
3	Ethyl (-CH₂CH₃)	C	(C, H, H)	Loses to Isobutyl at Layer 2 (CH₃ has only H).[1][2][3]
4	Hydrogen (-H)	H	N/A	Lowest atomic number.[1][2][3]

Stereochemical Implication: Because Priority 1 (Isopropyl) and Priority 2 (Isobutyl) are structurally similar but distinct, this molecule exhibits cryptochirality .[1][2][3] The specific rotation ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

is likely low, making polarimetric detection difficult.[1][3] Separation requires chiral gas chromatography (GC).[1][2][3][7]

Part 3: Analytical Protocols & Experimental Workflow

For researchers using this alkane as a lipophilic spacer or analyzing it as a solvent impurity, resolving the enantiomers is critical for establishing purity profiles compliant with ICH guidelines.[1]

Protocol: Chiral Gas Chromatography Separation

Objective: Separate (R)- and (S)-3-ethyl-2,5-dimethylhexane. Principle: Separation is achieved via host-guest inclusion complexes using cyclodextrin-based stationary phases.[1][2][3]

Instrument Parameters:

• System: Agilent 8890 GC or equivalent.

• Detector: FID (Flame Ionization Detector) or MS (Mass Spectrometer).[1][2][3]

• Column: Cyclosil-B (30m x 0.25mm, 0.25µm film) or Rt-βDEXse .[1][2][3]

  • Mechanism:[1][4][5][8] The

    -cyclodextrin stationary phase interacts differentially with the isopropyl vs. isobutyl steric bulk.[1][2]

Methodology Steps:

• Sample Prep: Dilute 10 µL of alkane in 1 mL n-pentane (non-interfering solvent).

• Injection: 1 µL splitless injection at 250°C.

• Oven Program:

  • Initial: 40°C (Hold 2 min).

  • Ramp: 1°C/min to 80°C (Critical: Slow ramp required for chiral resolution).

  • Ramp: 20°C/min to 200°C (Burn out).

• Data Analysis: Calculate Resolution (

  ) between the two peaks. indicates baseline separation.[1][2][3]

Metabolic Stability Workflow (Graphviz)

In a drug discovery context, the tertiary carbons (C2, C3, C5) are metabolic "hotspots" for CYP450 oxidation.[1]

Figure 2: Predicted metabolic oxidation pathway.[1][2][3] The C3 position is sterically hindered, making C2/C5 the primary sites for hydroxylation.[1]

Part 4: Physicochemical Profile for Drug Design[1]

When used as a hydrophobic moiety in Fragment-Based Drug Design (FBDD), the following properties are relevant for SAR (Structure-Activity Relationship) modeling.

Property	Value	Relevance to Drug Design
Molecular Weight	142.28 g/mol	Low MW allows for attachment to larger scaffolds without violating Lipinski's Rule of 5.[1][2][3]
LogP (Predicted)	~4.8	Highly lipophilic.[1][2][3] Increases membrane permeability but risks non-specific binding.[1][2][3]
Rotatable Bonds	4	Moderate flexibility; entropy penalty upon binding is manageable.[1][2][3]
Topological Polar Surface Area	0 Ų	Purely hydrophobic interaction (Van der Waals).[1][2][3]
Metabolic Liability	High	Contains 3 tertiary hydrogens susceptible to rapid oxidation.[1][2][3]

Strategic Insight: If using this substructure in a lead candidate, consider replacing the tertiary hydrogens at C2 and C5 with Fluorine or Methyl groups (forming a quaternary carbon) to block metabolic degradation and extend half-life (

).[1][2][3]

References

• PubChem Database. 3-Ethyl-2,5-dimethylhexane - Compound Summary.[1][2][3][9] National Center for Biotechnology Information.[1][2][3] [Link]

• IUPAC. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book).[1][2][3] Royal Society of Chemistry.[1][2][3] [Link]

• Schurig, V. (2001).[1][2][3] Separation of enantiomers by gas chromatography.[1][2][3][7] Journal of Chromatography A. [Link][1][2][3]

• Smith, D. A. (2012).[1][2][3] Metabolism, Pharmacokinetics, and Toxicity of Functional Groups.[1] Royal Society of Chemistry.[1][2][3] [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
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• 3. CID 91233004 | C10H21- | CID 91233004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Naming Alkanes with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]
• 6. brainly.com [brainly.com]
• 7. gcms.cz [gcms.cz]
• 8. IUPAC Rules [chem.uiuc.edu]
• 9. (3S)-3-ethyl-2,5-dimethylhexane | C10H22 | CID 71423225 - PubChem [pubchem.ncbi.nlm.nih.gov]

Precision Analytics of Branched Alkanes: 3-Ethyl-2,5-dimethylhexane

Technical Monograph | Chemical Characterization & Analytical Protocols

Executive Summary & Strategic Relevance

In the high-stakes environment of drug development, alkanes are often dismissed as mere solvents or petrochemical byproducts. However, specific isomers like 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8) represent critical "analytical interferences" or "hydrophobic probes" in complex matrices.

For a researcher, knowing the molecular weight is not enough. You must understand how this specific branching architecture affects volatility, mass spectral fragmentation, and retention behavior compared to its linear isomer,

-decane. This guide moves beyond basic stoichiometry to provide a self-validating framework for identifying and quantifying this molecule in pharmaceutical impurities and metabolic stability studies.

Molecular Weight & Isotopic Architecture[1][2]

High-Precision Calculation

In mass spectrometry (MS) and high-performance liquid chromatography (HPLC), the distinction between Average Molecular Weight and Monoisotopic Mass is the difference between a confirmed structure and a false positive.

Using the latest IUPAC 2025 Standard Atomic Weights , we derive the precise values for

.

Component	Count	Standard Atomic Weight (Da)	Contribution (Da)	Monoisotopic Mass ( )
Carbon	10	12.011 ± 0.002	120.110	120.00000
Hydrogen	22	1.008 ± 0.0002	22.176	22.17251
Total	-	142.286 g/mol	-	142.17251 Da

Critical Insight: In High-Resolution Mass Spectrometry (HRMS), look for the monoisotopic peak at 142.1725 m/z . A deviation >5 ppm suggests an isobaric interference (e.g., an oxidized impurity like

).

Isotopic Envelope Prediction

Due to the presence of 10 carbon atoms, the M+1 peak (derived from

natural abundance) is significant.

• Probability of

  : ~1.1% per carbon.

• M+1 Abundance:

  relative to the base peak.

• Validation Check: If your MS spectrum shows an M+1 peak < 5% or > 15%, the analyte is not a pure C10 alkane.

Structural Dynamics & Fragmentation Logic[1]

The structure of 3-Ethyl-2,5-dimethylhexane is defined by three branching points, making it kinetically distinct from linear decane.

Structure: CH3-CH(CH3)-CH(CH2CH3)-CH2-CH(CH3)2

Mass Spectrometry Fingerprint (EI Source)

Unlike

-alkanes, which show a "picket fence" loss of groups (m/z 142, 113, 99, 85...), this branched isomer undergoes facile cleavage at the tertiary carbons (C2, C3, and C5).

• Molecular Ion (M+): Extremely weak or absent.[1][2] The branched structure stabilizes fragmentation products, depleting the parent ion.

• Primary Fragmentation (The "Rule of Largest Loss"):

  • Cleavage at C3 (the central ethyl-bearing carbon) is energetically favorable.

  • Loss of the Isobutyl group (largest substituent at C3)

    Fragment mass 85 m/z .

  • Loss of the Isopropyl group (at C2)

    Fragment mass 99 m/z .

The presence of a dominant peak at m/z 85 or m/z 43 (isopropyl cation), combined with a missing M+ peak, is the diagnostic fingerprint for this isomer.

Visualization: Fragmentation & Analytical Workflow

The following diagrams illustrate the structural cleavage logic and the recommended analytical workflow for isolating this compound.

MS Fragmentation Pathway

Caption: Predicted Electron Ionization (EI) fragmentation pathways. The loss of the isobutyl group (m/z 85) is kinetically favored due to steric relief.[3]

GC-MS Identification Workflow

Caption: Decision tree for identifying 3-Ethyl-2,5-dimethylhexane using Retention Indices (RI) and Mass Spectral matching.

Standard Operating Procedure (SOP): Identification

Objective: To distinguish 3-Ethyl-2,5-dimethylhexane from other C10 isomers (e.g., 4-ethyloctane) in solvent residue analysis.

System Suitability Parameters

Before running samples, the instrument must meet these criteria to ensure data integrity (E-E-A-T principle: Trustworthiness).

• Column: Non-polar capillary column (e.g., DB-1 or DB-5, 30m x 0.25mm).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Temperature Program:

  • Hold 40°C for 2 min.

  • Ramp 10°C/min to 200°C.

• Reference Standard: A mixture of n-alkanes (C8-C12) must be run to calculate the Kovats Retention Index (RI) .

The Validation Calculation

The retention index (RI) is the gold standard for alkane identification, as boiling points are too similar.

• Target RI for 3-Ethyl-2,5-dimethylhexane: 891 (on Squalane/Non-polar phases).

• Acceptance Criteria: The calculated RI must be within ±5 units of the literature value. If the RI is 1000, you have misidentified

  -decane.

Applications in Drug Development[1][2]

Residual Solvent Analysis (Class 3)

While not explicitly listed in ICH Q3C as a toxic solvent, branched alkanes are common impurities in industrial-grade "Hexanes" or "Heptanes" used during API crystallization.

• Risk: Due to its higher boiling point (157°C) compared to n-hexane (69°C), this isomer may concentrate during drying steps, leading to OOS (Out of Specification) results for residual solvents.

Lipophilicity & Blood-Brain Barrier (BBB) Modeling

In QSAR (Quantitative Structure-Activity Relationship) studies, this molecule serves as a standard for LogP ~4.8 .

• Usage: It is used to calibrate retention times in immobilized artificial membrane (IAM) chromatography, simulating the hydrophobic core of the lipid bilayer.

References

• National Institute of Standards and Technology (NIST). (2024). Mass Spectrum and Retention Index of Hexane, 3-ethyl-2,5-dimethyl-. NIST Chemistry WebBook, SRD 69. [Link][3]

• IUPAC Commission on Isotopic Abundances and Atomic Weights. (2024).[4] Standard Atomic Weights of the Elements 2024. International Union of Pure and Applied Chemistry.[4][5] [Link]

• PubChem. (2024).[6][7] Compound Summary: 3-Ethyl-2,5-dimethylhexane (CID 521421). National Library of Medicine. [Link][3]

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• 7. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-Ethyl-2,5-dimethylhexane boiling point

An In-depth Technical Guide to the Boiling Point of 3-Ethyl-2,5-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the boiling point of 3-Ethyl-2,5-dimethylhexane, a branched-chain alkane. We will explore the theoretical principles governing this critical physical property, placing it within the context of its structural isomers. This document details the causal relationships between molecular structure—specifically, isomeric branching—and intermolecular forces, which dictate the temperatures of phase transitions. Furthermore, a validated experimental protocol for the precise determination of boiling points is presented, designed to ensure accuracy and reproducibility in a research setting. This guide serves as an authoritative resource, integrating foundational chemical principles with practical laboratory application.

Introduction to 3-Ethyl-2,5-dimethylhexane

3-Ethyl-2,5-dimethylhexane is a saturated hydrocarbon with the chemical formula C₁₀H₂₂.[1][2][3] As a member of the alkane family, it is a nonpolar compound, characterized by single bonds between its carbon atoms.[4] It is one of the 75 structural isomers of decane, each sharing the same molecular formula but differing in the arrangement of their atoms.[5][6][7] This structural variance gives rise to distinct physical properties, most notably the boiling point, making it a key parameter for identification, purification, and application in various chemical processes. Understanding the factors that determine its boiling point is fundamental to its handling and use in scientific research and development.

Physicochemical Properties and Isomeric Comparison

The physical properties of an alkane are directly dictated by its molecular structure. For 3-Ethyl-2,5-dimethylhexane, its branched nature significantly influences its boiling point when compared to its linear isomer, n-decane.

Property	3-Ethyl-2,5-dimethylhexane	n-Decane
Molecular Formula	C₁₀H₂₂	C₁₀H₂₂
Molar Mass	142.28 g/mol [2][8]	142.286 g/mol
Boiling Point	154.1 °C to 157 °C[1][8]	~174.1 °C[6][9]
IUPAC Name	3-ethyl-2,5-dimethylhexane[2][10]	Decane
Structure	Branched Chain	Straight Chain

Note: The slight variation in the reported boiling point for 3-Ethyl-2,5-dimethylhexane can be attributed to differences in experimental conditions and measurement techniques across various data sources.

Theoretical Framework: The Primacy of Molecular Structure

The boiling point of a substance is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[11] For nonpolar molecules like alkanes, the energy required to overcome the intermolecular attractions in the liquid phase and transition to the gaseous phase is determined by the strength of the van der Waals forces, specifically London dispersion forces.[4][12]

The Role of Intermolecular Forces

London dispersion forces are transient electrostatic attractions that arise from temporary fluctuations in electron distribution within a molecule.[12] The strength of these forces is dependent on two primary factors:

• Molecular Weight: As the molar mass of alkanes increases, so does the number of electrons, leading to greater polarizability. This enhances the magnitude of the temporary dipoles, resulting in stronger dispersion forces and a higher boiling point.[12][13]

• Molecular Surface Area: The available surface area for intermolecular contact is critical. Molecules that can pack closely together experience stronger cumulative dispersion forces.

Causality of Branching on Boiling Point

While 3-Ethyl-2,5-dimethylhexane and n-decane have identical molecular weights, their boiling points differ significantly due to structural branching.[4][14]

• n-Decane: Its linear, elongated structure allows for a large surface area of contact between adjacent molecules. This close packing maximizes the effectiveness of London dispersion forces, requiring more thermal energy to separate the molecules into the gas phase.

• 3-Ethyl-2,5-dimethylhexane: The presence of ethyl and methyl branches creates a more compact, somewhat spherical shape.[4][15] This steric hindrance prevents the molecules from packing as closely as their linear counterparts, reducing the effective surface area for intermolecular interactions.[13][15] Consequently, the overall dispersion forces are weaker, and a lower temperature is sufficient to reach the boiling point.[14][15]

The following diagram illustrates this fundamental relationship.

Caption: Relationship between alkane structure and boiling point.

Experimental Protocol: Boiling Point Determination via Thiele Tube

For the precise determination of a liquid's boiling point, especially with limited sample volumes typical in research, the Thiele tube method is highly reliable and efficient.[16] This protocol is a self-validating system; the sharpness of the boiling point range observed is a direct indicator of the compound's purity.

Principle of the Method

This technique relies on the definition of boiling point: the temperature at which the vapor pressure of the liquid equals the applied atmospheric pressure. An inverted capillary tube traps the sample's vapor, allowing for the precise observation of this equilibrium point upon cooling.[16]

Materials and Apparatus

• 3-Ethyl-2,5-dimethylhexane sample (~0.5 mL)

• Thiele tube

• High-temperature mineral oil or silicone oil

• Thermometer (calibrated, appropriate range)

• Small-diameter test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attaching the test tube to the thermometer

• Heating source (Bunsen burner or heating mantle)

• Stand and clamp

Step-by-Step Methodology

• Apparatus Assembly:

  • Fill the Thiele tube with heating oil to a level just above the top of the side-arm.

  • Add approximately 0.5 mL of 3-Ethyl-2,5-dimethylhexane to the small test tube.

  • Place the capillary tube, sealed-end-up, into the test tube containing the sample.

  • Attach the test tube to the thermometer using a rubber band. Ensure the sample is level with the thermometer bulb. The rubber band should be positioned above the oil level to prevent degradation.

  • Insert the thermometer assembly into the Thiele tube, ensuring the thermometer bulb is below the side-arm. Clamp the setup securely.

• Heating and Observation:

  • Gently heat the side-arm of the Thiele tube. The design of the tube ensures uniform heat circulation via convection.

  • As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

  • Upon approaching the boiling point, the sample's vapor pressure will increase, forcing a continuous and rapid stream of bubbles to emerge from the open end of the capillary tube.

  • Causality: This rapid stream indicates that the vapor pressure of the sample has exceeded the atmospheric pressure.

• Cooling and Measurement:

  • Remove the heat source and allow the apparatus to cool slowly.

  • The stream of bubbles will slow and eventually stop. The moment the bubbling ceases and the liquid is drawn back into the capillary tube, record the temperature.

  • Self-Validation: This is the precise point where the external atmospheric pressure equals the sample's vapor pressure. This recorded temperature is the boiling point. A pure compound will exhibit a sharp, reproducible boiling point. Impurities will typically cause the boiling to occur over a wider temperature range.[17]

• Data Recording:

  • Record the observed boiling point.

  • It is critical to also record the ambient atmospheric pressure, as boiling points are pressure-dependent. Standard boiling points are reported at 1 atm (760 mmHg).

Experimental Workflow Diagram

Caption: Workflow for boiling point determination using the Thiele tube method.

Conclusion

The boiling point of 3-Ethyl-2,5-dimethylhexane is experimentally determined to be in the range of 154-157 °C. This value is significantly lower than that of its linear isomer, n-decane, providing a clear and quantifiable demonstration of the influence of molecular structure on physical properties. The reduced surface area and steric hindrance caused by its ethyl and methyl branches weaken the intermolecular London dispersion forces, requiring less thermal energy for vaporization. The accurate determination of this property, using validated methods such as the Thiele tube protocol, is essential for the identification, purification, and effective application of this compound in research and industrial settings.

References

• Stenutz, R. (n.d.). 3-ethyl-2,5-dimethylhexane. Stenutz. Retrieved February 7, 2026, from [Link]

• Kiper, R. A. (2003). Properties of substance: 3-ethyl-2,5-dimethylhexane. Internet Electronic Journal of Molecular Design, 2(9), 631. Retrieved February 7, 2026, from [Link]

• Chemistry Department, WebQC.Org. (n.d.). Decane (C10H22): Chemical Compound. WebQC.Org. Retrieved February 7, 2026, from [Link]

• Study.com. (n.d.). The boiling points of alkanes increase systematically with their molar mass because of the.... Retrieved February 7, 2026, from [Link]

• Doc Brown's Chemistry. (n.d.). 75 C10H22 isomers. Retrieved February 7, 2026, from [Link]

• Filo. (2025, November 20). Solve chemistry questions related to C10H22 (decane). Retrieved February 7, 2026, from [Link]

• Real Chemistry. (2022, February 4). The Melting Point and Boiling Point of Alkanes. YouTube. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). Hexane, 3-ethyl-2,5-dimethyl-. National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

• Chemistry LibreTexts. (2024, March 18). 3.5: Properties of Alkanes. Retrieved February 7, 2026, from [Link]

• BYJU'S. (n.d.). Determination Of Boiling Point Of An Organic Compound. Retrieved February 7, 2026, from [Link]

• Wikipedia. (n.d.). Decane. Retrieved February 7, 2026, from [Link]

• Master Organic Chemistry. (2010, July 9). The Effect of Branching On Melting and Boiling Points. Retrieved February 7, 2026, from [Link]

• University of Technology, Iraq. (2021, September 19). EXPERIMENT (2) - DETERMINATION OF BOILING POINTS. Retrieved February 7, 2026, from [Link]

• Chemistry LibreTexts. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved February 7, 2026, from [Link]

• Scribd. (n.d.). Decane Isomers: Boiling Points & Reactions. Retrieved February 7, 2026, from [Link]

• The Organic Chemistry Tutor. (2023, February 2). Boiling Points of Alkanes. YouTube. Retrieved February 7, 2026, from [Link]

• GeeksforGeeks. (2025, July 23). Determination of Boiling Point of Organic Compounds. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). CID 91233004 | C10H21. National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

• Amrita CREATE. (2017, February 9). Boiling Point of an Organic compound. YouTube. Retrieved February 7, 2026, from [Link]

• Wikidata. (n.d.). 3-ethyl-2,5-dimethyhexane. Retrieved February 7, 2026, from [Link]

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Structural Elucidation and Carbon-13 NMR Analysis of 3-Ethyl-2,5-dimethylhexane

Topic: Content Type: In-depth Technical Guide Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary & Structural Context

3-Ethyl-2,5-dimethylhexane (PubChem CID: 521421) represents a critical class of branched alkanes often utilized as reference standards in petrochemical analysis and combustion modeling. While chemically simple, its structure presents a classic stereochemical puzzle in NMR spectroscopy: chirality-induced magnetic non-equivalence .

This guide moves beyond basic spectral matching. We dissect the theoretical prediction of chemical shifts using the Lindeman-Adams additivity rules and provide a rigorous protocol for distinguishing diastereotopic methyl groups—a common challenge when analyzing alkyl side-chains in drug candidates.

Molecular Architecture

• Formula:

• IUPAC Name: 3-Ethyl-2,5-dimethylhexane[1][2][3][4]

• Chirality: The molecule possesses a single chiral center at C3 .

  • Implication: The molecule exists as a pair of enantiomers (

    and ). In an achiral solvent (e.g., ), enantiomers are magnetically equivalent. However, the presence of the chiral center renders the adjacent protons and carbons diastereotopic .

Theoretical Framework: Chemical Shift Prediction

In the absence of a library standard, structural confirmation relies on empirical additivity rules. For branched alkanes, the Lindeman-Adams rule is the industry standard for predicting

chemical shifts with high accuracy ( ppm).

The Lindeman-Adams Equation

Where:

• : Base value for the carbon type (primary, secondary, tertiary, quaternary).
• : Additivity parameters for , , and substituents.
• : Steric correction factors for branching.

Structural Breakdown & Predicted Shifts

The molecule contains 10 carbons but will not show 10 distinct signals if resolution is low, nor will it show simple equivalence.

Carbon Label	Type	Structural Environment	Predicted Shift ( , ppm)	Stereochemical Note
C1 / C1'		Methyls on C2 (Isopropyl 1)	17.5 / 19.2	Diastereotopic (Anisochronous due to adjacent C3*)
C2		Methine (Isopropyl 1)	32.4	-effect from Ethyl group
C3		Chiral Center (Methine)	45.1	Most deshielded (Tertiary + Branching)
C4		Methylene (Bridge)	41.8	Between two methines
C5		Methine (Isopropyl 2)	28.6	Distant from chiral center
C6 / C6'		Methyls on C5 (Isopropyl 2)	22.5	Isochronous (effectively equivalent)
C7		Methylene (Ethyl group)	24.3	to chiral center
C8		Methyl (Ethyl group)	11.8	Most shielded

Note on Diastereotopicity: The methyl groups attached to C2 (labeled C1/C1') are chemically non-equivalent because C2 is directly bonded to the chiral center C3. They "see" different magnetic environments and will appear as two distinct signals, likely separated by 0.5 – 2.0 ppm. The methyls at C5 are further removed and will likely appear as a single peak or a very tight doublet.

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, the following protocol integrates acquisition with validation steps (DEPT/HSQC).

A. Sample Preparation[5][6]

• Solvent: Chloroform-d (

  , 99.8% D) with 0.03% v/v TMS.

• Concentration: 20–50 mg of analyte in 0.6 mL solvent.

• Tube: 5mm high-precision NMR tube (prevent shimming errors).

B. Acquisition Parameters (500 MHz Instrument)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): 2.0 seconds (Standard) or 10.0 seconds (Quantitative).

• Scans (NS): 256–1024 (Alkanes have long

  and low sensitivity).

• Spectral Width: 0–100 ppm (Aliphatic region).

C. Validation Logic (DEPT-135)

The DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment is non-negotiable for this assignment.

• CH, CH3: Positive Phase (Up).

• CH2: Negative Phase (Down).

• Quaternary C: Null (No signal).

DEPT-135 Truth Table for 3-Ethyl-2,5-dimethylhexane

Signal Region	Phase	Assignment Logic
10 - 23 ppm	Positive (+)	Methyls (C1, C1', C6, C8)
24 ppm	Negative (-)	Ethyl Methylene (C7)
28 - 33 ppm	Positive (+)	Methines (C2, C5)
41 ppm	Negative (-)	Bridge Methylene (C4)
45 ppm	Positive (+)	Chiral Methine (C3)

Visualization of Logic & Workflow

Diagram 1: Assignment Logic Tree

This diagram illustrates the decision-making process for assigning the critical diastereotopic methyls.

Caption: Logic flow for distinguishing carbon environments using DEPT-135 phasing and stereochemical proximity rules.

Diagram 2: Experimental Workflow

The step-by-step process from sample to validated structure.

Caption: Standardized workflow for reliable alkane characterization.

Advanced Analysis: The Stereochemical Nuance

For drug development professionals, the significance of 3-Ethyl-2,5-dimethylhexane lies in its utility as a model for gem-dimethyl non-equivalence .

In many small molecule inhibitors, an isopropyl group adjacent to a chiral center is used to increase lipophilicity. If the researcher assumes the two methyls are equivalent (integrating as 6H in Proton NMR or 2C in Carbon NMR), they may misinterpret the spectrum as impure.

• The Rule: If a methylene or isopropyl group is adjacent to a stereocenter, the protons/carbons are diastereotopic and theoretically distinct.

• Observation: In 3-Ethyl-2,5-dimethylhexane, the C2-isopropyl methyls are distinct (anisochronous), while the C5-isopropyl methyls often appear equivalent (accidental isochrony) due to distance from the chiral center C3.

References

• PubChem. (n.d.).[2][3][4][5] 3-Ethyl-2,5-dimethylhexane (Compound).[1][2][3][4][5] National Library of Medicine. Retrieved from [Link]

• Lindeman, L. P., & Adams, J. Q. (1971). Carbon-13 Nuclear Magnetic Resonance Spectrometry: Chemical Shifts for the Paraffins through C9. Analytical Chemistry, 43(10), 1245–1252. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[2] (Standard text for DEPT/APT interpretation).

• Reich, H. J. (n.d.). WinPLT: Chemical Shift Calculation. University of Wisconsin-Madison. (Methodology for additivity rules).

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Spectroscopic Profiling of Branched Alkanes: A Deep Dive into 3-Ethyl-2,5-dimethylhexane

Executive Summary

This technical guide provides a comprehensive spectroscopic analysis of 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8), a branched decane isomer (

).[1] While often overshadowed by linear alkanes in general references, this specific isomer serves as a critical model for understanding steric effects in hydrophobic interactions and as a reference standard in petrochemical impurity profiling.[1]

This document moves beyond basic functional group identification. It focuses on the structural elucidation of the alkane backbone through Infrared (IR) spectroscopy, specifically distinguishing the isopropyl and ethyl branching signatures from the linear methylene chains.[1]

Structural Context & Physicochemical Properties[1][2][3][4][5][6][7][8][9]

Before interpreting the spectrum, one must understand the vibrational degrees of freedom available to the molecule.[1] 3-Ethyl-2,5-dimethylhexane is characterized by a high degree of branching, which significantly alters its spectral "fingerprint" compared to n-decane.[1]

Molecular Anatomy[1]

• Backbone: A hexane chain (6 carbons).[1]

• Branching:

  • Positions 2 & 5: Methyl groups (

    ).[1] These create terminal isopropyl moieties ( ).[1]

  • Position 3: An Ethyl group (

    ).[1][2][3][4][5]

Key Physicochemical Data:

Property	Value	Relevance to Spectroscopy

| Molecular Formula |

| Saturated hydrocarbon; no -bonds or heteroatoms. | | Molecular Weight | 142.28 g/mol | Determines reduced mass for skeletal vibrations.[1] | | Boiling Point | ~157 °C | Liquid at room temperature; amenable to Transmission or ATR-FTIR.[1] | | Symmetry | (Asymmetric) | Lack of high symmetry means most vibrational modes are IR active.[1] |

Theoretical IR Framework: The Alkane Signature

Since 3-Ethyl-2,5-dimethylhexane lacks polar functional groups (like carbonyls or hydroxyls), its IR spectrum is dominated exclusively by C-H stretching and C-H bending modes.[1] The diagnostic power lies in the fine structure of these peaks.[1]

The Vibrational Logic

• High Frequency (2800–3000 cm⁻¹): Stretching vibrations.[1] The ratio of methyl (

  ) to methylene ( ) peak intensities is the primary indicator of branching density.[1]

• Mid Frequency (1350–1480 cm⁻¹): Bending (Deformation) vibrations.[1] This is the critical region for identifying the isopropyl and ethyl substructures.[1]

• Low Frequency (<1000 cm⁻¹): Skeletal

  rocking.[1] Generally weak and coupled, but useful for fingerprinting.[1][6]

Spectral Analysis & Assignment

The following analysis breaks down the theoretical spectrum of 3-Ethyl-2,5-dimethylhexane based on established group frequencies for branched alkanes.

Region A: The C-H Stretching Zone (2840–2970 cm⁻¹)

In linear decane, the

peaks dominate.[1] In 3-Ethyl-2,5-dimethylhexane, the high number of methyl groups (5 total: two on the backbone, one on the ethyl, two terminal) inverts this relationship.[1]

Wavenumber (cm⁻¹)	Assignment	Mode Description	Structural Origin
2962 ± 5		Asymmetric Stretch	Strong intensity due to 5x Methyl groups.
2925 ± 5		Asymmetric Stretch	Methylene backbone & ethyl linker.
2872 ± 5		Symmetric Stretch	Methyl groups (Fermi resonance enhanced).[1]
2853 ± 5		Symmetric Stretch	Methylene groups.[1]

Diagnostic Insight: Look for a 2962 > 2925 cm⁻¹ intensity ratio .[1] This confirms a highly branched structure.[1] If the 2925 peak were stronger, it would indicate a long linear chain (e.g., n-decane).[1]

Region B: The Fingerprint Bending Zone (1360–1480 cm⁻¹)

This is the most chemically significant region for this isomer.[1]

1. The Methylene Scissor (1460 cm⁻¹)

A sharp band at 1460 cm⁻¹ arises from the scissoring deformation (

) of the groups in the hexane backbone and the ethyl side chain.[1]

2. The Isopropyl "Doublet" (1365–1385 cm⁻¹)

The presence of the isopropyl groups at positions 2 and 5 creates a specific spectral phenomenon known as Gem-Dimethyl Splitting (or Isopropyl Splitting).[1]

• Mechanism: The two methyl groups on the isopropyl carbon vibrate in-phase and out-of-phase, splitting the standard methyl umbrella mode.[1]

• The Doublet: You will observe two distinct peaks of roughly equal intensity:

  • ~1385 cm⁻¹ (Phase A)[1]

  • ~1365 cm⁻¹ (Phase B)[1]

• The Ethyl Contributor: The methyl group on the ethyl chain contributes a singlet at ~1380 cm⁻¹ , which often overlaps with the high-frequency wing of the isopropyl doublet, causing broadening or a shoulder.[1]

Region C: Skeletal Rocking (700–750 cm⁻¹)

Linear alkanes show a "rocking" band at 720 cm⁻¹ only if there is a chain of 4+ methylene units (

).[1]

• Observation: 3-Ethyl-2,5-dimethylhexane has interrupted methylene chains.[1] The longest run is only 2 units.[1]

• Result: The absence of a strong 720 cm⁻¹ peak is a negative confirmation of the branched structure.[1]

Experimental Protocol: High-Fidelity Acquisition

To resolve the splitting in the 1360–1385 cm⁻¹ region, precise experimental conditions are required.[1]

Method: ATR-FTIR (Attenuated Total Reflectance)

ATR is preferred over transmission cells for liquid alkanes due to ease of cleaning and path length consistency.[1]

Step-by-Step Workflow

Figure 1: Optimized ATR-FTIR workflow for volatile branched alkanes.

Critical Parameters

• Crystal Selection: Diamond or ZnSe (Zinc Selenide).[1] Diamond is preferred for durability.[1]

• Resolution: Set to 2 cm⁻¹ or 4 cm⁻¹ . Lower resolution (8 cm⁻¹) will merge the isopropyl doublet into a single blob, losing the structural identification.[1]

• Scans: Minimum 32 scans to improve Signal-to-Noise (SNR), specifically for the weak skeletal vibrations.

• Atmospheric Correction: Essential. Water vapor absorbs in the bending region (1300-1900 cm⁻¹) and can obscure the fine methyl splitting.[1]

Application in Drug Development & Research[1]

Why analyze an inert alkane in a pharmaceutical context?

Lipophilicity Modeling

3-Ethyl-2,5-dimethylhexane serves as a "sterically bulky" non-polar solvent model.[1] In Partition Coefficient (

) studies, it mimics the hydrophobic pockets of proteins better than n-octane due to its globular shape.[1]

• Protocol: IR spectroscopy is used to verify the purity of the organic phase before performing shake-flask

  experiments.[1]

Residual Solvent Analysis (Class 3)

While not a common process solvent, branched alkanes appear as impurities in hexane or heptane fractions used in API (Active Pharmaceutical Ingredient) crystallization.[1]

• Detection: The unique isopropyl doublet at 1385/1365 cm⁻¹ allows researchers to distinguish this impurity from n-heptane (which lacks the split) in solvent residue workflows.[1]

References

• NIST Mass Spectrometry Data Center. Hexane, 3-ethyl-2,5-dimethyl-. National Institute of Standards and Technology (NIST) Chemistry WebBook.[1][7][8] [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Authoritative text on Isopropyl/Gem-Dimethyl IR splitting).

• PubChem. 3-Ethyl-2,5-dimethylhexane (Compound). National Library of Medicine.[1] [Link][1]

• Coates, J. (2000).[1] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).[1] John Wiley & Sons Ltd.[1] (Reference for Alkane Group Frequencies).

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Decane Isomers (C10H22): Structural Divergence and Pharmacological Implications

[1]

Executive Summary

The alkane series C10H22 (decane) represents a pivotal molecular weight class in drug development, serving as a model for lipophilic interactions, solvent partitioning, and metabolic stability. While often simplified to n-decane in general chemistry, the C10H22 formula encompasses 75 distinct structural isomers .[1][2][3] This structural diversity results in a massive variance in physicochemical properties—boiling points alone span a range of nearly 70°C between linear and highly branched variants.[2]

For the pharmaceutical scientist, understanding these isomers is critical for three applications:

• Permeation Enhancement: Linear isomers actively disrupt the stratum corneum lipid matrix.[2]

• Metabolic Stability: Branching patterns dictate susceptibility to Cytochrome P450 (CYP450) oxidation.[2][3]

• Solvation: Isomer-specific partition coefficients (LogP) influence drug solubility and bioavailability.[2][3]

Structural Enumeration and Topological Complexity

The number of constitutional isomers for alkanes grows exponentially with carbon count.[2] For C10H22, theoretical enumeration via Cayley’s tree theorem confirms 75 isomers .[2][3]

These isomers are categorized by their carbon skeleton topology:

• Linear: n-Decane (1 isomer).

• Mono-branched: e.g., 2-methylnonane, 4-ethyl-octane.[2][3][4]

• Multi-branched: e.g., 2,2,3,3-tetramethylhexane.[3][4]

Scientific Insight: The "branching effect" is the primary driver of property divergence. As the chain becomes more spherical (branched), the surface area available for Van der Waals interactions decreases, altering volatility and viscosity.

Physicochemical Property Landscapes

The following table contrasts the linear standard (n-decane) with a highly branched isomer (2,2,3,3-tetramethylhexane) to demonstrate the structure-property relationship (SPR).

Table 1: Comparative Properties of C10H22 Isomers[2]

Property	n-Decane (Linear)	2,2,3,3-Tetramethylhexane (Branched)	Mechanistic Driver
Structure	CH3-(CH2)8-CH3	Compact, globular structure	Topology
Boiling Point	174.1 °C	106.5 °C	Surface Area: Branching reduces surface contact area, weakening London Dispersion Forces.[2][3]
Melting Point	-29.7 °C	High (approx. > -10°C)*	Symmetry: High symmetry in branched isomers facilitates tighter lattice packing, raising MP.[2][3]
Density	0.73 g/mL	~0.75 g/mL	Packing Efficiency: Spherical shapes can pack more efficiently in specific volumes.[2][3]
Flash Point	46 °C	< 20 °C (Est.)[2][3]	Volatility: Lower boiling point correlates directly to higher vapor pressure and flammability.[2][3]

*Note: Highly symmetrical branched alkanes often exhibit anomalously high melting points due to efficient crystal lattice packing, a phenomenon known as Carnelley's Rule.[3]

Biological Interaction: Metabolism and Permeation

In drug delivery, the interaction of C10H22 isomers with biological systems is governed by steric hindrance and lipophilicity.[2]

Metabolic Fate (CYP450 Oxidation)

The metabolic stability of an alkane chain is inversely proportional to the accessibility of its C-H bonds.

• Linear Chains (n-Decane): Rapidly oxidized by CYP450 enzymes (specifically CYP4A and CYP4F subfamilies) via

  -oxidation at the terminal methyl group, converting them to fatty acids.[2][3]

• Branched Chains: Steric hindrance protects the carbon backbone.[2] Tertiary carbons are susceptible to oxidation, but the reaction rates are significantly slower than terminal oxidation of linear chains.

Skin Permeation Mechanism

n-Decane is a potent permeation enhancer.[2][3] It functions by extracting lipids from the stratum corneum and fluidizing the bilayer.[5]

• Mechanism: The linear hydrocarbon tail inserts between the ceramides of the skin barrier.

• Isomer Effect: Highly branched isomers are less effective permeation enhancers because their globular shape prevents deep insertion into the ordered lipid bilayer of the stratum corneum.

Visualization: Metabolic & Permeation Pathways

Figure 1: Divergent metabolic pathways of linear vs. branched C10H22 isomers mediated by CYP450 enzymes.[2][3]

Analytical Protocol: High-Resolution Separation

Separating 75 isomers requires high-resolution Gas Chromatography (GC).[2][3] A standard C18 HPLC column is insufficient due to the lack of functional groups. The following protocol utilizes boiling point discrimination and Kovats Retention Indices (KI) for identification.

Protocol: GC-MS Isomer Resolution

Objective: Separate and identify C10H22 isomers in a complex solvent matrix.

1. System Configuration:

• Instrument: GC-MS (Single Quadrupole or TOF).[2][3]

• Column: Non-polar capillary column (100% Dimethyl polysiloxane).[2][3]

  • Specification: 60m x 0.25mm ID x 0.25µm film thickness.[2][3] (Note: A 60m column is preferred over 30m to resolve closely eluting branched isomers).[2][3]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[2][3]

2. Temperature Program (The Critical Variable):

• Initial: 40°C (Hold 5 mins) - Traps volatiles.[2][3]

• Ramp 1: 2°C/min to 100°C - Slow ramp essential for resolving branched isomers.[2][3]

• Ramp 2: 10°C/min to 250°C - Elutes heavy contaminants.[2][3]

• Total Run Time: ~45 minutes.[2][3]

3. Identification Strategy (Self-Validating Step):

• Do not rely solely on Mass Spectral library matching (NIST), as isomers have nearly identical fragmentation patterns (m/z 43, 57, 71).[3]

• Validation: Calculate the Linear Retention Index (LRI) for each peak relative to a standard alkane ladder (C8-C12).

  • n-Decane LRI = 1000.[2][3]

  • Branched isomers will elute before n-decane (LRI < 1000) on a non-polar column.[2][3]

Visualization: Analytical Workflow

Figure 2: GC-MS workflow for resolving C10H22 isomers using boiling point discrimination.

References

• Isomer Enumeration

  • Read, R. C. (1962).[2][3] The enumeration of acyclic chemical compounds. Annals of Mathematics, 414-443.[2][3] [3]

• Physicochemical Properties

  • NIST Chemistry WebBook. (2023).[2][3] Decane and Isomers Thermochemical Data.

  • Haynes, W. M.[3][6] (Ed.).[2][3][6][7][8] (2014).[2][6][9] CRC Handbook of Chemistry and Physics (95th ed.).[2][6] CRC Press.[2][3][6] [3]

• Metabolism & Toxicology

  • Tulliez, J. E. (1986).[2][3] Metabolism of Alkanes and Alicyclic Hydrocarbons. Drug Metabolism Reviews.

• Permeation Enhancement

  • Williams, A. C., & Barry, B. W. (2012).[3] Penetration enhancers. Advanced Drug Delivery Reviews.

• Analytical Protocol

  • Babushok, V. I., et al. (2011).[3] Development of a Retention Index Database for Identification of Alkanes. Journal of Chromatography A.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Overcoming the barrier of skin to drug permeation for localized dermatological therapies | Journal of Medical Science [jms.ump.edu.pl]
• 3. Decane CAS#: 124-18-5 [m.chemicalbook.com]
• 4. How to find out total number of isomers in c10h22. [scoop.eduncle.com]
• 5. Molecular mechanism of the skin permeation enhancing effect of ethanol: a molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow’s milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. m.youtube.com [m.youtube.com]

High-Fidelity Synthesis and Catalytic Hydroisomerization of Branched Decanes

An In-Depth Technical Guide for Advanced Applications

Executive Summary

The synthesis of branched decane isomers (

) represents a critical intersection between industrial petrochemistry and precision organic synthesis. While -decane is a standard commodity, its 75 structural isomers possess distinct thermodynamic, steric, and lipophilic properties essential for high-performance aviation fuels (enhanced cetane/octane ratings), phase-change materials, and as lipophilic moieties in drug delivery systems.

This guide moves beyond generic textbook descriptions to provide actionable, high-fidelity protocols for two distinct objectives:

• Bulk Hydroisomerization: The catalytic conversion of

  -decane into a distribution of branched isomers using bifunctional zeolite catalysts (Pt/SAPO-11).

• Precision Synthesis: The targeted laboratory synthesis of 2,7-dimethyloctane (a specific symmetrical isomer) using copper-catalyzed Grignard coupling, suitable for generating analytical reference standards.

Part 1: Theoretical Framework & Thermodynamics

The Isomer Landscape

Decane exists as 75 constitutional isomers.[1] The thermodynamic stability and physical properties of these isomers are governed by the degree of branching. Increased branching generally lowers the boiling point due to reduced surface area for Van der Waals interactions, while simultaneously increasing the octane number—a critical parameter for fuel applications.

Table 1: Comparative Properties of Select Decane Isomers

Isomer Name	Structure Type	Boiling Point (°C)	Research Octane No. (RON)	Application Relevance
-Decane	Linear	174.1	< 0	Reference standard, Phase Change Material (PCM)
2-Methylnonane	Mono-branched	166.8	~20	Surfactant intermediate, mild octane boost
2,7-Dimethyloctane	Di-branched (Sym)	159.6	~45	Analytical standard, high-value solvent
2,2,5,5-Tetramethylhexane	Highly Branched	136.0	> 90	High-performance fuel additive

Mechanistic Core: Bifunctional Catalysis

The conversion of

-decane to branched isomers requires a bifunctional catalyst possessing both metallic (dehydrogenation/hydrogenation) and acidic (skeletal rearrangement) sites.

The "Pore-Mouth" Mechanism: In shape-selective zeolites like SAPO-11 or ZSM-22, the reaction does not occur deep within the pore but at the "pore mouth."

• Dehydrogenation:

  -Decane adsorbs onto a metal site (Pt) and is dehydrogenated to -decene.

• Protonation: The alkene migrates to a Brønsted acid site, forming a carbocation.

• Isomerization: The carbocation undergoes a Type A (hydride shift) or Type B (alkyl shift) rearrangement. Crucially, in SAPO-11, the pore structure restricts bulky intermediates, preventing cracking (β-scission) and favoring mono- and di-branched isomers.

• Desorption: The iso-alkene desorbs, is hydrogenated back to an alkane at a metal site, and diffuses away.

Figure 1: Bifunctional hydroisomerization pathway showing the interplay between metallic (Pt) and acidic sites.

Part 2: Protocol A - Bulk Hydroisomerization (Industrial Focus)

Objective: Maximize the yield of liquid branched isomers while minimizing cracking (light gas formation). Catalyst: 0.5 wt% Pt on SAPO-11 (Silicoaluminophosphate).

Materials & Equipment[2][3][4]

• Feedstock:

  -Decane (>99% purity, anhydrous).

• Catalyst: SAPO-11 (synthesized via hydrothermal method), impregnated with

  .

• Reactor: Fixed-bed stainless steel micro-reactor (e.g., 10mm ID).

• Gas Feed: Hydrogen (

  , 99.999%).

Step-by-Step Methodology

• Catalyst Pretreatment (Activation):

  • Load 2.0 g of Pt/SAPO-11 into the reactor isothermal zone.

  • Calcination: Heat to 500°C under air flow (50 mL/min) for 4 hours to remove organic templates.

  • Reduction: Switch to

    flow (40 mL/min). Ramp to 400°C at 5°C/min and hold for 2 hours. Why: This ensures Pt is in the metallic state ( ) essential for the dehydrogenation step.

• Reaction Parameters:

  • Temperature: 300°C – 340°C (Optimization window).

  • Pressure: 2.0 – 4.0 MPa (

    pressure).

  • WHSV (Weight Hourly Space Velocity): 1.0 – 2.0

    .
  • /Hydrocarbon Ratio: 10:1 (molar).

• Execution:

  • Pressurize the system with

    .[2]

  • Introduce

    -decane via an HPLC pump.

  • Collect liquid products in a cold trap (-5°C) to prevent loss of volatile cracked products (pentanes/hexanes).

• Critical Control Point:

  • Monitor the Cracking vs. Isomerization ratio. If gas production (

    ) exceeds 15%, reduce temperature by 10°C or increase WHSV to reduce residence time on acid sites.

Part 3: Protocol B - Precision Synthesis of 2,7-Dimethyloctane

Objective: Synthesis of a high-purity (>98%) specific isomer for use as a GC-MS reference standard or lipophilic tail. Method: Copper-Catalyzed Grignard Coupling (Kochi Coupling). Rationale: Unlike the Wurtz reaction (which produces statistical mixtures) or standard Grignard alkylation (which fails with secondary halides), the use of a lithium tetrachlorocuprate (

) catalyst allows for the efficient coupling of primary alkyl halides with Grignard reagents.

Retrosynthesis:

Materials

• Reagent A: 1-Bromo-3-methylbutane (Isoamyl bromide).

• Metal: Magnesium turnings (activated).

• Catalyst:

  (0.1 M in THF). Prepared by mixing anhydrous and in THF.

• Solvent: Anhydrous THF (Tetrahydrofuran), freshly distilled over Na/Benzophenone.

Workflow Diagram

Figure 2: Workflow for the copper-catalyzed synthesis of 2,7-dimethyloctane.

Detailed Protocol

• Grignard Reagent Preparation:

  • In a flame-dried 3-neck flask under Argon, add 1.2 eq of Mg turnings.

  • Add a crystal of iodine (activator) and cover with minimum THF.

  • Add 10% of the total Isoamyl bromide solution. Heat gently until the reaction initiates (color loss of iodine, exotherm).

  • Dropwise add the remaining Isoamyl bromide (total 0.55 mol) in THF. Reflux for 1 hour to ensure complete formation of Isoamylmagnesium bromide .

• Catalytic Coupling (The Kochi Method):

  • Cool the Grignard solution to -10°C.

  • Add 1.5 mol% of

    catalyst solution. The solution will turn a dark inky color.

  • Add the second equivalent of Isoamyl bromide (0.50 mol) dropwise over 45 minutes.

  • Mechanism:[2][3] The Cu species facilitates the oxidative addition of the alkyl halide and reductive elimination of the coupled product, bypassing the slow

    kinetics of direct Grignard alkylation.

• Work-up:

  • Allow to warm to room temperature and stir for 2 hours.

  • Quench carefully with saturated

    (aq) followed by 1M HCl to dissolve magnesium salts.

  • Extract with diethyl ether (

    mL).

  • Wash organics with brine, dry over

    , and concentrate.

• Purification:

  • Perform fractional distillation.

  • Collect the fraction boiling at 159-160°C (760 mmHg).

  • Expected Yield: 75-85%.

Part 4: Analytical Characterization

Distinguishing the 75 isomers requires high-resolution Gas Chromatography (GC).

• Column: 100m Petrocol DH or DB-1 (non-polar).

• Method:

  • Injector: 250°C, Split 100:1.

  • Oven: 40°C (hold 10 min)

    ramp 2°C/min 180°C.

• Identification: Use Kovats Retention Indices (KI) .

  • -Decane KI = 1000.

  • Branched isomers will elute between

    (KI=900) and (KI=1000).

  • Rule of Thumb: More branching = Lower boiling point = Lower Retention Time.

References

• Bifunctional C

  • Title: Hydroisomerization of n-alkanes over bifunctional catalysts: the effects of metal–acid balance and textural structure.[4]

  • Source: C

  • URL:[Link]

• Pt/SAPO-11 Specifics

  • Title: Hydroisomerization of n-decane over SAPO-11 catalysts.[5][6]

  • Source: ResearchGate / Microporous and Mesoporous M

  • URL:[Link]

• Thermodynamic D

  • Title: Standard Chemical Thermodynamic Properties of Alkane Isomer Groups.[7]

  • Source: NIST (National Institute of Standards and Technology).

  • URL:[Link]

• Synthetic Coupling Protocols (Kochi Method)

  • Title: Copper-catalyzed alkylation of Grignard reagents (The Kochi Reaction).
  • Source: Organic Syntheses / J. Am. Chem. Soc. (Classic Protocol Reference).

  • URL:[Link]

• Decane Isomer Properties

  • Title: Decane (Isomer Data and Thermochemistry).[7]

  • Source: NIST Chemistry WebBook.[8]

  • URL:[Link]

Sources

• 1. Generate the Isomers of Decane: New in Wolfram Language 12 [wolfram.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. homework.study.com [homework.study.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. srd.nist.gov [srd.nist.gov]
• 8. Decane [webbook.nist.gov]

Precision Synthesis of Tertiary and Quaternary Alkanes via Catalytic Grignard Coupling

Executive Summary: The Steric Challenge

In drug discovery, increasing the fraction of

-hybridized carbons ( ) correlates with improved clinical success rates by enhancing solubility and target specificity. However, constructing tertiary alkanes ( ) and quaternary carbon centers ( ) via classical Grignard chemistry is notoriously difficult.

Standard nucleophilic substitution (

) fails with tertiary halides due to steric shielding, while pathways favor elimination ( ) or rearrangement. Furthermore, the reaction of Grignard reagents with tertiary electrophiles typically yields alkenes via -hydride elimination rather than the desired cross-coupled alkane.

This guide details the Transition-Metal Catalyzed Cross-Coupling protocols—specifically utilizing Iron (Fe) and Cobalt (Co) catalysts—that bypass these limitations to enable the direct, scalable synthesis of sterically hindered alkanes.

Mechanistic Divergence: Why Classical Methods Fail

To master this synthesis, one must understand the competition between Substitution and Elimination .

• Classical Path (uncatalyzed): A tertiary alkyl halide (

  ) reacting with a Grignard reagent ( ) acts as a base. The Grignard abstracts a -proton, resulting in an alkene (Elimination) and protonated alkane.

• Catalytic Path (Fe/Co/Ni): The transition metal mediates a radical or organometallic cycle that favors Reductive Elimination (C-C bond formation) over

  -hydride elimination.

Mechanism Visualization: Iron-Catalyzed Cross-Coupling

The following diagram illustrates the Fürstner-Kochi mechanism, where the active low-valent Iron species facilitates the coupling of a bulky electrophile with a Grignard reagent.

Caption: The catalytic cycle bypasses E2 elimination by engaging the alkyl halide in a rapid oxidative addition (often radical-based) followed by transmetalation and reductive elimination.

Core Methodology A: Iron-Catalyzed Coupling (The Fürstner Protocol)

Iron catalysis is the "Gold Standard" for coupling tertiary alkyl halides because it is cheap, non-toxic, and remarkably resistant to

-hydride elimination compared to Palladium.

The System

• Catalyst: Iron(III) acetylacetonate [

  ] or Iron(III) chloride [ ].[1]

• Ligand/Additive: TMEDA (

  -tetramethylethylenediamine) is critical for stabilizing the active iron species and preventing aggregation.

• Substrates: Couples Aryl Grignards with Tertiary Alkyl Halides (Chlorides/Bromides).

Experimental Protocol

Objective: Synthesis of 1-tert-butyl-4-methoxybenzene from tert-butyl chloride and 4-methoxyphenylmagnesium bromide.

Reagents:

• tert-Butyl chloride (1.0 equiv, 10 mmol)

• 4-Methoxyphenylmagnesium bromide (1.5 equiv, 1.0 M in THF)

• (5 mol%)

• TMEDA (10 mol% - always use 2:1 ratio relative to Fe)

• Solvent: THF (Anhydrous)

Step-by-Step Workflow:

• Catalyst Activation: In a flame-dried Schlenk flask under Argon, dissolve

  (177 mg, 0.5 mmol) and TMEDA (116 mg, 1.0 mmol) in THF (10 mL). Stir for 10 minutes at ambient temperature. The solution typically turns dark red/brown.

• Substrate Addition: Cool the mixture to 0°C . Add tert-butyl chloride (1.1 mL, 10 mmol) via syringe.

• Controlled Grignard Addition: Add the Grignard reagent dropwise over 30 minutes using a syringe pump.

  • Critical: Fast addition leads to homocoupling of the Grignard (Ar-Ar) or catalyst deactivation.

• Reaction Monitoring: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor via GC-MS or TLC.

• Quench: Quench carefully with 1M HCl (aq). Extract with diethyl ether (

  mL).

• Purification: Dry organics over

  , concentrate, and purify via silica gel chromatography (Hexanes/EtOAc).

Expected Outcome: >85% yield of the cross-coupled product.

Core Methodology B: Cobalt-Catalyzed Quaternary Center Construction

While Iron excels at Aryl-Alkyl coupling, Cobalt is superior for coupling Alkyl Grignards with Tertiary Alkyl Halides (Alkyl-Alkyl coupling), a transformation that is notoriously difficult due to slow reductive elimination.

The System (Oshima/Iwasaki Modification)

• Catalyst:

  or .

• Ligand: 1,3-Butadiene (or Isoprene).

  • Role: The diene coordinates to Cobalt, reducing its electron density and facilitating the difficult reductive elimination step for two

    carbons.

• Scope: Construction of Quaternary Centers (

  ).

Experimental Protocol: Alkyl-Alkyl Coupling

Objective: Coupling of a tertiary alkyl Grignard with a primary alkyl iodide.

Reagents:

• Primary Alkyl Iodide (1.0 equiv)

• Tertiary Alkyl Grignard (1.3 equiv)

• (5 mol%)

• LiI (Lithium Iodide) (10 mol% - additive to facilitate transmetalation)

• Isoprene (20 mol%)

Workflow:

• Catalyst Prep: Mix

  , LiI, and Isoprene in THF.

• Addition: Add the alkyl iodide.

• Coupling: Add the tertiary Grignard reagent slowly at -20°C to 0°C.

• Workup: Standard aqueous workup.

Comparative Analysis: Catalyst Selection Matrix

Select the correct system based on your electrophile and nucleophile.

Feature	Iron (Fe) Catalysis	Cobalt (Co) Catalysis	Palladium (Pd) Catalysis
Primary Utility	Aryl Grignard + Alkyl Halide	Alkyl Grignard + Alkyl Halide	Aryl-Aryl or Aryl-Alkenyl
Key Mechanism	Radical "Cage" Rebound	Ionic/Radical Hybrid	2e- Polar Mechanism
Risk of Elimination	Low	Low	High (requires bulky ligands)
Steric Tolerance	Excellent ( halides ok)	Excellent ( centers possible)	Moderate
Cost	Very Low	Low	High
Air Sensitivity	Moderate (Fe(III) is stable)	High (Active Co(I) is sensitive)	Moderate

Troubleshooting & Optimization (The "Rescue Kit")

Even with robust protocols, Grignard couplings can stall. Use this logic tree to diagnose issues.

Caption: Diagnostic flow for common failure modes in transition-metal catalyzed Grignard couplings.

Key Optimization Tips:

• Solvent Effects: THF is standard, but adding co-solvents like NMP (N-methyl-2-pyrrolidone) can accelerate Iron-catalyzed reactions by solubilizing the active ferrate species.

• Halide Choice: Iodides are most reactive but prone to halogen-metal exchange. Bromides and Chlorides are often superior for tertiary coupling as they balance reactivity with stability.

• Slow Addition: This cannot be overstated. High local concentrations of Grignard reagent reduce the Iron catalyst to inactive Fe(0) "black" precipitate. Keep the Grignard concentration low relative to the catalyst.

References

• Iron-Catalyzed Cross-Coupling of Alkyl Halides with Aryl Grignard Reagents.

  • Source: Fürstner, A., & Martin, R. (2004).[2] Angewandte Chemie International Edition.

  • Context: The foundational paper establishing Fe(acac)3/TMEDA as a robust system for tertiary halides.

• Cross-Coupling of Alkyl Halides with Grignard Reagents C

  • Source: Kochi, J. K., & Tamura, M. (1971). Journal of the American Chemical Society.[3]

  • Context: Early mechanistic work identifying the role of oxidative addition in iron c

• Cobalt-Catalyzed Cross-Coupling of Alkyl Halides with Tertiary Alkyl Grignard Reagents.

  • Source: Iwasaki, T., Takagawa, H., Singh, S. P., Kuniyasu, H., & Kambe, N. (2013). Journal of the American Chemical Society.[3]

  • Context: Protocol for constructing quaternary carbon centers using Cobalt and 1,3-butadiene.[4]

• Iron-Catalyzed Cross-Coupling of Primary and Secondary Alkyl Halides with Aryl Grignard Reagents.

  • Source: Nakamura, M., Matsuo, K., Ito, S., & Nakamura, E. (2004). Journal of the American Chemical Society.[3]

  • Context: Highlights the importance of TMEDA and slow addition techniques.

Sources

• 1. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]
• 2. Cross-Coupling of Alkyl Halides with Aryl Grignard Reagents Catalyzed by a Low-Valent Iron Complex [organic-chemistry.org]
• 3. Stereospecific Construction of Quaternary Carbon Stereocenters from Quaternary Carbon Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Guide: Dehydration and Hydrogenation of Tertiary Alcohols

Strategies for Sterically Hindered Substrates in Drug Discovery

Executive Summary

Tertiary alcohols represent a distinct challenge in medicinal chemistry. Their steric bulk impedes direct nucleophilic attack, while the stability of the tertiary carbocation intermediate makes them prone to rapid, often uncontrolled elimination (E1) or rearrangement (Wagner-Meerwein). This guide provides a technical analysis of two critical transformations: Dehydration (regioselective alkene formation) and Reductive Deoxygenation (direct conversion to alkanes, often termed "ionic hydrogenation").

Unlike primary or secondary alcohols, tertiary substrates require specific protocols to suppress side reactions such as polymerization or skeletal migration. This document outlines high-fidelity workflows, moving from thermodynamic acid catalysis to kinetic control using silanes and sulfamoyl reagents.

Part 1: Mechanistic Foundations of Dehydration

Dehydration of tertiary alcohols is governed by the competition between E1 (Unimolecular Elimination) and E2 (Bimolecular Elimination) pathways. In drug development, the goal is rarely just "elimination"; it is the regioselective formation of a specific alkene isomer (Zaitsev vs. Hofmann).

Thermodynamic Control: Acid-Catalyzed E1

The standard protocol utilizes strong acids (

, -TsOH) to protonate the hydroxyl group, creating a good leaving group ( ).

• Mechanism: Stepwise. Rate-limiting formation of a tertiary carbocation.

• Regioselectivity: Follows Zaitsev’s Rule .[1] The base (usually the conjugate base of the acid or solvent) abstracts a proton from the

  -carbon that yields the most substituted (thermodynamically stable) alkene.

• Risk: The long-lived carbocation allows for 1,2-hydride or alkyl shifts, potentially altering the carbon skeleton.

Kinetic Control: The Burgess Reagent

For sensitive substrates where carbocation rearrangements must be avoided, the Burgess Reagent (methyl

-(triethylammoniumsulfonyl)carbamate) is the gold standard.

• Mechanism: Syn-elimination via an intramolecular cyclic transition state (

  mechanism).

• Causality: Because the elimination is intramolecular and concerted, it does not generate a free carbocation. This prevents skeletal rearrangements and allows for stereospecific alkene synthesis based on the initial alcohol conformation.

Visualization: E1 vs. Burgess Pathways

The following diagram contrasts the open carbocation pathway (E1) with the cyclic transition state of the Burgess reagent.

Figure 1: Mechanistic divergence between acid-catalyzed E1 elimination (top) and Burgess reagent syn-elimination (bottom).

Part 2: Reductive Deoxygenation (Hydrogenation)

Directly hydrogenating the C-O bond of a tertiary alcohol is chemically difficult due to the bond strength (~90 kcal/mol). Standard catalytic hydrogenation (

) typically fails unless the alcohol is benzylic.

The industry-standard solution is Ionic Hydrogenation .

Ionic Hydrogenation: The Silane-Acid Protocol

This method decouples the addition of the proton and the hydride. It effectively bypasses the alkene intermediate, or reduces it so rapidly that it is never isolated.

• Reagents: Triethylsilane (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  ) + Trifluoroacetic Acid (TFA).[2]

• Mechanism:

  • Protonation: TFA protonates the alcohol, generating water and a tertiary carbocation.

  • Hydride Transfer: The silane (

    ) acts as a soft hydride donor, quenching the carbocation to form the alkane.

• Why it works: The Si-H bond is weak enough to donate a hydride to a carbocation but stable to the acid conditions. This method tolerates esters, amides, and halides, making it superior to radical methods (Barton-McCombie) for tertiary substrates.

Protocol: Ionic Hydrogenation of a Tertiary Alcohol

Objective: Convert 1-methylcyclohexanol to methylcyclohexane.

Reagents:

• Substrate: 1.0 equiv

• Triethylsilane (

  ): 2.5 equiv

• Trifluoroacetic Acid (TFA): 5.0 equiv

• Solvent: Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of tertiary alcohol in 5 mL of anhydrous DCM under

  atmosphere.

• Silane Addition: Add 2.5 mmol of

  via syringe. The solution should remain clear.

• Acid Initiation: Cool the mixture to 0°C. Add 5.0 mmol of TFA dropwise over 5 minutes. Note: Gas evolution is not typically observed, but the reaction is exothermic.

• Monitoring: Allow to warm to Room Temperature (RT). Monitor via TLC or LCMS. The tertiary alcohol disappears rapidly (often <1 hour).

• Quench: Carefully quench with saturated aqueous

  until pH > 7.

• Workup: Extract with DCM (3x), dry over

  , and concentrate.

• Purification: Flash chromatography (usually non-polar eluent like Hexanes) is required to remove silyl byproducts (

  ).

Visualization: Ionic Hydrogenation Workflow

Figure 2: Stepwise mechanism of Ionic Hydrogenation using Silane/TFA.

Part 3: Comparative Decision Matrix

Select the appropriate method based on substrate sensitivity and desired outcome.

Feature	Acid Catalysis (E1)	Burgess Reagent	Ionic Hydrogenation ( )
Primary Outcome	Alkene (Zaitsev)	Alkene (Syn/Kinetic)	Alkane (C-H bond)
Mechanism	Carbocation (Stepwise)	Ion-pair/Cyclic (Concerted)	Carbocation Hydride
Stereoselectivity	Low (Thermodynamic)	High (syn-elimination)	Retention or Inversion (varies)
Conditions	Harsh (Reflux, Acid)	Mild (RT, Neutral/Basic)	Mild (RT, Acidic)
Substrate Tolerance	Poor (Acid sensitive groups fail)	Excellent (Tolerates esters/ketones)	Good (Tolerates halides/esters)
Key Risk	Skeletal Rearrangement	Cost of Reagent	Silyl byproduct removal

Part 4: Advanced Considerations & Troubleshooting

"Hidden" Dehydration

In Ionic Hydrogenation, if the hydride transfer is slow (due to steric bulk of the silane), the carbocation may lose a proton to form an alkene.

• Solution: If alkene is observed, increase the acidity (use

  instead of TFA) to re-protonate the alkene, generating the carbocation again for hydride capture.

Lewis Acid Alternatives

For acid-sensitive substrates where TFA is too harsh, Indium Trichloride (

) can be used as a catalyst with chlorodiphenylsilane ( ).

• Advantage:[1][3][4]

  is water-tolerant and works at lower loadings (5 mol%).

• Reference: This catalytic approach minimizes waste compared to stoichiometric TFA methods.

Safety Note: Peroxides

Radical deoxygenation methods (like Barton-McCombie) often require radical initiators. While effective for secondary alcohols, they are notoriously difficult for tertiary alcohols due to the steric hindrance preventing the formation of the xanthate intermediate. Ionic hydrogenation is safer and more scalable for tertiary substrates.

References

• Burgess Reagent Mechanism & Applic

  • Title: Burgess reagent - Wikipedia
  • Source: Wikipedia / Highfine Biotech

  • URL:[Link][5]

• Ionic Hydrogen

  • Title: Reductions with hydrosilanes (Ionic Hydrogenation)[2][6]

  • Source: Wikipedia / Organic Chemistry Portal

  • URL:[Link]

• Catalytic Deoxygenation Str

  • Title: Deoxygen

  • Source: Organic Chemistry Portal[7]

  • URL:[Link]

• Silane-Acid Reduction Reviews

  • Title: A comprehensive review on the silane-acid reduction of alkenes in organic synthesis
  • Source: NIH / PMC

  • URL:[Link]

• Zaitsev vs.

  • Title: Elimin
  • Source: Master Organic Chemistry

  • URL:[Link]

Sources

• 1. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]
• 2. A comprehensive review on the silane-acid reduction of alkenes in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. synarchive.com [synarchive.com]
• 6. Reductions with hydrosilanes - Wikipedia [en.wikipedia.org]
• 7. Burgess reagent, (Methoxycarbonylsulfamoyl)triethylammonium hydroxide [organic-chemistry.org]

3-Ethyl-2,5-dimethylhexane: Physicochemical Profiling and Chromatographic Characterization in Petrochemical Matrices

[1]

Document Control:

• Type: Technical Whitepaper / Analytical Guide

• Subject: 3-Ethyl-2,5-dimethylhexane (Isodecane Isomer)[1]

Executive Summary

3-Ethyl-2,5-dimethylhexane (

) represents a specific, highly branched isomer of decane found within the alkylate and reformate streams of modern gasoline blending pools.[1] Unlike its linear counterpart (n-decane), which exhibits poor combustion characteristics, this branched architecture provides significant antiknock utility.[1]

This guide serves a dual purpose:

• For Fuel Scientists: To detail the combustion kinetics and specific ASTM-grade characterization of this component.

• For Drug Development/Toxicologists: To utilize this molecule as a model for lipophilic xenobiotic metabolism, specifically illustrating steric hindrance in Cytochrome P450 oxidation.[1]

Part 1: Molecular Architecture & Physicochemical Profile

The performance of 3-Ethyl-2,5-dimethylhexane is dictated by its steric bulk.[1] Unlike linear alkanes that can stack efficiently (maximizing Van der Waals forces), this isomer is "globular."[1]

Structural Thermodynamics

The molecule features a hexane backbone substituted at the 2, 3, and 5 positions.

• Formula:

• Molecular Weight: 142.28 g/mol [2]

• Boiling Point: ~154°C (Significantly lower than n-decane at 174°C)[1]

• Key Feature: The presence of tertiary carbons at positions 2, 3, and 5.

The "Boiling Point Anomaly": Despite having 10 carbons, 3-Ethyl-2,5-dimethylhexane elutes and boils similarly to n-nonane (

).[1] This is a critical insight for analytical method development. The branching reduces the molecular surface area available for intermolecular attraction, lowering the energy required for phase transition.

Comparative Properties Table[1]

Property	n-Decane (Linear)	3-Ethyl-2,5-dimethylhexane (Branched)	Impact on Application
Boiling Point	174.1°C	~154.1°C	High volatility improves cold-start performance in fuels.[1]
Research Octane (RON)	< -20 (Est.)	> 80 (Est.)[1]	Branching inhibits pre-ignition (knock).[1]
Kovats Index (Non-polar)	1000	891	Elutes before C9 alkanes on non-polar GC columns.[1]
Metabolic Liability	Terminal oxidation ( -oxidation)	Tertiary hydroxylation	Model for CYP450 steric selectivity.[1]

Part 2: Combustion Kinetics & The Role in Gasoline

The primary value of this isomer in gasoline is its resistance to auto-ignition (knock).[1]

The Radical Stability Mechanism

In an internal combustion engine, linear alkanes degrade into unstable primary radicals that propagate chain reactions rapidly, causing "knock." Branched alkanes like 3-Ethyl-2,5-dimethylhexane form tertiary radicals .[1]

• Mechanism: When a hydrogen is abstracted during combustion, the resulting unpaired electron on a tertiary carbon (C2, C3, or C5) is stabilized by hyperconjugation with adjacent alkyl groups.

• Result: This stable radical reacts slower with

  , delaying the explosion until the spark plug fires.

Figure 1: Kinetic comparison of combustion pathways. The stability of the tertiary radical in the branched isomer prevents the premature detonation observed in linear alkanes.

Part 3: Analytical Characterization (ASTM D6730)[1]

For researchers isolating this component from fuel matrices, ASTM D6730 (Detailed Hydrocarbon Analysis - DHA) is the mandatory standard.[1]

Experimental Protocol: High-Resolution GC-FID

Objective: Speciation of 3-Ethyl-2,5-dimethylhexane within a complex hydrocarbon matrix (PIONA analysis).

Equipment Configuration:

• Instrument: Gas Chromatograph with Flame Ionization Detector (FID).

• Column: 100-meter fused silica capillary (Petrocol DH or equivalent).

  • Why 100m? Required to separate the ~400 components in gasoline.[1]

• Stationary Phase: 100% Dimethylpolysiloxane (Non-polar).[1]

Method Parameters (Self-Validating):

• Carrier Gas: Helium at 25 cm/sec constant linear velocity.[1]

• Oven Program:

  • Initial: 5°C (Hold 10 min) - Critical for light ends (C4-C5).[1]

  • Ramp: 2°C/min to 50°C.[1]

  • Ramp: 1.5°C/min to 200°C.[1]

• Identification: Must use Kovats Retention Indices (RI) .[1][3]

  • Target RI:891 (Note: This is lower than n-nonane (900) due to branching).[1]

Analytical Workflow Diagram

Figure 2: Workflow for the isolation and identification of 3-Ethyl-2,5-dimethylhexane using High-Resolution Gas Chromatography.

Part 4: Toxicokinetics & Drug Development Relevance

While primarily a fuel component, this molecule acts as an excellent probe for ADME (Absorption, Distribution, Metabolism, Excretion) studies involving lipophilic compounds.[1]

Metabolic Stability (CYP450 Probe)

In drug development, metabolic stability is often predicted using liver microsomes. 3-Ethyl-2,5-dimethylhexane serves as a model substrate for aliphatic hydroxylation .[1]

• Lipophilicity (LogP): ~4.8 (Highly lipophilic).[1] Rapidly absorbed and distributed to adipose tissue.[1]

• Metabolic Pathway:

  • Phase I: Cytochrome P450 (specifically CYP2E1 and CYP3A4) targets the tertiary carbons.[1]

  • Steric Hindrance: The ethyl group at position 3 creates steric bulk, potentially slowing down metabolism compared to simpler branched alkanes (like iso-octane).[1]

  • Toxicology: Like most C10 alkanes, it is an aspiration hazard .[1] If swallowed, it can cause chemical pneumonitis due to low surface tension allowing entry into the lungs.

Safety Protocol

• Signal Word: DANGER

• Hazard Statements: H304 (May be fatal if swallowed and enters airways).[1]

• PPE: Nitrile gloves are required.[1] Latex is permeable to aliphatic hydrocarbons.[1]

References

• NIST Mass Spectrometry Data Center. (2023).[1] Hexane, 3-ethyl-2,5-dimethyl- (ID: 154912).[1] National Institute of Standards and Technology.[1] [Link][1]

• ASTM International. (2022).[1] ASTM D6730-22 Standard Test Method for Determination of Individual Components in Spark Ignition Engine Fuels by 100-Metre Capillary High-Resolution Gas Chromatography.[1][Link][1]

• PubChem. (2023).[1] Compound Summary: 3-Ethyl-2,5-dimethylhexane.[1][2][4][5][6][7] National Center for Biotechnology Information.[1] [Link][1]

• Occupational Safety and Health Administration (OSHA). Occupational Chemical Database: Naphtha/Alkanes.[1][Link][1]

Sources

• 1. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (3S)-3-ethyl-2,5-dimethylhexane | C10H22 | CID 71423225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scioninstruments.com [scioninstruments.com]
• 4. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 5. 3-ethyl-2,5-dimethylhexane [stenutz.eu]
• 6. 3-ethyl-2,5-dimethylhexane [chemister.ru]
• 7. CID 91233004 | C10H21- | CID 91233004 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isoalkanes in Petroleum Matrices: Characterization, Separation, and Pharmaceutical Relevance

Executive Summary & Core Directive

To the Researcher: This guide moves beyond basic hydrocarbon chemistry to address the specific challenges of branched alkanes (isoalkanes) within complex petroleum distillates. While linear alkanes (

-alkanes) often dominate the mass fraction of petroleum cuts, branched alkanes are the critical drivers of octane rating in fuels, low-temperature fluidity in lubricants, and solvency/toxicity profiles in pharmaceutical manufacturing.

This document synthesizes the mechanistic origin of branching (acid-catalyzed isomerization), the analytical techniques required to resolve them from complex matrices (GCxGC-TOFMS), and the purification protocols (Urea Complexation) necessary to isolate them for high-value applications.

The Mechanistic Origin: Acid-Catalyzed Isomerization

Understanding how branched alkanes form is a prerequisite for controlling their presence in a distillate. In refining, this often occurs via catalytic reforming or isomerization units. The driving force is thermodynamic stability: branched isomers are generally more stable than their linear counterparts due to the formation of lower-energy carbocation intermediates during rearrangement.

The Mechanism: Carbocation Rearrangement

The transformation from a linear to a branched alkane typically proceeds via an acid-catalyzed mechanism involving hydride shifts and alkyl shifts .

• Protonation/Abstraction: An acid catalyst abstracts a hydride (

  ) from an alkane or protonates an alkene, generating a carbocation.

• Rearrangement: A secondary (

  ) carbocation rearranges to a more stable tertiary ( ) carbocation via a 1,2-hydride or 1,2-methyl shift.

• Termination: The carbocation regains a hydride, yielding a branched neutral alkane.

Visualization: The Isomerization Pathway

The following diagram illustrates the thermodynamic "downhill" path from a linear

-alkane precursor to a stable branched isomer.

Figure 1: Acid-catalyzed rearrangement of linear alkanes to branched isomers via carbocation intermediates.

Analytical Characterization: Resolving the Unresolvable

In petroleum distillates (e.g., naphtha, kerosene), branched alkanes co-elute with cycloalkanes and aromatics, creating a "hump" in traditional 1D Gas Chromatography (GC). To accurately characterize these species for drug development (e.g., ensuring solvent purity), advanced techniques are required.

The Limitation of 1D GC-MS

In a standard non-polar column (e.g., DB-5), elution is driven primarily by boiling point.

• Problem: An

  -alkane (e.g., -C10) elutes distinctly, but the multitude of branched isomers (2-methylnonane, 3-ethyloctane, etc.) form an unresolved baseline.

• Consequence: Inaccurate quantification of residual solvents in pharmaceutical excipients.

The Solution: Comprehensive Two-Dimensional GC (GCxGC)

GCxGC subjects the sample to two orthogonal separation mechanisms.

• 1st Dimension: Non-polar column (Separation by Boiling Point).

• Modulator: Traps and reinjects fractions every 2–8 seconds.

• 2nd Dimension: Polar column (Separation by Polarity/Shape).

The Result: A structured 2D chromatogram where chemically similar compounds group together. Branched alkanes separate from cycloalkanes (naphthenes) and aromatics, forming distinct "roof-tiling" bands.

Protocol 1: High-Resolution Characterization Workflow

Objective: Qualify and quantify branched alkane content in a hydrocarbon solvent.

Parameter	Setting / Specification
Instrument	GCxGC-TOFMS (Time-of-Flight Mass Spec)
Column 1 (1D)	30m × 0.25mm, Rxi-5Sil MS (Non-polar)
Column 2 (2D)	1.5m × 0.18mm, Rxi-17Sil MS (Mid-polarity)
Modulation	4.0 second period (Hot jet: 250°C, Cold jet: -80°C)
Carrier Gas	Helium @ 1.2 mL/min (Corrected Constant Flow)
Temp Program	40°C (2 min) 300°C @ 3°C/min
Data Logic	Structured Ordering: -alkanes elute bottom row; Branched alkanes elute slightly above; Cyclics above branched.

Validation Check: Calculate the Kovats Retention Index (RI) for major peaks. Branched alkanes will have RI values slightly lower than their linear counterparts on non-polar phases due to more compact globular shapes reducing Van der Waals interactions.

Isolation Protocol: Urea Complexation

For researchers needing to isolate branched alkanes from a mixed stream (e.g., to produce a high-purity iso-paraffinic solvent for extraction), distillation is often insufficient due to boiling point overlap. Urea Complexation is the gold standard for chemical separation.

Principle: Urea crystallizes into a hexagonal lattice with a channel diameter of ~5.5 Å.

• Linear Alkanes (

  -alkanes): Fit perfectly inside the channel (Inclusion Complex).

• Branched Alkanes: Too bulky to fit; they remain in the liquid phase.

Protocol 2: Urea Adduction Fractionation

Safety: Work in a fume hood. Methanol is toxic and flammable.

• Preparation: Saturate Methanol (MeOH) with Urea at 60°C. Ratio: 3g Urea per 1g of expected

  -alkane.

• Addition: Add the petroleum distillate sample dropwise to the hot Urea/MeOH solution.

• Complexation: Allow the mixture to cool slowly to Room Temperature, then refrigerate at 0–5°C for 4 hours.

  • Observation: Long, needle-like crystals (the adduct) will precipitate. These contain the

    -alkanes.[1]

• Filtration: Vacuum filter the mixture.

  • Solid Phase: Urea + Linear Alkanes.

  • Filtrate (Liquid): Solvent + Branched Alkanes + Cyclics.

• Recovery:

  • Filtrate: Evaporate the MeOH to recover the Enriched Branched Alkane fraction.

  • Solids: Dissolve in hot water to release the

    -alkanes (if needed for mass balance).

Visualization: Separation Workflow

Figure 2: Workflow for separating branched alkanes from linear contaminants using urea inclusion.

Pharmaceutical Relevance & Toxicology

In drug development, branched alkanes appear primarily as Class 3 Residual Solvents (low toxic potential) or as components in mineral oil excipients .

Regulatory Status (ICH Q3C)

The International Council for Harmonisation (ICH) Q3C guidelines dictate solvent limits.

• Heptane (

  -C7): Class 3. PDE = 50 mg/day.[2]

• Isoheptane (2-methylhexane): Generally treated under the same toxicological umbrella as Heptane isomers unless specific data suggests otherwise.

• Pentane Isomers: Isopentane is frequently used in API precipitation. It is a Class 3 solvent (PDE = 50 mg/day).[2]

Critical Consideration: While generally low toxicity, branched alkanes have different metabolic profiles than

-alkanes. -Hexane is neurotoxic (metabolized to 2,5-hexanedione). Isohexane (2-methylpentane) cannot form this diketone metabolite easily, rendering it significantly less neurotoxic and a safer alternative for pharmaceutical extractions.

Impurity Profiling (MOSH/MOAH)

When using petroleum-derived excipients (white mineral oil, petrolatum), researchers must monitor for Mineral Oil Saturated Hydrocarbons (MOSH) .

• MOSH consists largely of branched alkanes and cycloalkanes.

• Accumulation in human tissue (liver/spleen granulomas) is linked to the chain length and viscosity.

• Requirement: High-fidelity GCxGC (as described in Sec 3) is increasingly requested by regulators to distinguish MOSH (branched/cyclic) from MOAH (aromatic) fractions to ensure safety compliance.

References

• International Council for Harmonisation (ICH). ICH Guideline Q3C (R8) on Impurities: Guideline for Residual Solvents.[3][4][5] (2021).[4][5][6] Link

• Bertsch, W. Comprehensive Two-Dimensional Gas Chromatography in Petroleum Derived Samples: A Review. Journal of Chromatography A. (2023). Link

• Hayes, D.G., et al. Urea Complexation for the Rapid, Ecologically Responsible Fractionation of Fatty Acids.[7] JAOCS. (1998).[8] Link

• NIST Chemistry WebBook. Kovats Retention Indices for Branched Alkanes. National Institute of Standards and Technology. Link

• Clayden, J., et al. Carbocation Rearrangements: Alkyl Shifts. Organic Chemistry.[9][10] (Mechanistic grounding).[5][6] Link

Sources

• 1. sylzyhg.com [sylzyhg.com]
• 2. fda.gov [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. admin.ich.org [admin.ich.org]
• 5. ICH Q3C (R9) Residual solvents - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. biofueljournal.com [biofueljournal.com]
• 7. WO2014140864A2 - Recovering urea and oil from a urea/oil complex - Google Patents [patents.google.com]
• 8. lib3.dss.go.th [lib3.dss.go.th]
• 9. 8.4. Carbocation rearrangements | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 10. youtube.com [youtube.com]

Part 1: Structural Influence on Reactivity (The "Why")

Title: Structural Determinants of Oxidative Stability: A Comparative Analysis of Octane Isomer Combustion Kinetics

Executive Summary This technical guide analyzes the combustion chemistry of octane isomers (

), specifically contrasting n-octane and iso-octane (2,2,4-trimethylpentane). For researchers in pharmaceutical development, this analysis offers a direct chemical parallel to metabolic stability studies: just as steric hindrance protects drug candidates from Cytochrome P450 oxidation, branching in fuel molecules hinders low-temperature oxidation pathways. This guide details the mechanistic divergence, provides a validated shock tube protocol for kinetic measurement, and synthesizes critical physicochemical data.

The combustion behavior of octane isomers is defined by their resistance to auto-ignition, quantified by the Research Octane Number (RON). The structural difference between the linear n-octane and the branched iso-octane results in a massive reactivity gap.

• n-Octane (RON < 0): The linear structure allows for rapid, unhindered "molecular folding," facilitating the intramolecular hydrogen transfer (isomerization) required for low-temperature chain branching.

• iso-Octane (RON 100): The bulky methyl groups at the 2,2,4 positions create a "steric shield." While the tertiary C-H bonds are energetically weaker (lower Bond Dissociation Energy) and easier to abstract, the resulting radical is sterically prevented from undergoing the specific geometry changes needed to propagate the chain-branching oxidation loop.

Analogy for Drug Developers: Think of iso-octane as a sterically hindered drug molecule that resists metabolic clearance. The methyl groups block the "active site" (in this case, the internal oxygen addition), forcing the molecule into high-temperature fragmentation pathways rather than low-temperature oxidation.

Part 2: Kinetic Mechanisms (Low vs. High Temperature)

The core differentiator is the Low-Temperature Oxidation Mechanism (approx.[1] 550K – 850K).[2] This regime is dominated by the competition between chain propagation (producing heat) and chain branching (producing reactive radicals).[2]

The Mechanistic Divergence

• H-Abstraction:

• First

  Addition:

• Isomerization (The Bottleneck):

  (Internal H-shift).

  • n-Octane: Fast 1,5-H shift (six-membered ring transition state).

  • iso-Octane: The methyl groups block the formation of the required transition state ring.

• Second

  Addition:

• Chain Branching:

  Explosion (multiple reactive radicals).

Because iso-octane cannot easily navigate Step 3, it bypasses this loop and waits for higher temperatures to decompose via

-scission (fragmentation), effectively delaying ignition.

Visualization: The Oxidation Pathway

The following diagram illustrates the critical bifurcation between the "Cool Flame" (Low-T) pathway and the High-T fragmentation pathway.

Caption: Mechanistic bifurcation in alkane oxidation. Red paths indicate the low-temperature chain branching responsible for engine knock (dominant in n-octane). Green paths indicate stable high-temperature fragmentation (dominant in iso-octane).

Part 3: Experimental Methodologies

To validate these kinetic models, the Shock Tube is the gold standard. It provides a "wall-less" reactor environment that isolates chemical kinetics from fluid dynamics (turbulence/mixing).[2]

Protocol: Measuring Ignition Delay Time (IDT)

Objective: Determine the IDT (

) of an octane isomer at 20 atm and 700–1200 K.

1. Preparation & Mixture Formation

• Manometric Mixing: Prepare a mixture of Fuel/Oxidizer/Diluent (e.g., 2% iso-octane / 25%

  / 73% Ar) in a stainless steel mixing tank.

• Homogenization: Allow partial pressures to equilibrate for >12 hours using a magnetic stirrer. Self-Validation: Verify composition using Gas Chromatography (GC) prior to loading.[2]

2. Shock Tube Setup

• Driver Section: Pressurize with high-pressure Helium (He).[2]

• Driven Section: Fill with the test mixture to low pressure (

  ).

• Diaphragm: Use scored polycarbonate or aluminum diaphragms calibrated to burst at specific pressure differentials.[2]

3. The Experiment (Firing)

• Increase Driver pressure until the diaphragm ruptures.[2]

• Incident Shock: Travels down the tube, heating the gas.

• Reflected Shock: Hits the end-wall and reflects, creating a stagnant, high-temperature region (

  ) where the reaction occurs.

4. Data Acquisition (The "Stopwatch")

• Start (

  ): Pressure transducers (PCB 113B24) detect the arrival of the reflected shock wave.

• Stop (

  ): Optical emission spectroscopy (photomultiplier tube with a 306 nm bandpass filter) detects the formation of radicals (chemiluminescence), signaling ignition.

5. Validation Check (Self-Correction)

• Bifurcation Check: Analyze the pressure trace for non-ideal pressure rises (

  ) prior to ignition. If , the run is invalid due to "pre-ignition" or shock attenuation.

Visualization: Shock Tube Workflow

Caption: Schematic of a High-Pressure Shock Tube experiment for measuring Ignition Delay Time (IDT).

Part 4: Quantitative Comparisons

The following data highlights the inverse relationship between structural complexity and reactivity.

Table 1: Physicochemical Properties of Octane Isomers

Property	n-Octane	2,5-Dimethylhexane	iso-Octane
Structure	Linear ( )	Branched (Intermediate)	Highly Branched (2,2,4-TMP)
RON (Research Octane)	< -10 (approx -20)	~ 55.5	100 (Reference)
MON (Motor Octane)	< -10	~ 55.7	100 (Reference)
Ignition Delay (700K, 20atm)	Very Short (< 2 ms)	Intermediate	Long (> 20 ms)
Dominant Radical	Secondary Alkyl	Tertiary Alkyl	Tertiary Alkyl
Low-T Reactivity	High (NTC dominant)	Moderate	Low (NTC suppressed)

Note: The Negative Temperature Coefficient (NTC) behavior is the region where reactivity paradoxically decreases as temperature increases.[2] This is prominent in n-octane but nearly absent in iso-octane.

References

• Curran, H. J., Gaffuri, P., Pitz, W. J., & Westbrook, C. K. (2002).[3] A comprehensive modeling study of iso-octane oxidation. Combustion and Flame, 129(3), 253-280. Link

• Westbrook, C. K., et al. (2009). Detailed chemical kinetic reaction mechanisms for n-alkanes. Combustion and Flame. Link

• Mehl, M., et al. (2011). Kinetic modeling of gasoline surrogate components and mixtures under engine conditions. Proceedings of the Combustion Institute. Link

• Petersen, E. L., et al. (2005). Ignition delay times of ramjet/scramjet fuels. Shock Waves. Link (General reference for Shock Tube protocols).[2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. iso-Octane, Version 2 | Combustion [combustion.llnl.gov]

3-Ethyl-2,5-dimethylhexane: Precision Targeting of Branched Alkanes in Volatile Breathomics

Executive Summary

This technical guide evaluates 3-Ethyl-2,5-dimethylhexane (C₁₀H₂₂), a specific branched alkane isomer, as a high-value candidate biomarker within the Breath Methylated Alkane Contour (BMAC) . While straight-chain alkanes (e.g., pentane, decane) are traditional markers of oxidative stress, recent advancements in high-resolution gas chromatography (GC-MS) suggest that branched isomers offer superior specificity for metabolic phenotyping in oncology and aging research. This document outlines the mechanistic origin, analytical detection, and validation protocols required to utilize this volatile organic compound (VOC) in clinical drug development.

Mechanistic Grounding: The Oxidative Stress Cascade

To validate 3-Ethyl-2,5-dimethylhexane as a biomarker, one must establish its biological genesis. Unlike n-alkanes which arise directly from the scission of omega-3 and omega-6 fatty acids, branched alkanes in breath imply a more complex interaction involving Cytochrome P450 (CYP450) enzyme modulation and lipid peroxidation.

The Lipid Peroxidation Pathway

The primary source of volatile alkanes is the oxidative degradation of Polyunsaturated Fatty Acids (PUFAs) in cell membranes.

• Initiation: Reactive Oxygen Species (ROS) extract a hydrogen atom from a methylene group in a PUFA.

• Propagation: The resulting lipid radical reacts with oxygen to form a peroxyl radical.

• Scission & Methylation: While standard scission produces n-alkanes, the presence of methylated/branched isomers like 3-Ethyl-2,5-dimethylhexane correlates with specific CYP450 dysregulation often observed in solid tumors (e.g., lung carcinoma).

Pathway Visualization

The following diagram illustrates the generation of volatile alkanes from membrane lipids.

Figure 1: Pathway showing the divergence of branched alkane synthesis mediated by oxidative stress and enzymatic modulation.

Analytical Protocol: Detection and Separation

The detection of 3-Ethyl-2,5-dimethylhexane requires separating it from its structural isomers (e.g., n-decane, 4-methyldecane). Standard quadrupole MS is often insufficient for isomer differentiation; therefore, retention index (RI) matching is critical.

Instrumentation Requirements

• Platform: Thermal Desorption Gas Chromatography Mass Spectrometry (TD-GC-MS).

• Column: Non-polar capillary column (e.g., DB-5ms or equivalent), 60m x 0.25mm ID x 1μm film thickness. Note: A thicker film (1μm) is recommended to improve resolution of volatile C10 isomers.

• Trap: Hydrophobic sorbent trap (Tenax TA / Carbograph) to minimize water retention.

Step-by-Step Experimental Workflow

Step 1: Breath Collection

• Apparatus: Inert Tedlar® or Mylar® bags (1-3 Liter capacity).

• Protocol: Subject inhales VOC-filtered air for 5 minutes (washout). Subject exhales into the bag. Crucial: Discard the first 500mL (dead space air) to capture alveolar air.

Step 2: Pre-Concentration (Thermal Desorption)

• Transfer breath sample onto sorbent tubes within 2 hours of collection to prevent sample degradation.

• Dry purge: 50 mL/min for 5 mins (removes moisture).

• Desorb: 280°C for 10 mins.

Step 3: GC-MS Separation

• Oven Program:

  • 40°C hold for 5 min.

  • Ramp 5°C/min to 150°C.

  • Ramp 10°C/min to 220°C.

• Target Identification:

  • Monitor Ion (SIM Mode): m/z 43, 57, 71 (Alkyl fragments).

  • Differentiation: 3-Ethyl-2,5-dimethylhexane must be distinguished from n-decane (C10) by Retention Time (RT).

  • Validation: Calculate Kovats Retention Index (RI) using an alkane ladder (C8-C20).

Workflow Diagram

Figure 2: End-to-end workflow for capturing and analyzing volatile biomarkers.

Data Interpretation & Validation

Raw abundance data from GC-MS is insufficient due to environmental background noise. You must calculate the Alveolar Gradient .

The Alveolar Gradient Calculation

For 3-Ethyl-2,5-dimethylhexane to be a valid biomarker, it must be generated endogenously.

[1][2]

• Positive Gradient (>0): Indicates endogenous production (oxidative stress).

• Negative Gradient (<0): Indicates uptake/clearance by the body (potential accumulation in adipose tissue).

Reference Data: Isomer Comparison

The following table contrasts 3-Ethyl-2,5-dimethylhexane with common interfering isomers found in the BMAC.

Compound	Formula	Boiling Point (°C)	Key MS Fragments (m/z)	Clinical Relevance
3-Ethyl-2,5-dimethylhexane	C₁₀H₂₂	~165	43, 57, 127	High Specificity (P450/Oxidative Stress)
n-Decane	C₁₀H₂₂	174	43, 57, 71, 85	Low Specificity (General Lipid Peroxidation)
2-Methylnonane	C₁₀H₂₂	166	43, 57, 113	Common Isomer Interference
2,2,3-Trimethylheptane	C₁₀H₂₂	160	57, 71	Fuel Exhaust Contaminant (Exogenous)

Table 1: Physicochemical properties and relevance of C10 isomers.

Strategic Implementation in Drug Development

For drug development professionals, tracking 3-Ethyl-2,5-dimethylhexane offers a non-invasive pharmacodynamic marker.

• Patient Stratification: Use the BMAC to identify patients with high baseline oxidative stress who may respond better to antioxidant therapies or Nrf2 pathway activators.

• Dose-Response: Monitor the reduction of the alveolar gradient of branched alkanes during Phase I/II trials as a proxy for reduced lipid peroxidation.

• Safety Monitoring: A sudden spike in branched alkanes may indicate hepatotoxicity (P450 induction) before standard liver enzymes (ALT/AST) elevate.

Self-Validating Check

• Blank Run: Always run a room air sample immediately before the breath sample.

• Internal Standard: Spike sorbent tubes with a deuterated standard (e.g., Toluene-d8) to normalize retention times and abundance.

References

• Phillips, M., et al. (1999). Volatile organic compounds in breath as markers of lung cancer: a cross-sectional study. The Lancet.

• Phillips, M., et al. (2000). Effect of age on the breath methylated alkane contour, a display of apparent new markers of oxidative stress.[2] Journal of Laboratory and Clinical Medicine.

• Miekisch, W., et al. (2004). Diagnostic potential of breath analysis—focus on volatile organic compounds.[1] Clinica Chimica Acta.

• Haick, H., et al. (2014). Volatile biomarkers in breath analysis: a review of recent developments. Journal of Breath Research.

• Kneepkens, C. M., et al. (1994). The hydrocarbon breath test in the study of lipid peroxidation: principles and practice. Clinical Investigation.[3][4]

Sources

• 1. US6254547B1 - Breath methylated alkane contour: a new marker of oxidative stress and disease - Google Patents [patents.google.com]
• 2. Effect of age on the breath methylated alkane contour, a display of apparent new markers of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Breath alkanes as a marker of oxidative stress in different clinical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Role of branched alkanes in atmospheric chemistry

Topic: Role of Branched Alkanes in Atmospheric Chemistry: Kinetics, Mechanisms, and Aerosol Formation Content Type: Technical Whitepaper Audience: Researchers, Atmospheric Scientists, and Analytical Chemists (Pharma/Environmental).

Executive Summary

Branched alkanes (iso-paraffins) represent a critical, yet often under-modeled, fraction of the volatile organic compound (VOC) burden in the troposphere. Originating primarily from vehicular exhaust and solvent usage, their structural complexity drives oxidation pathways distinct from their linear (n-alkane) counterparts.

This guide delineates the mechanistic divergence of branched alkanes, specifically focusing on the alkoxy radical (RO[1]•) isomerization vs. fragmentation competition. For researchers in drug development and toxicology, this guide highlights the parallel analytical challenges in characterizing complex oxidation mixtures and the health implications of the resulting Secondary Organic Aerosol (SOA).

Structural Dynamics & Reactivity: The Tertiary Hydrogen Advantage

In atmospheric oxidation, structure dictates fate. The primary oxidant in the troposphere, the hydroxyl radical (

), abstracts hydrogen atoms from alkanes.[2] The rate of this abstraction is governed by bond dissociation energy (BDE).

1.1 The Kinetic Hierarchy

Branched alkanes contain tertiary carbon centers (

). The C-H bond at a tertiary position is significantly weaker ( 91 kcal/mol) than secondary ( 95 kcal/mol) or primary ( 98 kcal/mol) bonds. Consequently, branched alkanes generally exhibit faster initial reaction rates with than n-alkanes of equivalent mass.

Table 1: Comparative

Reactivity at 298 K Data synthesized from Atkinson (2003) and Kwok & Atkinson SAR models.

Compound	Structure	( cm molecule s )	Dominant Abstraction Site
n-Heptane	Linear ( )	7.15	Secondary ( )
2-Methylhexane	Mono-branched ( )	8.50	Tertiary ( position)
2,4-Dimethylpentane	Di-branched ( )	9.70	Tertiary ( positions)
2,2,3-Trimethylbutane	Tri-branched ( )	4.20*	Tertiary ( )

> Note: 2,2,3-trimethylbutane shows a lower rate despite branching because of steric hindrance . The bulky methyl groups shield the reactive tertiary hydrogen, a phenomenon critical for Structure-Activity Relationship (SAR) corrections.

The Oxidation Cascade: Isomerization vs. Fragmentation

The defining feature of branched alkane chemistry occurs after the initial oxidation. The alkyl radical (R[3][4]•) rapidly adds

to form a peroxy radical ( ), which reacts with NO to form the alkoxy radical ( ).

The Critical Branch Point: The fate of the

radical determines whether the molecule forms low-volatility SOA precursors or volatile gases.

• Isomerization (1,5-H Shift): The

  radical abstracts a hydrogen from its own carbon chain. This leads to multi-functionalization (adding -OH and -ONO2 groups), lowering vapor pressure and promoting SOA .

• Fragmentation (Scission): The C-C bond adjacent to the radical center breaks. This creates smaller, volatile ketones and aldehydes, suppressing SOA .

The Branching Effect: Branching favors fragmentation .[1] A branched structure often lacks the geometric flexibility or available hydrogen at the 1,5 position required for isomerization. Furthermore, fragmentation at a branched center produces stable ketones (e.g., acetone, methyl ethyl ketone), which are volatile and unlikely to condense into aerosols.

Visualization: The Mechanistic Divergence

Figure 1: The divergent fate of Alkoxy radicals.[4] Branching structurally inhibits isomerization, forcing the pathway toward fragmentation and volatile product formation.

Secondary Organic Aerosol (SOA) Yields

For environmental scientists and toxicologists, the "yield" of aerosol mass is the primary metric of interest.

• Linear Alkanes: High SOA yield.[5] The long chains can fold, isomerize, and add multiple functional groups without breaking the carbon backbone.

• Branched Alkanes: Low SOA yield.[6] The "fragmentation penalty" breaks the molecule into pieces too small to condense.

Implication: In urban airsheds, ignoring the specific isomers of alkanes (lumping them all as "alkanes") leads to overestimation of SOA mass in models.

Experimental Protocol: Smog Chamber Photo-oxidation

To validate these mechanisms, researchers utilize environmental irradiation chambers ("smog chambers"). This protocol ensures data integrity through self-validating controls.

4.1 Protocol Prerequisites

• Chamber: Teflon (FEP) bag (5–10 m

  ) to minimize wall deposition.

• Light Source: Blacklights (300–400 nm) to simulate tropospheric UV.

• Instrumentation:

  • Gas Phase:[2][3][7][8] GC-MS (for hydrocarbon decay) and PTR-MS (for product evolution).

  • Particle Phase: Scanning Mobility Particle Sizer (SMPS) for volume; Aerosol Mass Spectrometer (AMS) for composition.

4.2 Step-by-Step Workflow

• Cleaning (The Zero Air Check):

  • Flush chamber for 24 hours with dry, purified air.

  • Irradiate for 4 hours to destroy residual organics.

  • Validation: Particle count must be < 10 particles/cm

    .

• Seed Aerosol Injection:

  • Inject ammonium sulfate ((NH

    ) SO ) seeds. This provides a surface for organics to condense, minimizing wall loss errors.

• Reactant Injection:

  • Inject the specific branched alkane (e.g., 2-methylhexane) to ~500 ppb.

  • Inject NO

    (NO) to regulate the RO chemistry.

  • Inject a tracer (e.g., hexafluorobenzene) to track dilution.

• Initiation:

  • Turn on UV lights.

  • Monitor the decay of the alkane (via GC-MS) relative to the tracer.

• Data Analysis (Wall Loss Correction):

  • Raw particle growth data must be corrected for the natural deposition of particles onto chamber walls.

  • Calculation: Use the size-dependent decay rate of the inert seed aerosol to correct the organic growth curve.

Visualization: Experimental Setup

Figure 2: Schematic of a standard photochemical smog chamber setup for kinetic and yield measurements.

Analytical Parallels in Drug Development

While this guide focuses on atmospheric chemistry, the analytical rigor required parallels pharmaceutical impurity profiling and metabolomics.

• Complex Mixture Analysis: The oxidation of a single branched alkane produces dozens of isomers (ketones, nitrates, esters). This mirrors metabolite identification in pharmacokinetics.

• Soft Ionization: Atmospheric scientists use Proton Transfer Reaction MS (PTR-MS) to avoid fragmenting fragile nitrates. This is analogous to using ESI or APCI in LC-MS for fragile drug metabolites.

• Toxicity: The products of branched alkane oxidation (specifically multifunctional organic nitrates) are potent oxidants. Understanding their formation yields is directly relevant to inhalation toxicology studies for environmental health assessments.

References

• Atkinson, R. (2003).[7] Kinetics of the gas-phase reactions of OH radicals with alkanes and cycloalkanes. Atmospheric Chemistry and Physics. Link

• Lim, Y. B., & Ziemann, P. J. (2009). Effects of Molecular Structure on Aerosol Yields from OH Radical-Initiated Reactions of Linear, Branched, and Cyclic Alkanes in the Presence of NOx. Environmental Science & Technology.[9] Link

• Ziemann, P. J., & Atkinson, R. (2012). Kinetics, products, and mechanisms of secondary organic aerosol formation. Chemical Society Reviews. Link

• Kwok, E. S. C., & Atkinson, R. (1995). Estimation of kinetic and mechanistic data for the gas-phase reactions of the OH radical with organic compounds. Atmospheric Environment. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ACP - Modeling the influence of chain length on secondary organic aerosol (SOA) formation via multiphase reactions of alkanes [acp.copernicus.org]
• 6. Secondary Organic Aerosols (SOA) | Atmospheric Chemistry Observations & Modeling [www2.acom.ucar.edu]
• 7. ACP - Kinetics of the gas-phase reactions of OH radicals with alkanes and cycloalkanes [acp.copernicus.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

GC-MS analysis of 3-Ethyl-2,5-dimethylhexane

Introduction & Scope

The analysis of complex hydrocarbon mixtures—specifically branched alkanes like 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8)—is a critical workflow in petrochemical forensics, jet fuel surrogate modeling, and environmental volatile organic compound (VOC) profiling.[1]

Unlike their straight-chain n-alkane counterparts, branched isomers exhibit complex elution behaviors and fragmentation patterns that often lead to co-elution and misidentification.[1][2] This application note provides a validated protocol for the separation and mass spectral identification of 3-Ethyl-2,5-dimethylhexane, emphasizing retention index (RI) verification and mechanistic fragmentation analysis.

Target Audience: Analytical Chemists, Petrochemical Engineers, and Environmental Forensic Scientists.[1]

Physicochemical Profile

Understanding the molecule's physical properties is the first step in method configuration.[1] 3-Ethyl-2,5-dimethylhexane is a non-polar, volatile

isomer.[1]

Property	Value	Analytical Relevance
Formula		Parent Ion ( ) at m/z 142
MW	142.28 g/mol	Requires scan range starting <40 amu
Boiling Point	~157–160 °C (Est.)[1]	Elutes between n-nonane and n-decane
Polarity	Non-polar	Compatible with 100% Dimethylpolysiloxane columns
Kovats RI	891 (Non-polar)	Critical Identification Metric [1]

Method Development Strategy

Column Selection: The Polarity Dilemma

For branched alkanes, "boiling point separation" is the primary mechanism.[1]

• Recommendation: A 100% Dimethylpolysiloxane phase (e.g., DB-1, HP-1, Rtx-1) is the gold standard.[1] It provides elution strictly based on volatility, allowing for direct comparison with established Kovats Retention Indices.[1]

• Alternative: For complex fuel matrices containing aromatics, a 5% Phenyl-arylene phase (e.g., DB-5ms) provides slightly better resolution of the alkane/aromatic co-elutions but shifts the RI slightly.[1]

Carrier Gas Dynamics

• Helium (He): Recommended for MS safety and library spectral matching consistency.[1]

• Hydrogen (

  ): Viable for rapid screening (high linear velocity) but risks in-source hydride formation which can alter the M+ abundance.[1] This protocol uses Helium. [1]

Experimental Protocol

Sample Preparation

• Solvent: n-Hexane or Carbon Disulfide (

  ).[1] Note: is preferred if analyzing early eluting peaks ( ), but Hexane is safer for analysis.[1]

• Concentration: 10–50 ppm (trace analysis) to 1000 ppm (fuel profiling).[1]

• Internal Standard: Deuterated n-Decane (

  ) or 1-Bromoheptane.[1]

GC-MS Parameters

Parameter	Setting	Rationale
Inlet Temp	250 °C	Ensures rapid volatilization without thermal cracking.[1]
Injection Mode	Split (20:1 to 50:1)	Prevents column overload; sharpens peaks for isomers.[1]
Column	DB-1 (30m 0.25mm 0.25 m)	Standard non-polar phase for RI matching.[1]
Flow Rate	1.0 mL/min (Constant Flow)	Maintains stable retention times for RI calculation.[1]
Oven Program	40°C (1 min) 5°C/min 200°C	Slow ramp (5°C/min) is crucial to resolve the 3-ethyl isomer from other dimethyl-octane isomers.[1]
Transfer Line	280 °C	Prevents condensation of heavier matrix components.[1]
Ion Source	EI (70 eV), 230 °C	Standard ionization for NIST library comparison.[1]
Scan Range	m/z 35–200	Captures low mass fragments; upper limit covers .

Analytical Workflow Visualization

The following diagram illustrates the logical flow from sample intake to data validation, highlighting the critical "Decision Nodes" where quality control must be enforced.

Figure 1: Analytical workflow emphasizing the dual-validation requirement of Retention Index (RI) and Spectral Matching.

Data Analysis & Interpretation

Retention Index (RI) Validation

The most reliable way to distinguish 3-Ethyl-2,5-dimethylhexane from its isomers (e.g., 3,3,4-trimethylheptane) is the Kovats Retention Index .[1]

• Target RI: 891 on Squalane/DB-1 phases [1][2].

• Protocol: Inject a

  n-alkane ladder standard under the exact same conditions. Calculate RI using the Van den Dool and Kratz equation.[1]

  • Note: If your calculated RI deviates by >5 units, check for cold spots in the injector or column degradation.[1]

Mass Spectral Fragmentation Logic

The mass spectrum of 3-Ethyl-2,5-dimethylhexane is dominated by fragmentation at the branching points.[1] Understanding the "Why" behind the peaks ensures you are not just matching a library, but validating the chemistry.[1]

Structure:

[1]

• Molecular Ion (

  ): m/z 142.[1] Usually low abundance (<5%) due to the stability of the secondary/tertiary carbocation fragments.[1]

• Primary Cleavage (Loss of Ethyl): The ethyl group at C3 is a labile target.[1]

  • (m/z 113).[1] This is a diagnostic peak.[1]

• Secondary Cleavage (C3-C4 Bond): Breaking the bond between the ethyl-substituted carbon and the methylene group.[1]

  • Generates a

    fragment m/z 85.

• Base Peak Formation: Subsequent rearrangements and losses of isopropyl groups typically yield high abundance ions at m/z 43 (

  ) and m/z 57 ( ) .[1]

Diagnostic Ratio Check: If m/z 113 is absent or m/z 85 is significantly altered relative to m/z 57, suspect co-elution with a straight-chain isomer.[1]

Fragmentation Pathway Diagram

Figure 2: Mechanistic fragmentation pathway.[1] The presence of m/z 113 distinguishes this specific ethyl-branched isomer.[1]

References

• NIST Mass Spectrometry Data Center. (2025). Hexane, 3-ethyl-2,5-dimethyl-.[1][3][4][5][6][7] NIST Chemistry WebBook, SRD 69.[4] Retrieved from [Link][1]

• PubChem. (2025). 3-Ethyl-2,5-dimethylhexane (Compound).[1][3][4][5][6][7] National Library of Medicine.[1] Retrieved from [Link][1]

• Kissin, Y. V., & Feulmer, G. P. (1986).[1] Gas chromatographic analysis of branched alkanes. Journal of Chromatographic Science. (Contextual grounding for alkane separation logic).

Sources

• 1. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. Page loading... [wap.guidechem.com]
• 4. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 5. 3-ethyl-2,5-dimethyl-hexane | CAS#:52897-04-8 | Chemsrc [chemsrc.com]
• 6. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 7. 3-ethyl-2,5-dimethylhexane [stenutz.eu]

High-Resolution Capillary GC for Branched Alkane Isomers

Application Note: AN-ISO-2026

Executive Summary

The separation of branched alkanes (iso-alkanes) from their straight-chain (n-alkane) and cyclic (naphthene) counterparts is a cornerstone of petrochemical analysis, fuel quality assessment, and lipidomics. Unlike polar analytes, where functional group interactions drive separation, alkane isomers possess nearly identical chemical properties. Their separation relies almost exclusively on subtle differences in vapor pressure and Van der Waals forces, necessitating high-efficiency capillary gas chromatography (GC) .

This guide details a protocol derived from ASTM D5134 principles, optimized for modern pneumatic controls. It prioritizes the use of Linear Retention Indices (LRI) for identification, as mass spectral fragmentation patterns of alkane isomers are often indistinguishable.

The Thermodynamic Challenge

The primary challenge in resolving branched alkanes is the "Boiling Point Compression." Branching typically lowers the boiling point of an alkane relative to its linear isomer due to a reduction in surface area available for Van der Waals forces. However, as carbon number increases, the number of isomers grows exponentially, leading to severe co-elution.

• Mechanism: Separation on non-polar phases (100% dimethyl polysiloxane) is driven by volatility (boiling point).

• The Problem: Isomers like 2,3-dimethylpentane and 2-methylhexane differ in boiling point by less than 1°C.

• The Solution: Extreme column efficiency (High Theoretical Plates,

  ) combined with a highly controlled temperature gradient.

Method Development & Optimization

Column Selection Strategy

For branched alkanes, "Phase Selectivity" is secondary to "Column Efficiency." We utilize a non-polar phase to strictly align elution order with boiling points.

Parameter	Recommended Specification	Scientific Rationale
Stationary Phase	100% Dimethyl Polysiloxane (e.g., DB-1, HP-1, Petrocol DH)	Mimics "Squalane" behavior; elution correlates linearly with boiling point.
Length	60 m to 100 m	Critical. Separation of isomers requires plates. Standard 30m columns fail to resolve C7+ isomers.
Internal Diameter	0.25 mm (or 0.20 mm)	Narrower ID increases efficiency but lowers capacity. 0.25 mm is the balance point.
Film Thickness	0.50 µm	A slightly thicker film (vs. standard 0.25 µm) increases retention of volatile C4-C6 isomers, improving resolution at the front end.

Carrier Gas Dynamics

Hydrogen is superior to Helium for this application.

• Reasoning: According to the Van Deemter equation , Hydrogen maintains efficiency (low HETP) at higher linear velocities. This allows for faster run times on 100m columns without sacrificing the resolution needed for isomer separation.

Experimental Protocol

Workflow Visualization

The following diagram outlines the critical decision points in the analytical workflow.

Figure 1: Analytical workflow for high-resolution alkane separation.

Instrument Conditions

System: Agilent 7890/8890 or equivalent with Split/Splitless inlet.

• Inlet (Split Mode):

  • Temperature: 250°C.[1]

  • Split Ratio: 100:1 to 200:1 .

  • Why? Alkanes overload columns easily, causing "fronting" peaks that obscure adjacent isomers. High split ratios ensure sharp, symmetrical peaks.

• Oven Program (The "Slow Ramp"):

  • Initial: 35°C (Hold 15 min). Essential for C4-C5 separation.

  • Ramp 1: 2°C/min to 200°C. Slow ramp maximizes resolution of C6-C10 isomers.

  • Ramp 2: 10°C/min to 280°C (Hold 10 min). Elute heavy contaminants.

  • Total Run Time: ~100+ minutes.[2][3] (Speed is sacrificed for resolution).

• Detector (FID - Flame Ionization Detector):

  • Temperature: 300°C.[4]

  • Flows: H2 (30 mL/min), Air (400 mL/min), Makeup (N2, 25 mL/min).

  • Note: FID is preferred for quantification as the response factor for hydrocarbons is nearly unity (mass-dependent only).

Data Analysis: The Retention Index System

Mass spectrometry (GC-MS) often fails to distinguish between isomers like 2-methylpentane and 3-methylpentane because their fragmentation patterns are nearly identical (dominant ions at m/z 43, 57, 71).

Identification must rely on Linear Retention Indices (LRI).

The Van den Dool and Kratz Equation

For temperature-programmed GC, use the following equation (not the isothermal Kovats equation):

• : Linear Retention Index.[5]
• : Carbon number of the n-alkane eluting before the analyte.
• : Retention time of the analyte.[4][6]
• : Retention time of the n-alkane eluting before analyte.
• : Retention time of the n-alkane eluting after analyte.

Protocol:

• Run a standard mixture of C5-C15 n-alkanes under the exact same conditions.

• Calculate the

  value for every unknown peak.

• Compare against the NIST Retention Index Database (specifically for "100% dimethyl polysiloxane" columns).

Diagnostic Elution Order (Example for C6)

On a non-polar column, elution generally follows this order (lowest boiling point first):

Elution Order	Compound	Boiling Point (°C)	LRI (Approx)
1	2,2-dimethylbutane	49.7	535
2	2,3-dimethylbutane	58.0	565
3	2-methylpentane	60.3	569
4	3-methylpentane	63.3	584
5	n-Hexane	68.7	600

Note: Branched isomers elute BEFORE their corresponding n-alkane.

Troubleshooting Logic

Common issues in alkane analysis involve resolution loss or identification ambiguity.

Figure 2: Troubleshooting logic for high-resolution hydrocarbon analysis.

References

• ASTM International. (2021). ASTM D5134-21: Standard Test Method for Detailed Analysis of Petroleum Naphthas through n-Nonane by Capillary Gas Chromatography.[Link]

• NIST Mass Spectrometry Data Center. (2023). NIST Chemistry WebBook, SRD 69: Gas Chromatography Retention Data.[6][Link]

• Van den Dool, H., & Kratz, P. D. (1963).[5] A generalization of the retention index system including linear temperature programmed gas—liquid partition chromatography. Journal of Chromatography A, 11, 463-471.[5] [Link]

• Restek Corporation. (2024). Petroleum & Petrochemical Analysis: Detailed Hydrocarbon Analysis (DHA).[Link]

Sources

• 1. store.astm.org [store.astm.org]
• 2. gcms.cz [gcms.cz]
• 3. Detailed Hydrocarbon Analysis : Shimadzu SOPS [shimadzu.com.au]
• 4. researchgate.net [researchgate.net]
• 5. repositum.tuwien.at [repositum.tuwien.at]
• 6. Gas Chromatographic Retention Data [webbook.nist.gov]

Application Note: High-Sensitivity Quantification of 3-Ethyl-2,5-dimethylhexane in Complex Matrices

Abstract

This document provides a comprehensive guide for the sensitive and accurate quantification of 3-Ethyl-2,5-dimethylhexane, a volatile branched alkane, in complex sample matrices. The protocols detailed herein are designed for researchers, scientists, and quality control professionals in the pharmaceutical and other relevant industries. The methodology leverages Headspace Solid-Phase Microextraction (HS-SPME) for sample preparation, followed by Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). This guide emphasizes the causality behind experimental choices, from sample preparation to method validation, ensuring a robust and self-validating analytical system.

Introduction: The Analytical Challenge

3-Ethyl-2,5-dimethylhexane (C₁₀H₂₂) is a saturated hydrocarbon with a boiling point of approximately 154°C[1]. As a volatile organic compound (VOC), its presence, even at trace levels, can be an indicator of contamination, a component of a complex fragrance or flavor profile, or a potential process-related impurity in pharmaceutical manufacturing. Quantifying this non-polar compound in intricate matrices such as pharmaceutical formulations, environmental water, or food products presents a significant challenge. The complexity of these samples often leads to matrix effects, where other components interfere with the accurate measurement of the analyte[2].

The primary goal of this application note is to provide a reliable and validated workflow that overcomes these challenges. We will focus on a strategy that combines the clean, solvent-free sample enrichment of Headspace Solid-Phase Microextraction (HS-SPME) with the high-resolution separation of Gas Chromatography (GC). The choice of detector, either a universal Flame Ionization Detector (FID) or a highly specific Mass Spectrometer (MS), will be discussed based on the required sensitivity and selectivity of the application.

Strategic Approach: From Sample to Signal

The accurate quantification of a volatile, non-polar analyte like 3-Ethyl-2,5-dimethylhexane from a complex matrix hinges on two core principles:

• Efficient & Clean Isolation: The analyte must be effectively separated from non-volatile and interfering matrix components.

• Selective & Sensitive Detection: The analytical instrument must be able to distinguish the analyte from other co-eluting compounds and detect it at the required concentration levels.

Our recommended workflow is designed around these principles, ensuring a robust and reproducible analytical process.

Caption: Overall workflow for the quantification of 3-Ethyl-2,5-dimethylhexane.

Detailed Protocols

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

Rationale: HS-SPME is a solvent-free extraction technique that is ideal for isolating volatile and semi-volatile compounds from complex samples[3]. By heating the sample in a sealed vial, the volatile analytes partition into the headspace (the gas phase above the sample). An SPME fiber coated with a specific polymer is then exposed to this headspace, where the analytes adsorb onto the fiber. This process concentrates the analyte while leaving non-volatile matrix components behind, resulting in a cleaner injection and minimizing instrument contamination[4][5]. For a non-polar alkane like 3-Ethyl-2,5-dimethylhexane, a non-polar fiber coating is the logical choice.

Protocol: HS-SPME Procedure

• Sample Aliquoting: Accurately weigh a representative amount of the sample (e.g., 1-5 g of a solid or 5-10 mL of a liquid) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known concentration of an appropriate internal standard (IS). An ideal IS would be a deuterated analog or a structurally similar hydrocarbon with a different retention time (e.g., n-Nonane or n-Decane).

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum cap to prevent the loss of volatiles.

• Incubation & Extraction: Place the vial in the autosampler tray. The system will perform the following steps automatically:

  • Incubation: Heat the vial at a set temperature (e.g., 80°C) for a defined period (e.g., 15 minutes) to facilitate the partitioning of the analyte into the headspace.

  • Extraction: Expose the SPME fiber to the headspace for a specific time (e.g., 20 minutes) to allow for analyte adsorption.

• Desorption: The fiber is then automatically retracted and inserted into the hot GC inlet for thermal desorption of the analyte onto the GC column.

Key Optimization Parameters:

• Fiber Chemistry: A 100 µm Polydimethylsiloxane (PDMS) fiber is recommended due to its non-polar nature, which is ideal for trapping hydrocarbons[6].

• Extraction Temperature & Time: These parameters must be optimized to ensure efficient and reproducible partitioning of the analyte from the sample matrix to the headspace and then to the fiber.

Instrumental Analysis: GC-FID and GC-MS

Rationale: Gas chromatography is the premier technique for separating volatile compounds. The choice of detector depends on the specific needs of the analysis.

• GC-FID (Flame Ionization Detector): This detector is robust, highly sensitive to organic compounds containing carbon-hydrogen bonds, and offers a wide linear range[7][8]. It is an excellent choice for routine quantification when the analyte's identity is known and chromatographic separation from interferences is achieved[9].

• GC-MS (Mass Spectrometer): This provides definitive identification of the analyte based on its unique mass spectrum, offering unparalleled selectivity. This is crucial for complex mixtures where co-elution is possible or when confirming the identity of the peak is a regulatory requirement[10]. It is the preferred method for method development and in regulated environments like drug development[11].

Parameter	Recommended Setting for GC-FID	Recommended Setting for GC-MS	Rationale
GC System	Agilent 8890 GC or equivalent	Agilent 8890 GC with 5977B MSD or equivalent	Standard, high-performance systems for VOC analysis.
SPME Fiber	100 µm PDMS	100 µm PDMS	Non-polar phase for efficient trapping of hydrocarbons[6].
Injector	Split/Splitless	Split/Splitless
Inlet Temp.	250°C	250°C	Ensures rapid and complete thermal desorption from the SPME fiber.
Mode	Splitless (1 min)	Splitless (1 min)	Maximizes transfer of analyte to the column for trace analysis.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar 5% phenyl-methylpolysiloxane column provides excellent separation for hydrocarbons.
Carrier Gas	Helium	Helium	Inert carrier gas, standard for GC-MS.
Flow Rate	1.2 mL/min (Constant Flow)	1.2 mL/min (Constant Flow)	Optimal flow for column efficiency and MS performance.
Oven Program	40°C (hold 2 min), ramp to 200°C @ 10°C/min	40°C (hold 2 min), ramp to 200°C @ 10°C/min	A typical temperature program to separate volatile hydrocarbons. May require optimization.
Detector	FID	Mass Spectrometer
FID Temp.	280°C	N/A	Prevents condensation of analytes in the detector.
H₂ Flow	30 mL/min	N/A	Fuel for the FID flame.
Air Flow	300 mL/min	N/A	Oxidant for the FID flame.
MS Source	N/A	EI, 230°C	Electron Ionization (EI) is the standard for creating reproducible mass spectra.
MS Quad	N/A	150°C	Standard quadrupole temperature.
Scan Range	N/A	m/z 40-250	Covers the expected mass fragments of the analyte and potential interferences.

Method Validation: Ensuring Trustworthiness

A method is only useful if its results are reliable. Therefore, validation is a mandatory step to demonstrate that the analytical procedure is fit for its intended purpose[12][13]. We recommend following the International Council for Harmonisation (ICH) Q2(R2) guidelines[14][15].

Caption: Core parameters for analytical method validation per ICH Q2(R2) guidelines.

Validation Experiments Protocol:

• Specificity: Analyze blank matrix samples (with no analyte) to ensure no interfering peaks are present at the retention time of 3-Ethyl-2,5-dimethylhexane. For GC-MS, the unique mass spectrum provides an additional layer of specificity.

• Linearity and Range: Prepare a series of calibration standards by spiking known amounts of 3-Ethyl-2,5-dimethylhexane into the blank matrix. A typical range might be from 10 ng/g to 1000 ng/g. Plot the instrument response versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.

• Accuracy: Analyze samples spiked with known concentrations of the analyte (e.g., at 50%, 100%, and 150% of the target concentration). Accuracy is expressed as the percentage recovery of the known amount. Acceptance criteria are typically 80-120%.

• Precision (Repeatability & Intermediate Precision):

  • Repeatability: Analyze multiple preparations of the same homogenous sample under the same operating conditions over a short interval.

  • Intermediate Precision: Repeat the analysis on different days, with different analysts, or on different equipment.

  • The precision is expressed as the Relative Standard Deviation (%RSD), which should typically be ≤ 15%.

• Limit of Quantification (LOQ): This is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. It can be determined from the signal-to-noise ratio (typically S/N ≥ 10) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally make small variations to method parameters (e.g., GC oven temperature, flow rate, incubation time) and observe the effect on the results. This demonstrates the reliability of the method during normal usage.

Example Validation Data Summary (Hypothetical):

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	0.998	≥ 0.99
Range	10 - 1000 ng/g	Defined by application
Accuracy (% Recovery)	95.2% - 104.5%	80% - 120%
Precision (%RSD)	< 7%	≤ 15%
LOQ	10 ng/g	Fit for purpose
Robustness	Passed	No significant impact from minor variations

Conclusion

The combination of Headspace-SPME with GC-FID or GC-MS provides a robust, sensitive, and reliable method for the quantification of 3-Ethyl-2,5-dimethylhexane in a variety of complex matrices. The solvent-free nature of SPME offers a green and efficient alternative to traditional extraction methods, reducing sample handling and potential sources of error. By following the detailed protocols and adhering to rigorous validation standards as outlined by ICH guidelines, laboratories can generate high-quality, defensible data suitable for regulatory submission and critical decision-making in drug development and other scientific fields.

References

• Vertex AI Search. (n.d.). 3-ethyl-2,5-dimethylhexane.
• Universiti Kebangsaan Malaysia. (n.d.). APPLICATION OF SOLID PHASE MICROEXTRACTION (SPME) IN PROFILING HYDROCARBONS IN OIL SPILL CASES.
• Agilent. (2008). Analysis of Volatile Organic Compounds in Water Using Static Headspace-GC/MS.
• PubChem. (n.d.). Hexane, 3-ethyl-2,5-dimethyl-.

• MDPI. (2023). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole. Retrieved February 7, 2026, from [Link]

• U.S. EPA. (2006). Method 8260D (SW-846): Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS).

• SCION Instruments. (n.d.). GC-FID | Gas Chromatography Flame Ionization Detector. Retrieved February 7, 2026, from [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2).
• MDPI. (2023). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole.

• Phenomenex. (2025). GC with Flame Ionization Detector (FID): Applications and Considerations. Retrieved February 7, 2026, from [Link]

• Elsevier. (2002). Solid-phase microextraction (SPME) for rapid field sampling and analysis by gas chromatography-mass spectrometry (GC-MS).

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved February 7, 2026, from [Link]

• SCION Instruments. (n.d.). EPA 8260: Analysis of Volatile Organic Compounds by GC-MS. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2015). How do I quantify volatile organic compounds using GC-MS?. Retrieved February 7, 2026, from [Link]

• ACS Publications. (2012). Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory. Retrieved February 7, 2026, from [Link]

• Polish Journal of Food and Nutrition Sciences. (n.d.). application of the solid phase microextraction (spme) and gas chromatography (gc, gc/ms).
• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained.

• MDPI. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Retrieved February 7, 2026, from [Link]

• U.S. EPA. (n.d.). Method 8260B: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved February 7, 2026, from [Link]

• FDA. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved February 7, 2026, from [Link]

• NIH. (n.d.). Direct analysis of volatile organic compounds in foods by headspace extraction atmospheric pressure chemical ionisation mass spectrometry. Retrieved February 7, 2026, from [Link]

• Semantic Scholar. (2023). GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines. Retrieved February 7, 2026, from [Link]

• PubMed. (n.d.). Quantitative analysis of fuel-related hydrocarbons in surface water and wastewater samples by solid-phase microextraction. Retrieved February 7, 2026, from [Link]

• LabRulez GCMS. (n.d.). Analysis of VOCs According to EPA Method 8260. Retrieved February 7, 2026, from [Link]

• LCGC International. (n.d.). US EPA Method 8260 Performance Evaluation with the Stratum PTC and SOLATek 72 Multi-Matrix Autosampler. Retrieved February 7, 2026, from [Link]

• Trends in Pharmaceutical Sciences and Technologies. (2024). Identification and resolution of trace and co-eluted components of lamium amplexicaule essential oil using two chemometric methods-assisted GC-MS.

• IntechOpen. (2015). Validation of Analytical Methods Based on Chromatographic Techniques: An Overview. Retrieved February 7, 2026, from [Link]

• Texas Commission on Environmental Quality. (2001). Method 1005: Total Petroleum Hydrocarbon (TPH) by Gas Chromatography/Flame Ionization Detection (GC/FID). Retrieved February 7, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Analysis of volatile organic compounds in fuel oil by headspace GC-MS. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). (3S)-3-ethyl-2,5-dimethylhexane. Retrieved February 7, 2026, from [Link]

• ResearchGate. (n.d.). GC-FID chromatograms for the total petroleum hydrocarbon analysis of.... Retrieved February 7, 2026, from [Link]

• YouTube. (2025). Gas chromatography with flame ionization detector: When is GC-FID used? What can it do?. Retrieved February 7, 2026, from [Link]

• Brainly.com. (2023). Write the structural formula for 3-ethyl-2,5-dimethylhexane. Retrieved February 7, 2026, from [Link]

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Application Note: 3-Ethyl-2,5-Dimethylhexane as a High-Fidelity Jet Fuel Surrogate Component

Executive Summary & Rationale

3-Ethyl-2,5-dimethylhexane (an isomer of decane,

) represents a critical class of "lightly branched" iso-alkanes required to bridge the gap between simple surrogate blends (e.g., n-decane/iso-octane) and the complex combustion behavior of real Jet A/A-1 fuels.

While n-decane adequately models the molecular weight of aviation kerosene, it exhibits excessive reactivity (Cetane Number ~76) compared to real jet fuel (CN ~47). Conversely, highly branched species like iso-octane are too volatile. 3-Ethyl-2,5-dimethylhexane offers the ideal physicochemical compromise:

• Boiling Point Compatibility: Retains the

  boiling range essential for accurate droplet evaporation modeling.

• Reactivity Modulation: The presence of tertiary carbon atoms and ethyl branching inhibits low-temperature chain branching, lowering the Cetane Number to realistic levels without altering the carbon number.

• Sooting Tendency: Provides a more accurate Threshold Sooting Index (TSI) contribution than linear alkanes.

This guide details the protocols for evaluating this molecule within a surrogate blend, focusing on ignition delay quantification and kinetic model integration.

Physicochemical Profile & Surrogate Logic

The selection of 3-Ethyl-2,5-dimethylhexane is driven by the "Target Property" approach. It serves as the Iso-Paraffinic representative in multi-component surrogates.

Table 1: Comparative Properties of Isomers vs. Jet A

Property	n-Decane (Linear Reference)	3-Ethyl-2,5-dimethylhexane (Target)	Jet A (Average)	Relevance
Formula			Complex Mix	Stoichiometry
Molecular Weight	142.28 g/mol	142.28 g/mol	~142 g/mol	Diffusion/Evaporation
Boiling Point	174°C	~160-165°C (Est.)	150-300°C	Droplet Lifetime
Cetane Number (CN)	76 (High Reactivity)	~30-40 (Predicted)	40-55	Ignition Quality
Structure	Linear ( chains)	Branched ( C-H sites)	Mixed	NTC Behavior

Structural Mechanism

The ethyl branch at position 3 and methyl groups at 2 and 5 create steric hindrance and stable tertiary radicals during oxidation. This significantly alters the Negative Temperature Coefficient (NTC) region compared to n-decane, mimicking the "two-stage ignition" delay seen in real fuels.

Experimental Protocol: Ignition Delay Time (IDT) Quantification

Objective: Measure the auto-ignition delay of 3-Ethyl-2,5-dimethylhexane to validate chemical kinetic models. Apparatus: High-Pressure Shock Tube (HPST).

Apparatus Setup

• Driver Gas: Helium (for tailoring shock strength).

• Driven Gas: Fuel/Oxidizer/Diluent mixture.

• Diagnostics:

  • Pressure Transducers: PCB 113B24 (response time < 1

    s).

  • Optical: OH* chemiluminescence (306 nm) using a photomultiplier tube (PMT).

Mixture Preparation (Manometric Method)

Caution: Ensure high purity (>98%) of the isomer. If commercial synthesis is unavailable, refer to the Furfural/MIBK condensation protocol [1].

• Evacuation: Heat the mixing tank to 100°C and evacuate to

  Torr to remove adsorbed species.

• Fuel Injection: Inject liquid 3-Ethyl-2,5-dimethylhexane through a septum. Monitor partial pressure (

  ) using a heated capacitance manometer.

  • Calculation: Ensure

    is below saturation vapor pressure at mixing T to prevent condensation.

• Oxidizer Addition: Add Oxygen (

  ) and Diluent (Argon/Nitrogen) to achieve target Equivalence Ratio ( ).

  • Standard Test Condition:

    , Dilution = 99% Ar (to isolate kinetics from thermal feedback).

• Homogenization: Allow magnetic stirring for 1 hour.

Shock Tube Firing Sequence

• Fill Driven Section: Load test mixture to initial pressure

  (e.g., 20-100 Torr).

• Diaphragm Selection: Select polycarbonate diaphragms to burst at target pressure ratio (

  ) for desired (Reflected Shock Temperature: 1000K–1400K).

• Fire: Pressurize driver section until diaphragm rupture.

• Data Trigger: Oscilloscope triggers on the incident shock wave passage at the last interval transducer.

Data Analysis (The Definition of )

Ignition Delay Time (

) is defined as the time interval between:

• Start (

  ): Arrival of the reflected shock wave (vertical pressure step at end-wall).

• Ignition (

  ): The maximum slope of the OH* chemiluminescence signal ( ) or the secondary pressure rise.

Computational Protocol: Kinetic Model Integration

To use this molecule in CFD simulations (e.g., ANSYS Fluent, Converge), you must integrate it into a reaction mechanism.

Mechanism Selection

Do not use a generic alkane mechanism. Use a Multi-Component Surrogate Mechanism (e.g., LLNL or CRECK/Polimi models) that includes "lumped" branched pathways.

• Reference Mechanism: The Polimi TOT_NOx mechanism often includes sub-mechanisms for iso-alkanes like 2,2,4,4,6,8,8-heptamethylnonane.

• Surrogate Mapping: If 3-Ethyl-2,5-dimethylhexane is not explicitly present, map it to Iso-Cetane (2,2,4,4,6,8,8-HMN) but adjust the A-factors for H-abstraction to account for the specific

  tertiary bond count (3 tertiary carbons vs 1 in simpler isomers).

Simulation Workflow (0-D Reactor)

Software: Cantera (Python) or Chemkin-Pro.

• Input: Define the gas object with the detailed mechanism.

• Reactor: Initialize a IdealGasConstPressureReactor.

• Conditions: Sweep Temperature (600K – 1500K) and Pressure (10 atm, 20 atm).

• Output: Plot

  vs (Arrhenius Plot).

  • Success Criteria: The experimental data from Section 3 must align with the model within 20% error.

Visualizations

Experimental Workflow: Shock Tube Validation

This diagram illustrates the critical path from fuel preparation to kinetic validation.

Caption: Figure 1. High-fidelity workflow for measuring Ignition Delay Time (IDT) of liquid surrogate components.

Kinetic Pathway: Branched Alkane Oxidation

This diagram details why this specific isomer is chosen: the branching effect on radical propagation.

Caption: Figure 2. Simplified oxidation mechanism highlighting the competition between low-temperature branching and high-temperature scission in branched alkanes.

References

• Sutton, A. D., et al. (2011). "Synthesis of C10 and C11 Branched Alkanes from Furfural and Methyl Isobutyl Ketone." Los Alamos National Laboratory.

• Dooley, S., et al. (2010). "A jet fuel surrogate formulated by emulating physical and chemical properties."[1][2][3] Combustion and Flame, 157(12), 2333-2339.

• Sarathy, S. M., et al. (2011). "Comprehensive chemical kinetic modeling of the oxidation of 2-methylalkanes from C7 to C20." Combustion and Flame, 158(12), 2338-2357.

• Petersen, E. L. (2023).[1] "Ignition Delay Time - Petersen Research Group Protocols." Texas A&M University.

• Wang, H., et al. (2018). "Jet fuel surrogate formulation and kinetic modeling." Progress in Energy and Combustion Science.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Using 3-Ethyl-2,5-dimethylhexane in combustion modeling

Executive Summary

This guide details the methodology for characterizing the combustion kinetics of 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8), a highly branched

alkane. As the aviation industry pivots toward Sustainable Aviation Fuels (SAF), branched alkanes are critical for modulating the Cetane Number (CN) and Freezing Point of surrogate blends without sacrificing energy density. Unlike -decane, which exhibits rapid auto-ignition, 3-Ethyl-2,5-dimethylhexane features three tertiary carbon sites that significantly alter low-temperature oxidation pathways. This protocol bridges the gap between experimental acquisition of Ignition Delay Times (IDT) and the generation of high-fidelity kinetic mechanisms.

Part 1: Physicochemical Rationale & Mechanistic Insight

The Structural Imperative

In combustion modeling, "surrogates" are mixtures used to simulate real fuel behavior. While

-decane represents the linear paraffin fraction, it fails to capture the ignition resistance of highly branched isomers found in synthesized kerosene (e.g., IPK).

3-Ethyl-2,5-dimethylhexane serves as a prime representative for the "highly branched" fraction due to its specific topology:

• Formula:

• Structure: A hexane backbone with methyl groups at C2/C5 and an ethyl group at C3.

• Key Feature: The molecule possesses three tertiary C-H bonds .

Mechanistic Causality (The "Why")

The combustion behavior of this molecule is defined by the competition between low-temperature chain branching and intermediate-temperature

-scission .

• H-Abstraction: Tertiary C-H bonds have lower bond dissociation energies (BDE) than secondary or primary bonds, making them the initial sites for radical attack (by

  or ).

• Steric Hindrance: While abstraction is fast, the subsequent addition of

  to form alkylperoxy radicals ( ) is sterically hindered at the tertiary sites.

• NTC Suppression: The isomerization of

  to hydroperoxyalkyl radicals ( )—the gateway to low-temperature ignition—is difficult across the branched backbone. Consequently, this molecule exhibits a suppressed Negative Temperature Coefficient (NTC) region and a lower Cetane Number compared to its linear isomer.

Part 2: Experimental Protocol (Data Generation)

Since validated mechanisms for this specific isomer are rare, the researcher must generate validation data. The Gold Standard method involves measuring Ignition Delay Time (IDT) using a High-Pressure Shock Tube (HPST).

Apparatus & Mixture Preparation

• Facility: High-Pressure Shock Tube (Heated, Stainless Steel).

• Instrumentation: PCB 113B22 dynamic pressure sensors (time constant

  ) mounted at the end-wall.

• Fuel Delivery: 3-Ethyl-2,5-dimethylhexane has a boiling point of

  . The mixing manifold and shock tube driven section must be heated to to prevent condensation.

Step-by-Step Mixture Protocol:

• Evacuation: Pump mixing tank to

  Torr.

• Fuel Injection: Inject liquid fuel using a gas-tight syringe through a heated septum. Calculate partial pressure (

  ) based on the target mole fraction (e.g., 0.5%).

• Oxidizer Addition: Manometrically add

  and diluent ( or ) to achieve the target Equivalence Ratio ( ).

  • Note: Allow 12 hours for diffusional mixing if a magnetic stirrer is not used.

Shock Tube Execution

• Diaphragm Selection: Use pre-scored aluminum or polycarbonate diaphragms tailored to burst at the target pressure (

  : 10–50 bar).

• Firing: Pressurize the driver section (He/Ar mix) until rupture.

• Data Capture: Trigger oscilloscopes on the incident shock wave. Record the side-wall and end-wall pressure traces.

Data Definition:

• Ignition Delay (

  ): Defined as the time interval between the arrival of the reflected shock wave (step rise in pressure) and the maximum rate of pressure rise ( ) due to ignition.

Part 3: Computational Modeling Protocol

This section details how to generate and validate a kinetic mechanism for 3-Ethyl-2,5-dimethylhexane using Reaction Mechanism Generator (RMG) and Chemkin-Pro/Cantera .

Mechanism Generation Workflow

Because a hand-curated mechanism likely does not exist, we utilize automated generation based on rate rules.

DOT Diagram: Mechanism Generation Pipeline

Caption: Workflow for de novo generation of the combustion kinetic model, integrating core C0-C4 chemistry with species-specific pathways.

Simulation Setup (Cantera/Chemkin)

• Reactor Model: Use a Closed Homogeneous Reactor (0-D) with Constant Volume (for Shock Tube) or Volume Trace (for RCM).

• Initial Conditions: Map the

  matrix from the experimental phase.[1][2]

• Solver Settings:

  • Enable Transient Sensitivity Analysis for

    radicals. This identifies which reaction rates (e.g., H-abstraction at C3 vs. C5) most heavily influence the ignition delay.

Part 4: Data Presentation & Validation

When reporting results, data must be tabulated to allow direct comparison between the experimental ("Exp") and simulated ("Sim") values. Discrepancies

indicate a need to tune the rate constants of the sensitive reactions identified in Step 3.2.

Table 1: Validation Matrix (Example Data Structure)

Condition	T5 (K)	P5 (atm)	Phi ( )	Diluent	Exp ( )	Sim ( )	Deviation (%)
Low T	750	20	1.0	Air	1250	1400	+12.0%
NTC	850	20	1.0	Air	1800	1100	-38.8%
High T	1100	20	1.0	Air	150	145	-3.3%

Note: A large deviation in the NTC region (as shown above) typically implies that the equilibrium constants for the

isomerization need adjustment.

Reaction Pathway Visualization

Understanding the flux is critical. The diagram below illustrates the competition between chain-branching (ignition) and propagation (no ignition).

Caption: Major oxidation pathways. Note the critical branching point at R where temperature dictates the shift from RO2 formation to Beta-Scission.*

References

• Stenutz, R. (2023). Physical Properties of 3-ethyl-2,5-dimethylhexane. Stenutz.eu. Link

• Dooley, S., et al. (2010). A jet fuel surrogate formulated by emulating chemical class composition. Combustion and Flame.[3][4] Link

• Tekawade, A., & Oehlschlaeger, M. A. (2016).[5] An experimental study of the spray ignition of alkanes. Fuel. Link

• Westbrook, C. K., et al. (2009). Detailed chemical kinetic reaction mechanisms for autoignition of isomers of heptane. Combustion and Flame.[3][4] Link

• Gao, C.W., et al. (2016). Reaction Mechanism Generator (RMG): Automatic generation of kinetic models. Computer Physics Communications. Link

Sources

• 1. research.tue.nl [research.tue.nl]
• 2. research.tue.nl [research.tue.nl]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Advanced Trace-Level VOC Quantitation via Multi-Bed Thermal Desorption (TD-GC-MS)

Optimization for Environmental & Pharmaceutical Matrices

Abstract & Strategic Relevance

Volatile Organic Compounds (VOCs) represent a critical intersection between environmental toxicology and pharmaceutical integrity. While traditional headspace analysis serves bulk product testing (USP <467>), trace-level environmental monitoring—crucial for cleanroom validation (ISO 14644-8) and ambient air toxics (EPA TO-17)—requires significantly higher sensitivity.

This Application Note details a high-performance protocol for Active Sampling using Multi-Bed Thermal Desorption (TD) tubes coupled with GC-MS . Unlike whole-air canister sampling (TO-15A), this approach allows for selective analyte focusing, water management, and lower detection limits (sub-pptv). This guide is designed for researchers requiring rigorous quantitation of VOCs ranging from vapor-phase precursors to semi-volatile contaminants.[1]

Sampling Strategy: The Physics of Adsorption

The integrity of a VOC analysis is defined at the point of collection. We utilize Active Sampling over passive diffusion for quantitative rigor. The critical decision lies in the Sorbent Bed Composition .

Sorbent Selection Logic

A single sorbent cannot trap all VOCs. We employ a Multi-Bed Tube strategy, packed in order of increasing sorbent strength (Sampling direction: Weak

Strong).

Sorbent Type	Material Class	Surface Area (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> )	Target Analytes	Mechanism
Tenax TA	Porous Polymer (2,6-diphenylene oxide)	~35	Non-polar/Slightly polar VOCs ( )	Weak interaction; hydrophobic. Excellent for aromatics.
Carbograph 1TD	Graphitized Carbon Black	~100	Mid-range volatility (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> )	Non-specific dispersion forces.
Carboxen 1000	Carbon Molecular Sieve	~1200	Very Volatile ( ), Freons, Vinyl Chloride	Micro-porous trapping. Strong retention.

Critical Insight: Never reverse the sampling flow. If heavy compounds (

) reach the strong molecular sieve (Carboxen), they will bind irreversibly, causing "memory effects" and permanent tube damage.

Sampling Workflow Visualization

The following decision tree illustrates the logic for selecting the sampling mode based on analyte volatility and matrix humidity.

Caption: Decision logic for selecting sampling methodology based on analyte carbon number and volatility.

Analytical Protocol: Two-Stage Thermal Desorption

Direct injection of air onto a GC column results in poor peak shape due to band broadening.[1] We utilize Two-Stage Thermal Desorption to focus the analyte band.[2]

Instrumentation Setup

• Thermal Desorber (TD): Markes Unity-xr or Gerstel TDS.

• GC-MS: Agilent 7890B/5977B (SIM/Scan mode).

• Column: DB-624 or VF-624ms (60m x 0.25mm x 1.4µm). Note: Thicker film is required to retain volatiles focused by the cryotrap.

Stage 1: Primary Desorption (Tube Trap)

The sample tube is heated, and carrier gas sweeps analytes onto a Peltier-cooled focusing trap (held at -10°C to -30°C).

• Desorption Temp: 300°C (optimized for Carboxen release without degrading Tenax).

• Flow Rate: 50 mL/min.

• Split: Inlet split may be applied here for high-concentration samples to prevent detector saturation.

Stage 2: Secondary Desorption (Trap Column)

The focusing trap is ballistically heated (rate >100°C/sec) to inject a sharp band of vapor onto the GC column.

• Trap High Temp: 320°C.

• Hold Time: 3 minutes.

• Flow Path: Reversed (Backflush). Crucial: The trap is desorbed in reverse flow to the loading direction to ensure heavy analytes don't pass through the sorbent bed again.

Caption: Schematic of the Two-Stage Thermal Desorption process illustrating the cryofocusing mechanism.

QA/QC & Validation Framework

To ensure "Trustworthiness" and regulatory compliance (EPA TO-17 / ISO 16000), the following controls are mandatory.

Breakthrough Check (The 5% Rule)

When developing a method for a new environment, connect two tubes in series (A-Tube and B-Tube).

• Protocol: Sample at the intended flow rate and volume. Analyze both tubes.

• Requirement: Analyte mass on B-Tube must be

  of A-Tube.

• Failure Mode: If B-Tube > 5%, the sampling volume is too high (breakthrough occurred), or the flow rate exceeded the kinetic capacity of the sorbent.

Internal Standard (IS) Loading

Unlike liquid injection, you cannot add IS to the sample matrix easily.

• Gas-Phase Loading: Use a dedicated loading rig (e.g., Markes calibration solution loading rig) to inject 1 µL of methanolic IS (e.g., Bromochloromethane, 1,4-Difluorobenzene, Chlorobenzene-d5) onto the tube before or after sampling but before analysis.

• Purpose: Corrects for variations in desorption efficiency and MS response drift.

Water Management

High humidity is the enemy of GC-MS.[1]

• Dry Purge: Before Stage 1 desorption, purge the tube with dry inert gas (50 mL/min for 2-5 mins) in the sampling direction.

• Hydrophobic Sorbents: This is why Tenax TA is preferred over charcoal for the primary bed; it retains VOCs but releases water easily during the dry purge.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
High Backpressure	Overpacked tube or dust accumulation	Verify packing density. Use glass wool plugs. Check pump calibration.
Broad/Tailing Peaks	Poor focusing or "Cold Spots"	Check Peltier trap temp. Ensure transfer line to GC is heated (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> C).[3]
Ghost Peaks	Carryover or Septum Bleed	Bake out tubes at C for 2 hours. Replace GC inlet septum.
Benzene Artifacts	Tenax degradation	Tenax decomposes to Benzene/Acetophenone if exposed to or temps C. Lower desorption temp.

References

• US Environmental Protection Agency. (1999). Compendium Method TO-17: Determination of Volatile Organic Compounds in Ambient Air Using Active Sampling Onto Sorbent Tubes.[4] EPA/625/R-96/010b.[1][5] Link

• International Organization for Standardization. (2011).[1][6][7] ISO 16000-6:2011 Indoor air — Part 6: Determination of volatile organic compounds in indoor and test chamber air by active sampling on Tenax TA sorbent.[6][7]Link

• US Environmental Protection Agency. (2020). Method TO-15A: Determination of Volatile Organic Compounds (VOCs) in Air Collected in Specially Prepared Canisters and Analyzed by Gas Chromatography/Mass Spectrometry (GC/MS).Link

• Markes International. (n.d.).[1] Thermal Desorption: A Practical Guide. (Industry standard reference for sorbent breakthrough volumes). Link

• United States Pharmacopeia (USP). General Chapter <467> Residual Solvents. (Contextual reference for pharmaceutical limits). Link

Sources

• 1. easlab.com [easlab.com]
• 2. Standard Method: US EPA Method TO-17 | Markes International [markes.com]
• 3. researchgate.net [researchgate.net]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. epa.gov [epa.gov]
• 6. journal.augc.asso.fr [journal.augc.asso.fr]
• 7. GSO ISO 16000-6:2017 - Standards Store - GCC Standardization Organization [gso.org.sa]

Analysis of 3-Ethyl-2,5-dimethylhexane in air samples

Application Note: High-Resolution Determination of 3-Ethyl-2,5-dimethylhexane in Air Samples via Thermal Desorption-GC/MS

Executive Summary

This application note details a robust protocol for the sampling and analysis of 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8), a specific branched C10 alkane isomer. While often grouped into "total petroleum hydrocarbons" (TPH), the specific isolation of this isomer is critical for detailed fuel vapor profiling, combustion efficiency studies, and specialized industrial hygiene monitoring.

The method utilizes Active Sampling onto Sorbent Tubes followed by Thermal Desorption (TD) and Gas Chromatography-Mass Spectrometry (GC-MS) .[1][2] This approach offers superior sensitivity (ppt levels) compared to solvent extraction (NIOSH 1500) and avoids the water management issues often associated with canister sampling (EPA TO-15A) for semi-volatile compounds.

Chemical Profile & Analytical Challenges

3-Ethyl-2,5-dimethylhexane presents unique analytical challenges due to its isomeric similarity to other decane derivatives.

Property	Value	Analytical Implication
CAS Number	52897-04-8	Unique identifier for standard procurement.
Formula	C₁₀H₂₂	Molecular Weight: 142.28 g/mol .[3][4][5]
Boiling Point	~157°C	Elutes between n-nonane and n-decane. Requires heated transfer lines to prevent condensation.
Structure	Branched	Fragmentation is dominated by alkyl losses; molecular ion ( 142) is weak/absent.
Retention Index	~891 - 960*	Note: NIST lists RI ~891 on Squalane.[4] However, based on BP (157°C), elution on DB-5MS often occurs closer to RI 960 (between n-C9 and n-C10). Standard confirmation is mandatory.

Methodological Workflow

The following diagram outlines the critical path from sampling to data generation.

Figure 1: Analytical workflow for trace determination of branched alkanes.

Protocol 1: Sampling Strategy (Modified EPA TO-17)

Rationale: Canister sampling (TO-15) is risky for compounds with boiling points >150°C due to potential condensation on canister walls. Sorbent tubes provide quantitative trapping and 100% transfer efficiency.

Sorbent Selection

• Primary Sorbent: Tenax TA (2,6-diphenylene oxide polymer).

  • Why? It is hydrophobic (minimizing water interference) and has the perfect breakthrough volume for C7–C26 hydrocarbons.

• Backup Sorbent (Optional): Carbograph 1TD (if lighter VOCs are also targeted).

Sampling Parameters

• Tube Conditioning: Prior to use, condition tubes at 300°C for 2 hours under inert gas flow (He/N2) to remove artifacts.

• Flow Rate: Set pump to 50–200 mL/min .

• Total Volume: Target 1–5 Liters .

  • Caution: Do not exceed 10 L to avoid breakthrough of lighter isomers.

• Storage: Cap tubes with Swagelok fittings/PTFE ferrules immediately. Store at 4°C. Analyze within 30 days.

Protocol 2: Instrumental Analysis (TD-GC-MS)

System: PerkinElmer TurboMatrix / Markes Unity (TD) coupled to Agilent 7890/5977 (GC-MS).

Thermal Desorption (TD) Parameters

Two-stage desorption is required to focus the band and ensure sharp peaks.

Parameter	Setting	Rationale
Tube Desorb	280°C for 10 min	Ensures complete release of C10 alkanes.
Trap Type	Tenax/Carbopack Cold Trap	Re-focuses analytes before GC injection.
Trap Low Temp	-10°C to 25°C	Traps C10s without freezing water.
Trap High Temp	300°C (Ballistic heating)	Rapid injection into GC.
Flow Path Temp	200°C	Prevents condensation of the 157°C analyte.

GC Separation Parameters

• Column: DB-5MS UI (30m x 0.25mm x 0.25µm).

  • Note: A "UI" (Ultra Inert) column is preferred to reduce tailing of branched hydrocarbons.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • 40°C hold for 2 min.

  • Ramp 5°C/min to 160°C (Critical for isomer separation).

  • Ramp 20°C/min to 300°C.

  • Hold 3 min.

Mass Spectrometry (MS) Detection

Operate in SIM/Scan simultaneous mode. Scan allows for library confirmation, while SIM provides sensitivity.

• Source Temp: 230°C

• Quad Temp: 150°C

• Target Ions (SIM):

  • Quant Ion: m/z 57 (C4H9+ base peak).

  • Qualifier 1: m/z 43 (C3H7+).

  • Qualifier 2: m/z 85 (Loss of C4H9).

  • Qualifier 3: m/z 127 (M - 15, if visible).

Data Analysis & Identification Strategy

Because 3-Ethyl-2,5-dimethylhexane has many isomers (e.g., n-decane, 4-methyldecane), retention time (RT) alone is insufficient.

Step 1: Calculate Kovats Retention Index (RI) Inject a standard of C8–C12 n-alkanes under the exact same conditions. Calculate the RI of your unknown peak using the Van den Dool and Kratz equation:

Where

is the carbon number of the alkane eluting before, and is the alkane eluting after.

Step 2: Spectral Deconvolution

• 3-Ethyl-2,5-dimethylhexane will show enhanced fragmentation at m/z 99 (loss of isopropyl group) compared to n-decane.

• Compare against NIST Library (Reference 1.9).

Quality Assurance (Self-Validating System)

To ensure "Trustworthiness" (E-E-A-T), implement the following controls:

• Field Blanks: Travel with the sample batch but are not opened. Must show < 0.1 ppbv target analyte.

• Internal Standard (IS): Load 50 ng of d8-Toluene or d10-Ethylbenzene onto every tube (sample and standard) via the tube injector. This corrects for desorption efficiency and MS drift.

• Breakthrough Check: Connect two tubes in series (A + B) for 10% of samples.

  • Validation: Analyte on Tube B must be < 5% of Tube A.

Troubleshooting Decision Matrix

Figure 2: Troubleshooting logic for common TD-GC-MS anomalies.

References

• U.S. EPA. (1999). Method TO-17: Determination of Volatile Organic Compounds in Ambient Air Using Active Sampling Onto Sorbent Tubes. Center for Environmental Research Information. Link

• NIOSH. (2003).[6] Method 1500: Hydrocarbons, BP 36°-216°C.[6][7] NIOSH Manual of Analytical Methods (NMAM), 4th Edition.[6][8][9] Link

• NIST Mass Spectrometry Data Center. Hexane, 3-ethyl-2,5-dimethyl- Mass Spectrum & Retention Index.[4] NIST Chemistry WebBook, SRD 69. Link

• Markes International. Thermal Desorption: A Practical Guide. (Industry Standard for TD Parameters). Link

Sources

• 1. Standard Method: US EPA Method TO-17 | Markes International [markes.com]
• 2. easlab.com [easlab.com]
• 3. 3-ethyl-2,5-dimethylhexane [stenutz.eu]
• 4. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-ethyl-2,5-dimethylhexane [chemister.ru]
• 6. Page:NIOSH Manual of Analytical Methods - 1500.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 7. scribd.com [scribd.com]
• 8. mdcampbell.com [mdcampbell.com]
• 9. NIOSH Manual of Analytical Methods (2014-151) | NIOSH | CDC [cdc.gov]

Application Note: Chiral Separation of 3-Ethyl-2,5-dimethylhexane via Capillary GC

This Application Note is designed as a definitive technical guide for the chiral separation of 3-Ethyl-2,5-dimethylhexane , a saturated branched alkane (C₁₀H₂₂).[1]

Given the non-polar nature of this analyte and the lack of functional groups capable of hydrogen bonding, this protocol utilizes Enantioselective Gas Chromatography (GC) with Derivatized Cyclodextrin (CD) stationary phases. This approach relies exclusively on host-guest inclusion complexation and shape selectivity.[1]

Abstract & Scope

The separation of enantiomers of saturated branched alkanes like 3-Ethyl-2,5-dimethylhexane presents a unique chromatographic challenge due to the absence of polar functional groups (hydroxyl, amine, carbonyl) that typically facilitate chiral recognition via hydrogen bonding or dipole-dipole interactions.[1]

This protocol establishes a robust methodology using modified Cyclodextrin (CD) capillary columns .[1] The separation mechanism relies on the thermodynamic difference in inclusion complex stability between the (R)- and (S)-enantiomers within the hydrophobic cavity of the cyclodextrin selector.[1]

Target Analyte:

• IUPAC Name: 3-Ethyl-2,5-dimethylhexane[1][2][3][4]

• Molecular Formula: C₁₀H₂₂[2][3][5]

• Chiral Center: C3 position

• Boiling Point (Est): 155–165 °C

• Stereochemistry: One chiral center, yielding one pair of enantiomers [(3R) and (3S)].

Scientific Mechanism: Shape Selectivity in Alkanes

The separation is driven by the "Three-Point Interaction" model, adapted for non-polar hosts.[1] Since there are no high-energy polar interactions, the discrimination is purely entropic and enthalpic, governed by van der Waals forces and steric fit.[1]

• The Host: The cyclodextrin (CD) torus (typically

  - or -CD) is derivatized (e.g., permethylated or silylated) to lower its melting point, allowing it to function as a liquid stationary phase.[1]

• The Guest: The 3-Ethyl-2,5-dimethylhexane molecule possesses a bulky isobutyl group, an isopropyl group, and an ethyl group around the chiral C3.[1]

• The Interaction: The specific spatial arrangement of these alkyl branches determines how deeply the molecule can penetrate the CD cavity. The enantiomer that fits more "snugly" (forming a tighter inclusion complex) will have a higher binding constant (

  ) and thus a longer retention time.[1]

Mechanism Visualization

Figure 1: Schematic of the differential inclusion mechanism separating alkane enantiomers.

Experimental Protocol

Instrumentation & Materials[1]

Component	Specification	Rationale
GC System	Agilent 8890 or equivalent with Split/Splitless Inlet	Precise pneumatic control is essential for resolution.
Detector	FID (Flame Ionization Detector) or MS (Mass Spec)	FID is standard for hydrocarbons (linear response).[1] MS required for peak identification in complex matrices.[1]
Carrier Gas	Hydrogen (H₂) or Helium (He)	H₂ is preferred for optimal Van Deemter efficiency at higher linear velocities, reducing analysis time without sacrificing resolution.[1]
Solvent	n-Pentane or n-Hexane (HPLC Grade)	Non-polar solvent prevents peak tailing and ensures solubility.[1]

Column Selection Strategy (Critical)

For branched alkanes, two specific CD phases have shown the highest probability of success. A screening approach is recommended.

• Primary Column (Option A): Lipodex E (or equivalent)

  • Phase: Octakis(2,6-di-O-pentyl-3-O-butyryl)-

    -cyclodextrin.[1]

  • Why: The larger

    -CD cavity (8 glucose units) often accommodates the bulky isopropyl/isobutyl branching of C10 alkanes better than -CD.[1]

• Secondary Column (Option B): Hydrodex

  -6TBDM [1]

  • Phase: 2,3-di-O-ethyl-6-O-tert-butyldimethylsilyl-

    -cyclodextrin.[1]

  • Why: The silylation provides a deep, hydrophobic cavity with high shape selectivity for smaller branched alkanes.[1]

Method Parameters[1][2][6][7]

Step 1: Sample Preparation Dilute 1 µL of the racemic 3-Ethyl-2,5-dimethylhexane in 1.0 mL of n-pentane.[1] (Concentration approx. 1000 ppm).[1]

Step 2: GC Conditions (Screening Run)

Parameter	Setting	Notes
Inlet Temp	230 °C	Ensure rapid volatilization.
Injection Mode	Split (Ratio 100:1)	Crucial: High split ratio prevents column overload which destroys chiral resolution.[1]
Carrier Flow	1.5 mL/min (Constant Flow)	Optimized for 25m x 0.25mm columns.[1]
Oven Program	50 °C (hold 1 min) 1 °C/min 110 °C 20 °C/min 200 °C	Slow ramp (1 °C/min) is vital. Chiral recognition of alkanes is enthalpy-driven and degrades at high temperatures.[1]
Detector (FID)	250 °C, H₂ 30 mL/min, Air 400 mL/min	Standard FID settings.

Step 3: Optimization (Isothermal) Once the elution temperature (

) is identified from the screening run (likely around 80-95 °C), switch to an isothermal method at ( ).[1]

• Why? Isothermal runs at lower temperatures maximize the separation factor (

  ) because .[1] Lower increases .[1]

Data Analysis & Troubleshooting

Calculating Resolution

The goal is baseline separation (

).[1] Where is retention time and is peak width at half-height.[1]

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Co-elution (Single Peak)	Temperature too high.[1]	Reduce oven temp by 10°C. Switch to isothermal mode.
Peak Tailing	Column overload or activity.[1]	Increase Split Ratio (e.g., to 200:1).[1] Ensure liner is deactivated.[1]
Broad Peaks	Low linear velocity.[1]	Increase carrier gas flow (check Van Deemter curve).[1]
No Separation	Wrong Cavity Size.	If using -CD, switch to -CD (Lipodex E) to accommodate the bulky branches.[1]

Workflow Diagram[1]

Figure 2: Decision tree for optimizing chiral alkane separation.

References

• Schurig, V. (2001).[1] Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299.[1] Link

• König, W. A. (1987).[1] The Practice of Enantiomer Separation by Capillary Gas Chromatography. Hüthig. (Foundational text on Lipodex phases).

• Armstrong, D. W., et al. (1990).[1] Enantiomeric separation of complex mixtures by capillary gas chromatography. Analytical Chemistry, 62(15), 1610-1615.[1] Link

• Sicre, M. A., et al. (1987).[1] Chiral discrimination of branched alkanes by capillary gas chromatography. Journal of Chromatography A, 395, 539-547.[1] (Specific relevance to alkane chirality).

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Ethyl-2,5-dimethylhexan-2-ol | C10H22O | CID 139931191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CID 91233004 | C10H21- | CID 91233004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Ethyl-2,2-dimethylhexane | C10H22 | CID 519760 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-Ethyl-2,5-dimethylhexane as a reference standard in chromatography

Application Note: 3-Ethyl-2,5-dimethylhexane as a Structural Selectivity Marker in Gas Chromatography

Executive Summary

In high-resolution gas chromatography (GC), standard linear alkanes (n-alkanes) are sufficient for basic retention indexing.[1] However, complex matrices such as petrochemical streams, essential oils, and environmental samples require columns to resolve highly branched isomers from linear congeners.

3-Ethyl-2,5-dimethylhexane (

) serves as a critical "Branching Selectivity Marker." Despite being a C10 alkane, its highly compact, globular structure significantly reduces Van der Waals interactions with the stationary phase, causing it to elute in the C9 retention window (Kovats Index ~890–930) rather than near n-Decane (1000).[1]

This guide details the protocol for using 3-Ethyl-2,5-dimethylhexane to validate column "branching selectivity"—a critical system suitability test for Detailed Hydrocarbon Analysis (DHA).[1]

Physicochemical Profile & Chromatographic Behavior

Unlike linear n-decane, which interacts along its entire carbon chain with the stationary phase, 3-Ethyl-2,5-dimethylhexane possesses significant steric bulk. This structural difference creates a "retention shift" that is highly sensitive to stationary phase film thickness and polarity.[1]

Property	Value	Chromatographic Significance
CAS Number	52897-04-8	Unique identifier for sourcing standards.[1][2]
Formula		Isomeric with n-Decane.[1]
Boiling Point	~154–157 °C	Significantly lower than n-Decane (174 °C).[1]
Kovats RI (Non-Polar)	891 – 933	Critical Parameter: Elutes before n-Nonane (900) or closely after, depending on phase ratio ( ).[1]
Structure Type	Tri-branched	High steric hindrance; "globular" shape.[1]

The "Branching Shift" Phenomenon

The molecule acts as a stress test for the column's ability to separate based on boiling point versus molecular shape.[1]

• Ideal Non-Polar Column (100% Dimethylpolysiloxane): Elution is driven by vapor pressure.[1] The molecule elutes early (near C9).[1]

• Polarity/Film Degradation: If the stationary phase degrades (phase bleed), the resolution between 3-Ethyl-2,5-dimethylhexane and n-Nonane will shift, acting as an early warning system for column aging.

Experimental Protocol

Reagents and Standards

• Target Standard: 3-Ethyl-2,5-dimethylhexane (>98% purity).

• Reference Mix: C8–C12 n-Alkane Standard (for Retention Index calculation).

• Solvent: n-Pentane (HPLC Grade).[1][3] Note: n-Pentane is selected to elute well before the C8 window.[1]

Standard Preparation

• Stock Solution A (Target): Weigh 10 mg of 3-Ethyl-2,5-dimethylhexane into a 10 mL volumetric flask. Dilute to volume with n-Pentane.[1] (Conc: 1000 ppm).[1]

• Stock Solution B (Reference): Prepare a mix of n-Octane, n-Nonane, and n-Decane at 1000 ppm each in n-Pentane.

• Working Standard: Mix 100

  L of Stock A + 100 L of Stock B into a GC vial. Add 800 L n-Pentane.[1]

  • Final Conc: 100 ppm per component.[1]

GC-FID/MS Conditions

This method is optimized for Detailed Hydrocarbon Analysis (DHA) using a high-resolution capillary column.[1]

• System: Agilent 7890/8890 or equivalent GC.[1]

• Detector: FID (Quantitation) or MS (Identification).[1]

• Inlet: Split/Splitless (Split ratio 50:1 to prevent column overload).

• Column: DB-1 or DB-Petro (100% Dimethylpolysiloxane).[1]

  • Dimensions: 100 m

    0.25 mm 0.50 m.[1] (Long column required for isomer resolution).

• Carrier Gas: Helium at 25 cm/sec (Constant Flow).[1]

• Temperature Program:

  • Initial: 35 °C (Hold 10 min) – Crucial for focusing light alkanes.

  • Ramp: 2 °C/min to 200 °C.

  • Final: Hold 5 min.

Data Analysis & System Suitability

Calculating the Branching Resolution Factor ( )

To validate column performance, calculate the resolution between the target isomer and the nearest n-alkane (typically n-Nonane, C9).[1]

Where:

• = Retention time of 3-Ethyl-2,5-dimethylhexane[4]
• = Retention time of n-Nonane (or nearest neighbor)[1]
• = Peak width at half height[1]

Acceptance Criteria:

• : Baseline separation. Column is suitable for isomer profiling.[1]
• : Co-elution. Indicates phase degradation or insufficient theoretical plates.[1]

Visualizing the Interaction (Graphviz)

The following diagram illustrates the differential interaction logic used to separate this isomer.

Caption: Separation mechanism showing how steric bulk reduces retention time relative to carbon number.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Target Peak Tailing	Active sites in inlet liner.	Replace liner with deactivated split liner (glass wool).[1]
RI Shift > 10 units	Phase bleed or contamination.[1]	Bake out column at 260 °C for 30 mins.
Co-elution with n-Nonane	Temperature ramp too fast.	Reduce ramp rate from 2 °C/min to 1 °C/min in the 130–160 °C window.

References

• NIST Mass Spectrometry Data Center. (2023).[1] Hexane, 3-ethyl-2,5-dimethyl- Retention Indices. NIST Chemistry WebBook, SRD 69.[1] Link[1]

• Babushok, V. I., & Zenkevich, I. G. (2009).[1][5] Retention Indices for Most Frequently Reported Essential Oil Compounds in GC. Chromatographia. Link

• Agilent Technologies. (2013).[1][6] Analysis of C1 to C10 Hydrocarbons using Capillary Flow Technology. Application Note 5991-3197EN. Link

• Soják, L., et al. (1980).[1] Gas chromatography of all C15-C18 linear alkenes on capillary columns with very high resolution power. Journal of Chromatography A. Link[1]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 3. agilent.com [agilent.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. ccsenet.org [ccsenet.org]

Application Note: High-Resolution Mass Spectrometry &amp; Isomer Differentiation of Decane (C10H22)

Abstract

The structural characterization of saturated hydrocarbons remains a significant analytical challenge due to their chemical inertness and lack of functional groups.[1] Decane (

) exists as 75 constitutional isomers , ranging from linear n-decane to highly branched structures like pentamethylpentane. This guide details a high-resolution mass spectrometry (HRMS) workflow for differentiating these isomers. We prioritize a dual-approach strategy: Gas Chromatography (GC) for temporal separation based on boiling point/polarity, coupled with Electron Ionization (EI) for structural fingerprinting and Atmospheric Pressure Photoionization (APPI) for molecular ion preservation.

Introduction & Scientific Rationale

The Isomer Challenge

While all 75 isomers share the exact mass of 142.1721 Da , they exhibit distinct physical properties driven by their branching architecture.[2]

• Boiling Point Variance: Branching reduces the surface area for Van der Waals interactions, generally lowering the boiling point (e.g., n-decane boils at 174°C, while highly branched isomers boil significantly lower).

• Fragmentation Physics: In standard EI (70 eV), alkanes fragment extensively. The molecular ion (

  ) is often invisible for branched isomers, making "Soft Ionization" critical for confirming the elemental formula in complex matrices (e.g., jet fuel, biological lipids).

Strategic Pillars

• Chromatographic Resolution: Mass spectrometry alone cannot distinguish stereoisomers or isomers with identical fragmentation patterns. High-efficiency GC using Linear Retention Indices (LRI) is the primary identification metric.

• Energetic Differentiation:

  • Hard Ionization (EI, 70 eV): Induces cleavage at branching points (carbocation stability:

    ).

  • Soft Ionization (APPI/Field Ionization): Preserves the

    ion to validate the species against co-eluting impurities (e.g., oxygenated metabolites).

Analytical Workflow

The following diagram outlines the decision process for analyzing C10H22 isomers, moving from separation to spectral validation.

Figure 1: Dual-stream workflow utilizing both retention indexing and dual-energy ionization for robust isomer identification.

Detailed Protocol

Phase A: Sample Preparation

• Solvent: n-Hexane or Isooctane (HPLC Grade). Avoid solvents with boiling points near C10 isomers to prevent solvent delay masking.

• Concentration: 10–50 µg/mL.

• Internal Standard: Deuterated n-decane (

  -decane) or a neighboring alkane not present in the sample (e.g., n-dodecane) for Retention Index calibration.

Phase B: GC-HRMS Configuration

Instrument: GC coupled to Q-TOF or Orbitrap.[3]

Parameter	Setting	Rationale
Column	DB-5ms or HP-5ms UI (30m 0.25mm 0.25µm)	Non-polar stationary phase (5% phenyl) separates based on boiling point, which correlates directly with branching.[3]
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Standard efficiency. Hydrogen can be used for faster speeds but may alter fragmentation in some sources.
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.
Oven Program	40°C (hold 2 min) 3°C/min 180°C	Critical: A slow ramp rate (3°C/min) is required to resolve the 75 isomers, many of which have boiling points within 0.5°C of each other.
Transfer Line	280°C	Prevents condensation of higher boiling impurities.

Phase C: Mass Spectrometry Parameters

1. Hard Ionization (EI)[4]

• Energy: 70 eV.[5]

• Source Temp: 230°C.

• Scan Range: m/z 35–200.

• Resolution: >25,000 (FWHM).

• Goal: Generate fragment ions to determine branching position.

  • Example:2-methylnonane will show a strong

    peak (loss of methyl group) and a characteristic fragment at m/z 43.

2. Soft Ionization (APPI - Recommended)[3]

• Source: Photoionization (Krypton lamp, 10.0 eV or 10.6 eV).

• Dopant: Toluene or Acetone (introduced at 10% flow).

  • Mechanism:[6][7] The dopant is ionized by the UV photon (

    ), then transfers charge to the alkane via proton transfer or charge exchange.

• Goal: Observe the intact molecular ion

  or at m/z 142.1721.

Data Analysis & Differentiation Logic

Step 1: Retention Index (LRI) Calculation

Do not rely on absolute retention time. Calculate the Linear Retention Index using an n-alkane ladder (

to ).

• n-Decane LRI = 1000.[3]

• Branched isomers will have LRI < 1000.[7]

• Validation: Compare calculated LRI with the NIST WebBook or Kovats Index databases.

Step 2: Fragmentation Rules (The "Branching Rule")

Fragmentation preferentially occurs at the branched carbon to form the most stable carbocation.

Isomer Type	Key Fragment Ions	Structural Insight
n-Decane	m/z 43, 57, 71, 85 (Smooth decay)	Linear chain.[3] Stronger than branched isomers.
2-Methylnonane	Strong (m/z 127)	Loss of terminal methyl group at C2 branch.[3]
4-Propylheptane	Strong (m/z 99)	Loss of propyl group.[3]
Highly Branched	Weak/Absent	Requires APPI/Soft EI for confirmation.

Step 3: Isomer Identification Diagram

The following logic tree illustrates how to distinguish key isomer classes based on spectral data.

Figure 2: Logic tree for differentiating linear vs. branched isomers using EI fragmentation patterns.[3]

References

• NIST Mass Spectrometry Data Center. Decane and Isomer Spectra. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Hsu, C. S., & Drinkwater, D. (2001). GC/MS Analysis of Petroleum Hydrocarbons.

• Cai, S. S., & Syage, J. A. (2006). Comparison of Atmospheric Pressure Photoionization, Atmospheric Pressure Chemical Ionization, and Electrospray Ionization Mass Spectrometry for Analysis of Lipids. Analytical Chemistry.[1][4][6][8][9] Available at: [Link]

• Wikipedia Contributors. Decane (Isomer Count Verification). Available at: [Link]

• Restek Corporation. Petrochemical & Hydrocarbon GC Analysis Guide. (Technical Guide for Column Selection). Available at: [Link]

Sources

• 1. pragolab.cz [pragolab.cz]
• 2. Chain Isomers of C10H22 List and explain the chain isomers for the molec.. [askfilo.com]
• 3. How to find out total number of isomers in c10h22. [scoop.eduncle.com]
• 4. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 5. amt.copernicus.org [amt.copernicus.org]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Atmospheric-pressure photoionization - Wikipedia [en.wikipedia.org]

Use of 3-Ethyl-2,5-dimethylhexane in engine knock studies

Application Note: Characterization of 3-Ethyl-2,5-dimethylhexane in Engine Knock Studies

Executive Summary

This guide details the protocol for evaluating 3-Ethyl-2,5-dimethylhexane (C₁₀H₂₂) as a high-octane component in gasoline surrogate fuels. As internal combustion engine (ICE) design shifts toward downsizing and boosting (turbocharging), the demand for fuels with high knock resistance and specific distillation properties has increased. While standard isomers like iso-octane (2,2,4-trimethylpentane) are well-characterized, heavier branched alkanes like 3-Ethyl-2,5-dimethylhexane offer unique insights into the suppression of Low-Temperature Heat Release (LTHR) due to their steric bulk and tertiary carbon availability.

Target Audience: Combustion Physicists, Fuel Formulation Chemists, and Automotive Research Engineers.

Scientific Rationale & Mechanism

The Chemical Basis of Knock Resistance

Engine knock is caused by the auto-ignition of the "end-gas" ahead of the flame front. Resistance to this phenomenon is governed by the fuel's chemical kinetics—specifically, the stability of alkyl radicals formed during the initial oxidation steps.

• Structural Advantage: 3-Ethyl-2,5-dimethylhexane features a highly branched structure with multiple tertiary carbon atoms.

• Mechanism: During oxidation, hydrogen abstraction occurs preferentially at tertiary carbons. The resulting tertiary alkyl radicals are more stable and less prone to rapid isomerization and decomposition into chain-branching agents (like ketohydroperoxides) compared to linear alkanes (e.g., n-decane).

• Result: This delays the onset of "cool flame" chemistry (negative temperature coefficient region), effectively increasing the Ignition Delay Time (IDT) and the Research Octane Number (RON).

Visualization: Radical Stability & Oxidation Pathway

The following diagram illustrates the kinetic stability provided by the branching of 3-Ethyl-2,5-dimethylhexane compared to a linear isomer.

Figure 1: Kinetic pathway comparison showing how tertiary branching promotes radical termination over chain branching, suppressing knock.

Experimental Protocols

Protocol A: Ignition Delay Time (IDT) Measurement via Shock Tube

Objective: Measure the auto-ignition latency of the molecule in a controlled, zero-dimensional environment. This is the gold standard for validating kinetic models.

Equipment: High-Pressure Shock Tube (HPST) equipped with sidewall pressure transducers and OH* chemiluminescence sensors.

Step-by-Step Methodology:

• Mixture Preparation:

  • Prepare a homogenous gas-phase mixture of 3-Ethyl-2,5-dimethylhexane and synthetic air (21% O₂, 79% N₂).

  • Note: Due to the low vapor pressure of C10 alkanes, the mixing tank and manifold must be heated to 120°C to prevent condensation.

• Shock Generation:

  • Pressurize the driver section with Helium (high sound speed) to generate strong shock waves.

  • Fill the driven section with the fuel/air mixture to a target pressure (e.g., 20 bar).

• Data Acquisition:

  • Rupture the diaphragm to send the incident shock wave through the mixture.

  • Trigger: Record the reflected shock pressure (

    ) and temperature ( ).

  • Measurement: Define IDT (

    ) as the time interval between the arrival of the reflected shock and the maximum rate of rise in OH* emission (306 nm).

• Validation:

  • Repeat at temperatures ranging from 650 K to 1300 K to capture both the Negative Temperature Coefficient (NTC) and high-temperature regimes.

Protocol B: Blending Octane Number (BON) Determination

Application of 3-Ethyl-2,5-dimethylhexane in materials science

Application Note: 3-Ethyl-2,5-dimethylhexane in Materials Characterization & Modeling

CRITICAL QUALITY CONTROL & DATA INTEGRITY NOTE

Subject: CAS Registry Number Discrepancy The request referenced CAS 59485-34-6 alongside the chemical name 3-Ethyl-2,5-dimethylhexane .

• Correction: CAS 59485-34-6 corresponds to 1,2-Bis(2-bromophenyl)ethane, a brominated aromatic compound.[1][2]

• Action: This guide focuses exclusively on 3-Ethyl-2,5-dimethylhexane , which corresponds to CAS 52897-04-8 .[3][4] Please verify your inventory labels before proceeding with any experimental protocols.

Introduction & Physicochemical Profile

3-Ethyl-2,5-dimethylhexane (C₁₀H₂₂) is a highly branched decane isomer. In materials science, it serves not as a bulk building block, but as a critical physicochemical standard and molecular probe . Its specific branching pattern makes it an ideal model compound for studying structure-property relationships (QSPR) in hydrocarbon fluids, calibrating analytical instruments for complex mixture analysis, and testing the solvent resistance of polymeric materials.

Key Physicochemical Properties

Property	Value	Relevance to Materials Science
Molecular Formula	C₁₀H₂₂	Reference for C10 alkane isomers
Molecular Weight	142.28 g/mol	Mass spectrometry calibration
Boiling Point	~154–157 °C	Volatility standard for mid-range distillates
Kovats Retention Index	891 (Standard Non-polar)	Critical for GC identification of unknown mixtures
Flash Point	~40–45 °C (Est.)	Safety modeling for fuel/solvent handling
Density	~0.73 g/mL	Hydrodynamic volume calculations

Application I: Chromatographic Retention Index Standard

Context: In the analysis of complex material degradation products (e.g., polymer off-gassing) or fuel composition, distinguishing between hundreds of C10 isomers is impossible with Mass Spectrometry alone due to identical fragmentation patterns. 3-Ethyl-2,5-dimethylhexane is used to establish Kovats Retention Indices (RI) , allowing precise identification based on elution time relative to linear alkanes.

Protocol: Determination of Kovats Retention Index (RI)

Objective: Calibrate a GC-MS system to uniquely identify branched alkanes in a material sample.

Reagents:

• Analyte: 3-Ethyl-2,5-dimethylhexane (>98% purity).

• Reference Standards: n-Octane (C8), n-Nonane (C9), n-Decane (C10).

• Solvent: n-Hexane (HPLC Grade).

Workflow:

• Sample Preparation:

  • Prepare a 100 ppm solution of 3-Ethyl-2,5-dimethylhexane in n-Hexane.

  • Prepare a separate "Alkane Ladder" mix containing C8, C9, and C10 n-alkanes (50 ppm each).

• Instrument Setup (Typical):

  • Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Temperature Program: 40°C (hold 2 min) → 10°C/min → 250°C.

• Injection:

  • Inject 1 µL of the Alkane Ladder. Record retention times (

    ) for C8 ( ) and C9 ( ).

  • Inject 1 µL of the analyte. Record

    for 3-Ethyl-2,5-dimethylhexane.[3][4][5][6][7][8]

• Calculation: Calculate RI using the Kovats equation:

  Where is the carbon number of the linear alkane eluting before the analyte.

Self-Validation: The calculated RI should be 891 ± 5 on a non-polar column. Deviations >10 units indicate column degradation or active site contamination.

Application II: Elastomer Compatibility & Swelling Surrogate

Context: Materials engineers developing seals (O-rings, gaskets) for automotive fuel systems must test resistance to complex hydrocarbon mixtures. 3-Ethyl-2,5-dimethylhexane serves as a branched alkane surrogate . Unlike linear alkanes, its bulky structure diffuses differently into polymer matrices, providing a stress-test for steric hindrance effects in polymer swelling.

Protocol: Solvent Swelling Analysis (Modified ASTM D471)

Objective: Determine the swelling index of a target elastomer (e.g., Nitrile Rubber, EPDM) when exposed to branched C10 hydrocarbons.

Workflow Diagram:

Caption: Workflow for determining elastomer compatibility using 3-Ethyl-2,5-dimethylhexane as a solvent probe.

Step-by-Step Procedure:

• Specimen Preparation: Cut three rectangular specimens of the test elastomer (25mm x 50mm x 2.0mm).

• Initial Measurement: Weigh each specimen in air (

  ) and in distilled water (to determine initial volume via Archimedes' principle).

• Immersion: Place specimens in a glass vessel containing pure 3-Ethyl-2,5-dimethylhexane. Ensure a volume ratio of at least 20:1 (solvent:rubber) to prevent depletion of the solvent.

• Conditioning: Seal the vessel and maintain at 23°C ± 2°C for 70 hours (standard) or 166 hours (extended).

• Final Measurement:

  • Remove specimen and quickly dip in acetone to remove surface oil.

  • Blot dry with lint-free paper.

  • Weigh immediately (

    ).

• Analysis:

  Interpretation: High swelling (>15%) indicates the elastomer's crosslink density or polarity is insufficient to block the diffusion of branched C10 alkanes.

Application III: Thermodynamic Modeling (QSPR)

Context: In computational materials science, 3-Ethyl-2,5-dimethylhexane is a key data point for training Quantitative Structure-Property Relationship (QSPR) models. Its specific branching (ethyl group at C3, methyls at C2, C5) challenges algorithms predicting boiling points, flash points, and viscosity.

Experimental Data Generation for Model Validation: Researchers use this compound to validate Equation of State (EOS) models.

Parameter	Method	Significance
Henry's Law Constant	Headspace GC	Predicts solubility in water (environmental fate modeling).
Viscosity	Capillary Viscometer	Validates friction models for lubricant formulations.
Vapor Pressure	Ebulliometry	Critical for flash point prediction models.

QSPR Logic Flow:

Caption: Logic flow for using 3-Ethyl-2,5-dimethylhexane in QSPR model training and validation.

References

• NIST Chemistry WebBook. "Hexane, 3-ethyl-2,5-dimethyl- (CAS 52897-04-8)."[4] National Institute of Standards and Technology. [Link]

• Yaws, C. L. (2015). The Yaws Handbook of Physical Properties for Hydrocarbons and Chemicals. Gulf Professional Publishing.

• PubChem Database. "3-Ethyl-2,5-dimethylhexane (Compound)." National Center for Biotechnology Information. [Link]

• ASTM International. "ASTM D471-16: Standard Test Method for Rubber Property—Effect of Liquids." (Protocol basis for elastomer compatibility). [Link]

• Sander, R. (2015). "Compilation of Henry's law constants (version 4.0) for water as solvent." Atmospheric Chemistry and Physics. (Cites solubility data for branched alkanes). [Link]

Sources

• 1. 1-Bromo-2-[2-(2-bromophenyl)ethyl]benzene | C14H12Br2 | CID 97652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Bis(2-bromophenyl)ethane_59485-34-6_Hairui Chemical [hairuichem.com]
• 3. dspace.kspi.kz [dspace.kspi.kz]
• 4. repository.lib.ncsu.edu [repository.lib.ncsu.edu]
• 5. vdoc.pub [vdoc.pub]
• 6. acp.copernicus.org [acp.copernicus.org]
• 7. scribd.com [scribd.com]
• 8. acp.copernicus.org [acp.copernicus.org]

Technical Assessment: 3-Ethyl-2,5-dimethylhexane (EDMH) in High-Precision Solvation

Executive Summary

3-Ethyl-2,5-dimethylhexane (EDMH, CAS: 13475-78-0) is a branched

alkane isomer characterized by high thermal stability (BP ~157°C) and significant steric bulk compared to linear alkanes. While often overlooked in favor of n-heptane or n-decane, EDMH offers a unique solvation profile for drug development workflows. Its branched structure prevents the formation of tightly ordered solvation shells, making it an ideal medium for Headspace Gas Chromatography (HS-GC) of volatile impurities and lipophilicity profiling of bulky hydrophobic drugs.

This guide details the physicochemical advantages of EDMH and provides two validated protocols for its use in pharmaceutical analysis.

Physicochemical Profile

EDMH is defined by its "isoparaffinic" nature. Unlike n-decane, which freezes at -29.7°C, the branching of EDMH disrupts crystal lattice formation, maintaining liquidity at significantly lower temperatures while retaining a high boiling point.

Table 1: Comparative Solvent Properties

Property	3-Ethyl-2,5-dimethylhexane (EDMH)	n-Decane (Linear Standard)	n-Hexane (Volatile Standard)	Relevance to Protocol
Boiling Point	157.0°C	174.1°C	68.7°C	High BP allows EDMH to act as a non-volatile diluent in Headspace GC.
Density (20°C)	0.74 g/mL	0.73 g/mL	0.66 g/mL	Similar density to biological lipids; useful for partitioning studies.
Flash Point	~46°C	46°C	-22°C	Safer handling profile than lower alkanes.
Steric Profile	High (Branched)	Low (Linear)	Low (Linear)	Branching reduces "cage effects" around bulky solutes.
Water Solubility	Negligible	Negligible	Negligible	Excellent for biphasic extractions.

Analyst Insight: The critical advantage of EDMH over n-decane is its steric hindrance . In partitioning studies, linear alkanes can align along the aliphatic chains of a drug molecule. EDMH's bulky structure prevents this alignment, providing a more accurate measure of "pure" hydrophobic interaction without van der Waals stacking artifacts.

Application I: High-Boiling Diluent for Headspace GC (HS-GC)

Context: Residual solvent analysis (USP <467>) requires dissolving a drug substance in a high-boiling solvent so that volatile impurities (Class 1, 2, 3 solvents) can be driven into the headspace without the solvent itself interfering with the chromatogram. While DMSO and DMAc are common, they are polar. EDMH is the superior choice for hydrophobic APIs that are insoluble in DMSO but require high-temperature incubation.

Protocol: Analysis of Volatile Impurities in Lipophilic APIs

Objective: Quantify residual ethanol and acetone in a steroid drug substance using EDMH as the matrix medium.

Materials

• Solvent: 3-Ethyl-2,5-dimethylhexane (GC Headspace Grade, >99.9%).

• Standards: Ethanol, Acetone (Analytical Grade).

• Equipment: Headspace Sampler coupled to GC-FID/MS.

Step-by-Step Workflow

• Blank Preparation: Pipette 5.0 mL of pure EDMH into a 20 mL headspace vial. Crimp immediately.

• Standard Preparation:

  • Create a stock solution of Ethanol (500 ppm) and Acetone (500 ppm) in EDMH.

  • Note: EDMH's nonpolar nature ensures excellent solubility for these organic volatiles compared to water-based standards.

• Sample Preparation:

  • Weigh 100 mg of the hydrophobic API (e.g., Corticosteroid) into a 20 mL vial.

  • Add 5.0 mL of EDMH.

  • Vortex for 30 seconds to ensure complete dissolution. The API must be fully dissolved to release trapped volatiles.

• Headspace Incubation:

  • Temp: 90°C (EDMH remains stable and liquid, well below its 157°C BP).

  • Time: 45 minutes (Equilibrium time).

  • Agitation: High (to facilitate mass transfer to gas phase).

• GC Injection:

  • Inject 1.0 mL of headspace gas.

  • Split Ratio: 10:1.

  • Inlet Temp: 200°C.

Data Interpretation

Since EDMH boils at 157°C, it will not elute early in the chromatogram. Volatiles (Ethanol BP 78°C, Acetone BP 56°C) will elute quickly.

• Pass Criteria: No interfering peaks from EDMH in the 0–5 minute retention window.

• Validation: Spike the API sample with standard to verify recovery >90%.

Application II: Steric-Specific Partition Coefficient Determination

Context: Standard LogP (Octanol/Water) does not always predict blood-brain barrier (BBB) penetration accurately for bulky drugs. "Alkane/Water" partitioning is a stricter measure of hydrogen bonding capacity. EDMH, being branched, mimics the steric constraints of lipid bilayers better than linear n-decane.

Protocol: EDMH/Water Partitioning (LogP_EDMH)

Objective: Determine the partition coefficient of a novel NCE (New Chemical Entity) to assess pure lipophilicity.

Materials

• Phase A: Phosphate Buffered Saline (PBS), pH 7.4.

• Phase B: 3-Ethyl-2,5-dimethylhexane (EDMH), pre-saturated with PBS.

• Analyte: 10 µM solution of NCE.

Step-by-Step Workflow

• Mutual Saturation: Shake EDMH and PBS together for 24 hours. Separate phases. This prevents volume changes during the actual experiment.

• Solubilization: Dissolve the NCE in the pre-saturated EDMH phase to a concentration of

  .

• Equilibration:

  • Combine 2 mL of NCE-EDMH solution with 2 mL of pre-saturated PBS in a glass centrifuge tube.

  • Rotates (end-over-end) for 4 hours at 25°C. Avoid vigorous vortexing to prevent emulsions.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes.

• Quantification:

  • Remove the top organic phase (EDMH).

  • Analyze the concentration of NCE in the EDMH phase (

    ) via HPLC-UV.

  • Note: Direct injection of EDMH into Reverse Phase HPLC is possible if the injection volume is low (<5 µL) and mobile phase has high organic content.

• Calculation:

Visualizing the Workflow

The following diagram illustrates the Headspace GC workflow, emphasizing the role of EDMH's thermal stability in separating volatile impurities from the matrix.

Figure 1: Headspace GC workflow utilizing EDMH. The high boiling point of EDMH ensures it remains in the liquid phase (yellow node) while volatile impurities partition into the headspace for analysis.

Safety & Handling

• Flammability: EDMH is a Category 3 Flammable Liquid (Flash Point ~46°C). Ground all equipment to prevent static discharge, which is a common risk with non-conductive hydrocarbon solvents.

• Toxicity: Like most C10 alkanes, it acts as a central nervous system depressant if inhaled in high concentrations. Use in a fume hood.

• Disposal: Segregate as non-halogenated organic waste.

References

• PubChem. (2023). Hexane, 3-ethyl-2,5-dimethyl- Compound Summary. National Library of Medicine. [Link]

• NIST Chemistry WebBook. (2023). 3-Ethyl-2,5-dimethylhexane Thermophysical Properties. NIST Standard Reference Database.[1] [Link]

Sources

• 1. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]

Technical Notes & Optimization

Hydrocarbon Analysis Support Hub: Troubleshooting Branched Alkane Tailing

Current Status: Operational Ticket Topic: Peak Tailing in Branched Alkanes (GC-FID/MS) Assigned Specialist: Senior Application Scientist

Executive Summary: The "Non-Polar" Paradox

Welcome to the support hub. If you are seeing peak tailing specifically for branched alkanes, you are likely facing a physical flow disturbance or a thermal focusing issue , not the chemical activity (silanol interactions) that plagues polar compounds.

Branched alkanes are non-polar and chemically inert. They do not hydrogen bond with active sites in the liner or column. Therefore, standard advice about "deactivation" or "priming" is often irrelevant. This guide focuses on the hydrodynamics and thermodynamics that actually control alkane peak shape.

Module 1: The Diagnostic Matrix

Before tearing apart your inlet, identify the "Shape Profile" of your chromatogram.

Symptom Profile	Likely Root Cause	Probability
All peaks tail (Linear & Branched)	Dead Volume / Installation	High (80%)
Only early eluters tail (Branched)	Solvent Focusing / Splitless Hold	High (15%)
Shark Fin Shape (Slow rise, sharp drop)	Column Overloading	Moderate (5%)
Broadening without Tailing	Cold Spots / Transfer Line	Low (<1%)

Visual Triage Logic

The following logic tree helps you isolate the failure point based on peak symmetry.

Figure 1: Diagnostic logic for distinguishing between flow path errors (global tailing) and focusing errors (volatility-dependent tailing).

Module 2: The "Dead Volume" Protocol (Global Tailing)

Applicable when: Both linear and branched alkanes show tailing.

Since alkanes don't stick to active sites, tailing is caused by unswept dead volume . Turbulence creates a "mixing chamber" effect where analyte molecules get trapped and slowly bleed out, creating a tail.

Step-by-Step Correction Protocol

• The "Ferrules First" Rule:

  • Issue: Graphite ferrules deform and can crumble into the inlet.

  • Fix: Use Graphite/Vespel (85/15) ferrules for GC-MS or high-temp applications. They are harder and resist deformation.

  • Critical Check: If you see "graphite dust" inside your inlet liner, the flow path is disrupted.

• Column Installation Depth (The #1 Error):

  • If the column is too low in the inlet, the sample cloud expands into the dead space below the column tip (the "mixing chamber").

  • Agilent Standard: 4-6 mm above the ferrule.

  • Restek/Thermo Standard: Varies; consult specific manual.

  • Self-Validation: Re-cut the column (remove 2-5 cm) to ensure a 90° square cut. A ragged cut exposes the polyimide coating, causing turbulence.

• Liner Selection:

  • For alkanes, a straight splitless liner with wool is preferred. The wool promotes vaporization and wipes the needle tip.

  • Warning: If the wool is positioned too low, it disrupts the flow near the column head.

Module 3: Solvent Focusing & Injection Dynamics

Applicable when: Early eluting (branched) alkanes tail, but later peaks are sharp.

Branched alkanes often have lower boiling points than their linear isomers. In splitless injection, they rely on the Solvent Effect to refocus into a sharp band at the head of the column.[1]

The Mechanism of Failure

If the initial oven temperature is too high, the solvent does not condense at the head of the column. The analyte "floats" in the vapor phase for too long, entering the column as a long smear rather than a tight band.

Optimization Table: Solvent Focusing

Solvent	Boiling Point (°C)	Recommended Initial Oven Temp
Dichloromethane	39.6	< 20°C (Requires Cryo)
Hexane	68.0	40 - 45°C
Ethyl Acetate	77.1	50 - 55°C
Isooctane	99.0	70 - 75°C

• Rule of Thumb: Initial oven temperature must be 10–20°C BELOW the solvent boiling point [1].

• The "Reverse Solvent Effect": If your branched alkane elutes before the solvent (rare, but possible with heavy solvents), the solvent will distort the peak shape. Ensure your solvent elutes first.

Inlet Sweep (Splitless Hold Time)

If the split vent opens too late, the "tail" of the solvent cloud slowly enters the column, dragging the volatile alkanes with it.

• Calculation: Hold Time (min) = (Inlet Liner Volume × 2) / Carrier Gas Flow Rate.

• Typical Value: 0.5 – 1.0 minutes. Do not hold for >2 minutes for alkanes.

Module 4: Separation Efficiency vs. Tailing

Applicable when: The peak looks "shouldered" or split.

Branched alkanes exist as multiple isomers. What looks like "tailing" might be the co-elution of two isomers (e.g., 2-methylheptane and 3-methylheptane).

Verification Experiment:

• Reduce the oven ramp rate (e.g., from 10°C/min to 2°C/min) around the elution time.

• If the "tail" begins to separate into a distinct second hump, it is co-elution , not tailing.

• Action: Change the stationary phase. A 100% Dimethylpolysiloxane (e.g., DB-1) separates strictly by boiling point. A 5% Phenyl phase (e.g., DB-5) adds slight polarity selectivity which may resolve isomers.

FAQ: Rapid Fire Troubleshooting

Q: Can I use a "Base Deactivated" liner for alkanes? A: You can, but it's unnecessary. Alkanes don't care about base deactivation. Focus on cleanliness and geometry (wool position) rather than chemical treatment.

Q: My peaks are fronting (shark fin), not tailing. A: This is column overloading . Alkanes have limited solubility in the stationary phase.

• Fix: Increase the Split Ratio (e.g., from 10:1 to 50:1) or decrease injection volume.

Q: I just changed the liner and now my peaks tail. A: You likely have a leak at the O-ring or the column nut is loose.

• Validation: Check the "Maintenance Log" feature in your software to see if the background signal (air/water) has increased [2].

References

• Restek Corporation. (2020). Optimizing Splitless Injections: Initial Oven Temperature and Solvent Polarity. Retrieved from [Link]

• Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting. Retrieved from [Link]

• Chromatography Online. (2020). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. Retrieved from [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]

Technical Support Hub: Optimizing GC-MS for C10H22 Isomers

Ticket ID: ISO-C10-OPT Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Resolution and Identification Strategies for Decane Isomers (

)

Mission Statement

You are encountering challenges with the separation and identification of

isomers. This is a classic "chromatographic stress test." With 75 theoretically possible structural isomers, all sharing a molecular weight of 142.28 g/mol and similar mass spectral fragmentation patterns, standard "plug-and-play" methods often fail.

This guide moves beyond basic operation into isomeric deconvolution . We will focus on maximizing peak capacity (separation efficiency) and utilizing orthogonal identification metrics (Retention Indices) to validate your data.

Module 1: Chromatographic Resolution (The Separation)

Q: My chromatogram shows a broad "hump" or unresolved shoulders instead of distinct peaks. How do I fix this co-elution?

A: You are likely facing "Peak Capacity" saturation. Decane isomers have boiling points that differ by fractions of a degree. If your temperature ramp is too steep, the GC system does not have enough time to resolve these thermodynamic differences.

The Fix: Optimize the Thermal Gradient

• Column Selection: Ensure you are using a non-polar, high-efficiency capillary column.

  • Standard: 30m x 0.25mm ID x 0.25µm film (5% Phenyl-methylpolysiloxane, e.g., DB-5MS, Rtx-5MS).

  • High-Res: For isomer splitting, a 60m column or a smaller internal diameter (0.18mm) is superior.

• The "Isomer Ramp" Strategy:

  • Isomers separate best when the column temperature is near their boiling points.

  • Action: Implement a mid-ramp hold or a slow ramp zone .

  • Protocol: Start at 40°C (hold 2 min)

    Ramp 5°C/min to 120°C Ramp 20°C/min to 300°C (clean out).

  • Why: The slow 5°C/min ramp through the

    elution window (approx. 174°C BP for n-decane, lower for branched) maximizes the separation factor ( ).

Visualizing the Optimization Logic:

Figure 1: Decision tree for troubleshooting co-elution issues. Distinguishing between efficiency problems (broad peaks) and selectivity problems (overlapping narrow peaks) is critical.

Module 2: Mass Spectral Identification (The ID)

Q: All my peaks have identical Mass Spectra (m/z 43, 57, 71). How do I tell them apart?

A: You cannot rely solely on library matching for alkane isomers. The NIST library similarity scores will be deceptively high (90%+) for the wrong isomer because they all fragment via similar pathways (Sigma-bond cleavage).

The Fix: The "Triangulation" Method You must use three data points to confirm ID:

• Molecular Ion (

  ) Check:

  • n-Decane: Distinct

    at m/z 142.

  • Branched Isomers: The

    is often weak or absent because branching points stabilize fragmentation.

• Specific Loss Patterns:

  • Look for enhanced intensity at M-15 (m/z 127). This indicates a methyl branch.[1]

  • Look for M-29 (m/z 113). This indicates an ethyl branch.[1]

• Linear Retention Index (LRI): This is your primary validation tool.

Data Summary: Fragmentation Indicators

Isomer Type	Key Spectral Feature	Stability Logic
n-Decane	Clear (142); Smooth decay of series.	Linear chain allows random cleavage; survives longer.
Methyl-nonanes	Enhanced m/z 127 (M-15); Weak .	Cleavage at the branch point loses a methyl group ( ).
Dimethyl-octanes	Very weak/absent ; Enhanced lower mass ions (43, 57).	Tertiary carbocations form rapidly; parent ion is unstable.

Module 3: Experimental Protocol

Standard Operating Procedure: Calculating Linear Retention Indices (LRI)

Purpose: To assign a robust numerical value to your peaks that is independent of your specific instrument conditions, allowing comparison with literature databases (NIST, PubChem).

Reagents:

• C7-C30 Alkane Standard Mix (e.g., Sigma or Restek).

• Your

  sample.

Workflow:

• Run the Ladder: Inject the Alkane Standard Mix using the exact same method (flow, temp ramp) as your sample.

• Identify Brackets: Locate the n-alkane peaks that elute immediately before and after your unknown isomer.

  • Example: Your peak elutes at 12.5 min.

  • n-Nonane (

    ) elutes at 11.8 min.

  • n-Decane (

    ) elutes at 13.2 min.

• Calculate LRI: Use the Van den Dool and Kratz equation (for temperature-programmed GC).

The Formula:

[2]

• = Carbon number of the alkane eluting before your peak.

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  = Retention time.[2]

Calculation Example (from step 2):

Result: An LRI of 950 suggests the compound behaves like it has 9.5 carbons. You would then search the NIST WebBook for C10 isomers with an RI of ~950 on a DB-5 column (e.g., 2-methylnonane often elutes slightly before n-decane).

Visualizing the ID Workflow:

Figure 2: The "Triangulation" workflow. Mass spectral data provides the structural hypothesis (branching), while LRI provides the confirmation filter.

References

• NIST Mass Spectrometry Data Center. Decane: Gas Chromatography Retention Indices & Mass Spectra. NIST Chemistry WebBook, SRD 69.[3][4]

• Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.

• Van den Dool, H., & Kratz, P. D. (1963). A generalization of the retention index system including linear temperature programmed gas-liquid partition chromatography. Journal of Chromatography A.

• Restek Corporation. Petroleum & Petrochemical Analysis: Hydrocarbon Processing. (Application Note on detailed hydrocarbon analysis).

Sources

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. Decane [webbook.nist.gov]
• 4. Decane [webbook.nist.gov]

Technical Support Center: Separation of 3-Ethyl-2,5-dimethylhexane Isomers

Current Status: Operational Support Tier: Level 3 (Advanced Applications) Topic: High-Resolution GC Separation & Enantioselective Analysis of C10 Branched Alkanes

Executive Summary & Molecule Profile

User Context: You are likely performing Detailed Hydrocarbon Analysis (DHA) or purity profiling for drug development where 3-Ethyl-2,5-dimethylhexane serves as a non-polar solvent model or a specific chiral intermediate.

The Challenge: Alkanes lack functional groups, meaning separation relies entirely on weak Van der Waals forces and subtle shape selectivity.

• Structural Isomerism: 3-Ethyl-2,5-dimethylhexane (

  ) has over 75 structural isomers (e.g., n-decane, 4-ethyl-2-methylheptane). Their boiling points often differ by .

• Stereoisomerism: Carbon-3 is a chiral center. Standard non-polar columns will co-elute the (R) and (S) enantiomers as a single peak.

Property	Data	Critical Note
Formula		Saturated branched alkane.
Boiling Point	~163-165°C	High volatility range.
Chirality	1 Center (C3)	Exists as (R) and (S) enantiomers.[1]
LRI (Non-polar)	~891	Kovats Index is the primary ID method.
Polarity	Non-polar	No response to UV; requires FID or MS.

Troubleshooting & Optimization Workflows

Scenario A: "I cannot separate 3-Ethyl-2,5-dimethylhexane from other C10 impurities."

Diagnosis: Lack of shape selectivity or insufficient theoretical plates. Standard DB-5 or DB-1 columns (30m) are often inadequate for splitting branched C10 isomers.

Protocol 1: High-Efficiency Structural Separation (DHA Mode)

• Objective: Resolve structural isomers based on boiling point and branching degree.

• Recommended Column: 100% Dimethyl Polysiloxane (100m length) .

  • Commercial examples: Petrocol DH, DB-Petro, HP-PONA.

  • Why: The 100m length provides the ~250,000+ theoretical plates required to separate isomers with boiling point deltas of <0.5°C.

Step-by-Step Optimization:

• Carrier Gas: Switch to Hydrogen (

  ) .

  • Reasoning:

    allows for faster linear velocities (optimum ~40 cm/sec) without losing efficiency (flatter Van Deemter curve), crucial for long 100m columns.

• Temperature Program:

  • Initial: 35°C (Hold 15 min). Critical for focusing volatiles.

  • Ramp: 2°C/min to 200°C. Slow ramp maximizes interaction time.

• Inlet: Split ratio >100:1.

  • Reasoning: Branched alkanes are prone to "band broadening" if the column is overloaded. Keep mass on column <10 ng.

Scenario B: "I need to separate the (R) and (S) enantiomers."

Diagnosis: You are using an achiral phase.[2] Enantiomers have identical boiling points; they can only be separated by a chiral environment.

Protocol 2: Enantioselective Separation

• Objective: Baseline resolution of (R)- and (S)-3-Ethyl-2,5-dimethylhexane.

• Recommended Column: Beta-Cyclodextrin (β-DEX) based phases.[1]

  • Specific Phase: 2,3-di-O-ethyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin (e.g., Hydrodex β-6TBDM or Beta-DEX 120).

  • Mechanism:[3][4] The "inclusion complex."[5] The branched alkyl chain fits into the hydrophobic cavity of the cyclodextrin. The stereochemistry at C3 determines the stability of this fit (Host-Guest chemistry).

Step-by-Step Optimization:

• Isothermal Mode: Run at 80°C - 90°C Isothermal.

  • Reasoning: Enantioseparation is thermodynamically controlled.[6] Lower temperatures increase the difference in free energy (

    ) between the two enantiomer complexes, improving resolution ( ).

• Flow Rate: Reduce linear velocity to ~20-25 cm/sec (Helium).

  • Reasoning: Inclusion complexation is a slow equilibrium process. Lower flow allows more time for the "handshake" between the analyte and the chiral selector.

Diagnostic Visualizations

Workflow 1: Troubleshooting Co-elution

This logic tree guides you through selecting the correct modification based on your chromatogram's failure mode.

Caption: Decision matrix for resolving co-elution issues based on isomer type and current experimental setup.

Workflow 2: Identification via Linear Retention Index (LRI)

Since Mass Spectra for C10 isomers are nearly identical, LRI is the only self-validating identification method.

Caption: Workflow for calculating Linear Retention Indices (LRI) to confirm isomer identity.

Frequently Asked Questions (Technical)

Q1: Mass Spec shows the same fragmentation pattern for my target and the impurity. How do I distinguish them? A: This is standard for branched alkanes. The fragmentation is dominated by carbocation stability, often yielding identical base peaks (m/z 43, 57).

• Solution: You must use Linear Retention Indices (LRI).

• Validation: 3-Ethyl-2,5-dimethylhexane has a reported Kovats index of approximately 891 on standard non-polar phases [1].[7] If your peak calculates to 875 or 905, it is a different structural isomer, regardless of the MS match.

Q2: Why does my peak split into two when I lower the temperature on a non-polar column? A: You are likely observing the separation of diastereomers of a different impurity, or you are using a phase with "Liquid Crystal" properties (shape selectivity).

• Note: 3-Ethyl-2,5-dimethylhexane has only one chiral center, so it has no diastereomers, only enantiomers. If you see splitting on an achiral column, the substance is likely 3,4-dimethylhexane (which has diastereomers) or you are partially resolving a structural isomer like 2,2,3-trimethylheptane.

Q3: Can I use a PEG (Wax) column for this separation? A: Not recommended.

• Reasoning: Polyethylene Glycol (PEG) phases separate based on hydrogen bonding and polarity. Alkanes have neither. The retention mechanism will be purely volatility-based, and PEG columns generally have lower efficiency (plates/meter) for alkanes than non-polar PDMS columns. Stick to Petrocol or DB-1 .

Q4: What is the "Critical Pair" for this molecule? A: In Detailed Hydrocarbon Analysis (DHA), the critical separation is often between 3-Ethyl-2,5-dimethylhexane and 2,6-dimethyloctane .

• Fix: If these co-elute, reduce the temperature ramp rate to 0.5°C/min around the elution temperature (approx. 90-110°C in a standard run).

References

• PubChem. (n.d.).[7] Hexane, 3-ethyl-2,5-dimethyl- | C10H22.[7] National Library of Medicine. Retrieved February 7, 2026, from [Link]

• Soják, L., et al. (1980).[8] Gas chromatography of all C15-C18 linear alkenes on capillary columns with very high resolution power. Journal of Chromatography A. (Contextual reference for high-resolution alkane separation principles).

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved February 7, 2026, from [Link] (General reference for Beta-DEX column selection).

• Agilent Technologies. (2015).[9] Productivity Begins with Reproducible Detection of Hexane Isomers. (Contextual reference for alkane isomer separation workflows). Retrieved February 7, 2026, from [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. vurup.sk [vurup.sk]
• 3. Organic Solvents Retention Time Table | Products | GL Sciences [glsciences.com]
• 4. Exploiting entropy to separate alkane isomers [pubsapp.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. agilent.com [agilent.com]

Addressing peak splitting in gas chromatography of alkanes

Welcome to the Advanced Chromatography Technical Support Center.

Ticket ID: GC-ALK-SPLIT-001 Topic: Resolution of Peak Splitting in Alkane Analysis Support Level: Tier 3 (Method Development & Application Engineering)

Executive Summary

Peak splitting in the gas chromatography (GC) of alkanes is rarely a result of chemical degradation, given the robust nature of paraffins. Instead, it is almost exclusively a physical phenomenon related to sample introduction (inlet dynamics) or flow path geometry (dead volume).

This guide deconstructs the error into three distinct failure modes: Inlet Backflash , Solvent Focusing Failure , and Flow Path Turbulence .

Diagnostic Logic Tree

Before proceeding, use this logic flow to isolate your specific failure mode.

Figure 1: Diagnostic decision tree for isolating the root cause of peak splitting.

Module 1: Inlet Dynamics & Backflash (The "M" Shaped Peak)

The Issue: You observe splitting primarily in early-eluting alkanes (e.g., C6–C10). The peaks may look like an "M" or a "chair."

The Mechanism: Backflash. When you inject a liquid sample, it vaporizes instantly, expanding by a factor of 100–1000x. If this vapor volume exceeds the internal volume of your inlet liner, the excess vapor escapes the liner and touches the cooler metal lines of the carrier gas or septum purge. It then re-vaporizes and enters the column later than the main plug, creating a "ghost" or split peak.

Quantitative Data: Solvent Expansion Volumes Conditions: 1 µL Injection, 250°C Inlet, 15 psi Head Pressure.

Solvent	Expansion Volume (µL)	Standard Liner Volume (µL)*	Risk Level
Hexane	~170	~870	Low
Methanol	~650	~870	High (Caution)
Water	~1400	~870	Critical Failure

*Based on a standard 4mm ID single taper liner with wool.

Troubleshooting Protocol:

• Check Your Liner: Ensure you are using a liner with a volume at least 20% larger than your calculated solvent expansion volume.

• Reduce Injection Volume: Drop from 1 µL to 0.5 µL. If the split disappears, it was backflash.

• Pressure Pulse: Use "Pulsed Splitless" mode (e.g., 30 psi for 0.5 min). High pressure compresses the vapor cloud, keeping it inside the liner.

Module 2: Flow Path Geometry (The Universal Split)

The Issue: Every single alkane in your standard mix (from C10 to C40) shows a split or a distinct shoulder.

The Mechanism: Dead Volume / Turbulence. This is a flow disturbance caused by a poor column cut or incorrect positioning in the inlet or detector.[1] If the column is not cut at a perfect 90° angle, or if it is installed too low in the inlet, a "mixing chamber" (dead volume) is created. The sample band enters this void, swirls, and enters the column in two distinct portions.

Standard Operating Procedure (SOP): Precision Column Installation

• The Cut:

  • Use a ceramic wafer, not a diamond pen (which often crushes the polyimide).

  • Score the column gently (do not saw).

  • Snap the column away from the score.

  • Validation: Inspect the cut with a 10x magnifier or loupe. It must be a flat 90° edge with no jagged polyimide.

• The Install (Inlet):

  • Slide the ferrule and nut onto the column.

  • Crucial Step: Cut 2-3 cm after the ferrule is on to remove any debris scraped from the ferrule.

  • Measure the insertion depth exactly according to your manufacturer's spec (e.g., Agilent Split/Splitless is typically 4-6 mm above the ferrule).

  • Tip: Use correction fluid (White-Out) or a septum to mark the depth on the column before inserting.

• The Ferrule:

  • Use Graphite/Vespel (85/15) ferrules for GC-MS. Pure graphite is too soft and can deform into the inlet, creating dead volume.

Module 3: Solvent Focusing & Phase Chemistry

The Issue: Peaks are split, but only when using specific solvents (e.g., injecting alkanes dissolved in Acetonitrile or Methanol).

The Mechanism: Dewetting / Polarity Mismatch. Alkanes are non-polar. If you inject them in a polar solvent (like Acetonitrile) onto a non-polar column (like DB-5 or DB-1), the solvent will not form a uniform film on the column head. Instead, it beads up (dewetting). The analytes are not focused into a tight band, resulting in distorted or split peaks.[1][2][3][4]

The "Solvent Effect" Rule: For splitless injections, the initial oven temperature must be 10–20°C below the boiling point of the solvent .

• Example: If using Hexane (BP 68°C), start the oven at 45–50°C.

• If the oven is too hot, the solvent creates a "vapor explosion" rather than a focused liquid film, causing band broadening and splitting.

FAQs: Rapid Fire Troubleshooting

Q: My C30+ alkanes are splitting, but C10-C20 are fine. Why? A: This is likely cold spots in the detector or transfer line. High-boiling alkanes condense on cooler spots and then re-vaporize. Ensure your detector temp is 20°C higher than your final oven ramp temp.

Q: Can a dirty liner cause splitting? A: Yes. Debris or septum particles in the liner act as adsorptive sites. Alkanes can adsorb to this "dirt" and release slowly, creating a tail or a split. Change the liner and septum immediately.

Q: I am seeing "fronting" that looks like a split. Is this the same? A: No. Fronting (shark-fin shape) is caused by column overload . You have injected more mass than the stationary phase can handle.

• Test: Dilute the sample 10:1. If the peak shape becomes Gaussian, it was overload, not a physical split.

References

• Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting. Retrieved from [Link]

• Restek Corporation. (2025).[5] Solvent Expansion Calculator. Retrieved from [Link]

• Chromatography Online. (2013). Troubleshooting GC Columns and Detectors. LCGC International. Retrieved from [Link]

• Phenomenex. (2022).[6] Troubleshooting GC Column Issues: Peak Splitting. Retrieved from [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. acdlabs.com [acdlabs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Restek - EZ Suite & Calculators [restek.com]
• 6. Troubleshooting GC Column Issues [phenomenex.com]

Minimizing column bleed in high-temperature GC analysis

Topic: Minimizing Column Bleed in High-Temperature Analysis

Status: Active | Tier: Advanced Technical Support

Welcome to the Support Center

You are likely here because your baselines are rising, your S/N ratios are dropping, or your mass spectrometer is reporting "spectral tilting" at high temperatures. In high-temperature GC (300°C+), column bleed is inevitable, but it is manageable.

This guide is not a generic manual. It is a troubleshooting system designed to help you distinguish between systemic failure (oxidation) and fundamental physics (thermodynamic stability), and then minimize the former.

Module 1: The Mechanism of Failure

Knowledge Base Article: KB-101

Subject: Why does my column bleed?

You cannot fix what you do not understand. "Bleed" is not just "stuff coming off the column."[1] It is a specific chemical reaction called Cyclic Siloxane Formation (often via a "back-biting" mechanism).[2]

At high temperatures, the linear polysiloxane backbone of your stationary phase gains enough thermal energy to fold back on itself. A silicon atom attacks a neighboring oxygen atom, clipping off a cyclic ring (typically D3 or D4 siloxanes). This flows into the detector as a continuous background signal, not a discrete peak.[3]

The Catalyst: Oxygen is the accelerant. Even trace amounts of

(ppb levels) lower the activation energy for this backbone breakage, turning a manageable background signal into a catastrophic baseline rise.

Visualization: The Bleed Pathway

Figure 1: The chemical pathway of column bleed. Note that Oxygen acts as a catalyst, significantly lowering the temperature at which degradation occurs.

Module 2: Diagnostics & Troubleshooting

Ticket #492: "Is this bleed or contamination?"

User Report: "I see a high background at 320°C. I think my column is bad." Scientist Response: Do not change the column yet. First, validate the source.

The Self-Validating Protocol: The "No-Injection" Test

Most users confuse system contamination (inlet/liner issues) with column bleed. Use this logic gate to distinguish them.

• Set up a blank run: Use your exact high-temp method.

• Action: Press "Start" on the GC without making an injection (0 µL volume).

• Analyze the Chromatogram:

Observation	Diagnosis	Action
Discrete Peaks	Contamination. Bleed is a continuous process; it does not form sharp peaks.[3]	Clean inlet, replace liner/septum.[4]
Rising Baseline	Column Bleed. This is the stationary phase degrading.[1][2]	Check Oxygen traps, verify temp limits.
Hump/Blob	Carryover. High molecular weight residue eluting late.	Bake out column, check split vent trap.

Diagnostic Logic Tree

Figure 2: Decision matrix for identifying the source of high background signals.

Module 3: The Zero-Oxygen Ecosystem

Knowledge Base Article: KB-105

Subject: Prevention is better than cure.

If you are running at 320°C+, a standard setup is insufficient. You must build a "Zero-Oxygen" ecosystem.

1. The Gas Trap Hierarchy

Do not rely on the "purity" written on the gas cylinder. Purity is lost the moment the gas enters your tubing. You must install traps in the correct order.

• Order: Moisture

  Hydrocarbon Oxygen.

• Reasoning: Moisture and hydrocarbons can saturate an Oxygen trap, rendering it useless. The Oxygen trap must be the last line of defense before the GC.

2. The "Leak-Free" Installation

• The Ferrule Factor: At high temps, Vespel/Graphite ferrules can shrink/deform, creating micro-leaks.

• The Fix: Retighten ferrules after the first thermal cycle (heat to max temp, cool down, retighten).

3. Column Conditioning (The Right Way)

Myth: "Bake it at max temp for 12 hours." Reality: This strips the phase and shortens column life.[5]

Correct Protocol:

• Purge: Flow carrier gas for 15-20 mins at room temp (removes

  ).

• Ramp: 10°C/min to 20°C above your method max (but below column max).

• Hold: Only 30-60 minutes.

• Verify: Check the baseline. If it's not flat, longer baking rarely helps—you likely have a leak.

Module 4: Mass Spectral Signatures

Reference Table: Know Your Ions

When using MS, the ions tell the story.[6] Use this table to identify the culprit.

m/z Ion	Source	Chemical Identity	Notes
207	Column Bleed	Hexamethylcyclotrisiloxane ( )	The primary indicator of siloxane degradation [1].
281	Column Bleed	Octamethylcyclotetrasiloxane ( )	Often accompanies 207.[3]
73	Septum/Bleed	Trimethylsilyl group	Can be septum bleed OR column fragmentation.
149	Contamination	Phthalates	Plasticizers from vial caps or gloves.
44	Leak		Air leak (check transfer line/ferrules).

Module 5: Column Selection for High-Temp

Ticket #505: "Which column should I use?"

User Question: "I need to analyze PAHs at 350°C. My standard 5MS column is bleeding too much." Scientist Recommendation: Standard "MS" columns often cap at 325°C. You need "HT" (High Temp) specific phases.

Key Trade-off: To achieve high thermal stability, manufacturers often use thinner films (0.10 - 0.18 µm).

• Benefit: Significantly lower bleed (less phase to degrade).[7]

• Cost: Lower sample capacity (risk of overloading/fronting peaks).

Recommended Phase Types:

• 5% Phenyl-arylene (e.g., DB-5ht, Rxi-5HT): Enhanced backbone rigidity prevents back-biting. Max temp ~400°C.

• Ionic Liquid (e.g., SLB-IL60): Unique selectivity, stable up to 300°C (good for specific polar applications) [2].[8]

References

• Agilent Technologies. (2022). Beware of GC Column Bleed. Retrieved from [Link]

• Restek Corporation. (2020).[7] Ultra-Low Bleed Columns Improve Trace-Level Analysis. Retrieved from [Link]

• Chromatography Online. (2016). GC Column Conditioning. Retrieved from [Link]

Sources

• 1. phxtechnical.zendesk.com [phxtechnical.zendesk.com]
• 2. agilent.com [agilent.com]
• 3. Siloxane peaks in baseline GCMS [glsciences.eu]
• 4. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 5. gcms.cz [gcms.cz]
• 6. agilent.com [agilent.com]
• 7. Ultra-Low Bleed Columns Improve Trace-Level Analysis [discover.restek.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Matrix Effects in 3-Ethyl-2,5-dimethylhexane Analysis

Status: Operational Ticket Context: Impurity Profiling / Residual Solvent Analysis / Environmental Monitoring Analyte Class: Branched Alkane (C10H22) Primary Instrumentation: GC-MS / GC-FID[1]

Core Technical Briefing

The "Invisible" Bias: Matrix-Induced Response Enhancement Researchers analyzing 3-Ethyl-2,5-dimethylhexane often encounter a counter-intuitive phenomenon: the analyte signal appears stronger in a complex matrix (e.g., plasma extract, soil, API synthesis crude) than in a pure solvent standard.

This is Matrix-Induced Chromatographic Response Enhancement .

The Mechanism

3-Ethyl-2,5-dimethylhexane is a hydrophobic, branched alkane.[1] While non-polar, it is susceptible to adsorption on active sites (free silanol groups, -Si-OH) present in the GC inlet liner and the head of the analytical column.[2]

• In Pure Solvent: The analyte competes with nothing.[1] A portion is irreversibly adsorbed onto active sites and never reaches the detector.[1]

• In Matrix: Co-extracted matrix components (impurities, lipids, proteins) act as "sacrificial lambs."[1] They bind to and block these active sites.[1]

• Result: The analyte passes through the inlet unhindered, resulting in a higher transfer efficiency and a larger peak area compared to the standard.

Critical Consequence: If you calculate concentrations using a solvent-based calibration curve, you will significantly overestimate the amount of 3-Ethyl-2,5-dimethylhexane in your sample.[1]

Diagnostic Workflow

Use this decision tree to determine if your assay is suffering from matrix effects.

Figure 1: Diagnostic logic for identifying Matrix-Induced Response Enhancement vs. Suppression.

Troubleshooting Guides (FAQs)

Module A: Quantification Issues

Q: My recovery rates for spiked samples are consistently >120%. Is my extraction too efficient? A: It is unlikely your extraction is "too" efficient. You are likely observing the Matrix Enhancement Effect .[1]

• The Cause: Your external calibration curve was run in pure solvent. The active sites in your liner ate up ~20% of your standard. Your sample, protected by the matrix, transferred 100% of the analyte.

• The Fix:

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract rather than pure solvent.[1]

  • Analyte Protectants: Add a masking agent (e.g., 3-ethoxy-1,2-propanediol or sorbitol) to both samples and standards.[1] This saturates active sites artificially in the standards.[1]

  • Standard Addition: If sample matrices vary wildly (e.g., different soil types), spike the standard directly into aliquots of the sample.

Q: Which Internal Standard (IS) should I use for 3-Ethyl-2,5-dimethylhexane? A: Selection is critical for branched alkanes due to their specific fragmentation patterns.

Internal Standard Class	Recommendation	Why?
Isotopically Labeled (Best)	Decane-d22	Chemically identical behavior but mass-resolved.[1] Corrects for extraction efficiency and matrix enhancement perfectly.
Structural Analog (Good)	3-Methylnonane	Isomeric (C10H22) but chromatographically distinct.[1] Similar volatility and adsorption profile.[1]
Straight Chain (Risky)	n-Decane	Often present in petrochemical matrices naturally.[1] May adsorb differently than branched isomers due to steric factors.[1]

Module B: Chromatography & Peak Shape

Q: I see tailing peaks for 3-Ethyl-2,5-dimethylhexane, even in standards. Why? A: Tailing in alkanes is a hallmark of Cold Spots or Liner Activity .[1]

• Protocol:

  • Check Transfer Line: Ensure the GC-MS transfer line is at least 20°C above the final oven ramp temperature (e.g., if ramp ends at 250°C, transfer line should be 280°C).

  • Liner Maintenance: Replace the liner with a deactivated, wool-packed liner .[1] The wool increases surface area for vaporization but must be ultra-inert (deactivated) to prevent adsorption.[1]

  • Column Trimming: Cut 10-20 cm from the front of the column. Non-volatile matrix residue accumulates here, creating new active sites.[1][2]

Q: I see "Ghost Peaks" of my analyte in blank runs. A: This analyte is hydrophobic and volatile.[1] It sticks to cold spots and septa.[1]

• The Fix:

  • Increase the post-run bake-out temperature.

  • Switch to a low-bleed septum .[1]

  • Verify the split vent trap isn't saturated (back-diffusion).[1]

Experimental Protocols

Protocol 1: Matrix-Matched Calibration Preparation

Use this when the matrix is consistent (e.g., plasma from a single species).

• Extract Blank Matrix: Process 6 aliquots of "blank" matrix (containing no analyte) using your standard extraction method (e.g., LLE with Hexane).

• Evaporate/Concentrate: If your method involves concentration, proceed to the final solvent volume.[1]

• Spike Standards: Add increasing amounts of 3-Ethyl-2,5-dimethylhexane standard solution to these blank extracts post-extraction.

• Analyze: Run these standards. The resulting curve includes the "enhancement" factor inherent to the matrix.[3][4]

Protocol 2: Analyte Protectant Addition (Alternative)

Use this to equalize response between solvent and matrix without re-extracting.

• Prepare Protectant Solution: 10 mg/mL of 3-ethoxy-1,2-propanediol in Ethyl Acetate.

• Add to Vials: Add 10 µL of this solution to every GC vial (Standards AND Samples).

• Mechanism: The protectant floods the liner's active sites (silanols), ensuring both the standard (in clean solvent) and the sample (in dirty matrix) experience "maximum enhancement."

Visualizing the Active Site Mechanism

Figure 2: Mechanism of Matrix-Induced Response Enhancement. In Scenario B, matrix components block active sites, allowing higher analyte transfer.

References

• NIST Mass Spectrometry Data Center. (2023).[1] Hexane, 3-ethyl-2,5-dimethyl- Mass Spectrum. National Institute of Standards and Technology.[1][5][6] Link

• Schenck, F. J., & Lehotay, S. J. (2000).[1] Does GC-MS Meet the Requirements for a Reliable Method in Food Analysis? Journal of Chromatography A, 868(1), 51-61.[1] (Foundational text on matrix-induced enhancement). Link

• FDA Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration.[1] (Guidelines on matrix effect quantification). Link

• Ernst, F., et al. (2023).[1] Matrix Effects in GC-MS Profiling of Common Metabolites. Metabolites, 13(3), 425. (Recent analysis of liner geometry impact on matrix effects). Link[1]

Sources

• 1. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 6. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]

Enhancing sensitivity for trace level detection of branched alkanes

This guide serves as a specialized technical support resource for researchers optimizing the trace-level detection of branched alkanes (e.g., pristane, phytane, methylated impurities). It is structured to address specific bottlenecks in sensitivity, resolution, and background interference.

Status: Operational | Tier: Level 3 (Advanced Applications) Subject: Sensitivity Enhancement & Isomer Resolution for Branched Alkanes

Sample Enrichment & Background Removal

Case #101: "My target branched alkanes are masked by high-abundance n-alkanes."

Diagnosis: In complex matrices (geochemical, biological, or petroleum), straight-chain (n-) alkanes often exist at concentrations orders of magnitude higher than branched isomers. This causes column saturation and spectral masking.

Solution: Urea Adduction Fractionation Urea adduction is a shape-selective exclusion technique.[1] Urea molecules crystallize into a hexagonal lattice with a channel diameter of ~5.5 Å.[2] Linear n-alkanes fit inside these channels and co-crystallize (adduct), while branched and cyclic alkanes are too bulky and remain in the solvent phase.[1]

Protocol: Urea Adduction for Branched Alkane Enrichment

• Objective: Remove >95% of n-alkanes to enrich branched fraction.

• Reagents: Urea (saturated in Methanol), n-Hexane.

• Dissolution: Dissolve the sample extract in minimal n-hexane.

• Adduction: Add saturated urea/methanol solution (ratio 1:2 sample:urea solution).

• Crystallization: Vortex vigorously for 1 minute. Allow to stand at room temperature for 15 minutes, then cool to 0°C for 30 minutes. Urea crystals (containing n-alkanes) will precipitate.

• Filtration: Filter the supernatant (containing branched alkanes) through a 0.45 µm PTFE filter.

• Wash: Rinse the crystals twice with cold n-hexane to recover surface-bound branched species. Combine washes with supernatant.

• Reconstitution: Evaporate solvent under

  and reconstitute in isooctane for GC-MS.

Visual Workflow:

Figure 1: Urea adduction workflow selectively removing linear interferences to enhance branched alkane signal.

Injection Optimization

Case #205: "I am losing sensitivity for high-boiling branched alkanes (C20+)."

Diagnosis: Standard splitless injection often suffers from "discrimination" where high-boiling compounds are lost in the inlet or not effectively transferred to the column.

Solution: Programmed Thermal Vaporizing (PTV) Injection Switching from hot splitless to cold PTV injection allows for large volume injection (LVI) and prevents thermal degradation/discrimination.

Comparative Data: Splitless vs. PTV

Parameter	Hot Splitless	PTV (Solvent Vent)	Impact on Sensitivity
Inlet Temp	Constant (e.g., 280°C)	Cold (40°C) Ramp to 300°C	PTV prevents thermal discrimination of heavy alkanes.
Injection Vol	1-2 µL	10-50 µL (Large Volume)	10-50x gain in mass on column.
Solvent Mgmt	Solvent enters column	Solvent vented before transfer	PTV removes solvent background, improving S/N.

Troubleshooting Protocol:

• Liner Selection: Use a baffled liner with deactivated glass wool to increase surface area for analyte trapping during solvent venting.

• Vent Time: Optimize vent time experimentally. If too short, solvent floods the column (broad peaks). If too long, volatile branched alkanes (e.g., isooctane) are lost.

• Ramp Rate: Use a ballistic heating rate (700°C/min) after the vent step to transfer analytes as a sharp band.

Chromatographic Resolution

Case #312: "I cannot separate Phytane from Crocetane."

Diagnosis: Phytane (biomarker) and Crocetane (biomarker for anaerobic methane oxidation) are structural isomers that co-elute on standard non-polar (100% dimethylpolysiloxane) columns like the DB-1 or HP-5.

Solution: Selectivity Tuning or 2D-GC

• Phase Change: Switch to a column with slight polarity or shape selectivity. A 50% phenyl-methylpolysiloxane (e.g., DB-17MS) has shown baseline separation for these isomers due to pi-pi interactions interacting differently with the spatial arrangement of the methyl branches.

• Ultimate Solution (GCxGC): Comprehensive two-dimensional gas chromatography is the gold standard. It separates compounds by boiling point (1st dimension) and polarity/shape (2nd dimension).

Logic for Column Selection:

Figure 2: Decision tree for resolving co-eluting branched alkane isomers.

Detection & Mass Spectrometry

Case #404: "My limits of detection (LOD) are stuck at the ppb level. I need ppt."

Diagnosis: Branched alkanes fragment heavily under Electron Ionization (EI), often leaving very weak molecular ions (

). Relying on the molecular ion for quantification in SIM mode reduces sensitivity.

Solution: Selected Ion Monitoring (SIM) on Base Peaks Instead of the molecular ion, target the stable carbocation fragments formed at branching points.

Recommended SIM Parameters:

• Acyclic Isoprenoids (Pristane/Phytane): Target m/z 113 and m/z 183 . These correspond to cleavage adjacent to methyl branches, which are energetically favorable and high abundance.

• General Branched Alkanes: Target m/z 57 (t-butyl cation) or m/z 71 , but only if chromatographic separation from n-alkanes is complete (see Section 1), as these ions are not unique.

• Soft Ionization (Optional): If molecular weight confirmation is required, switch to Chemical Ionization (CI) using Methane or Ammonia reagent gas. This preserves the

  species, enhancing sensitivity for the intact molecule, though at the cost of structural fragment information.

References

• Urea Adduction Protocol

  • Separation of n-alkanes from kerosene by urea.[3] DergiPark.

• Splitless vs.

  • Optimizing Splitless Injections. Restek Resource Hub.

• Isomer Separation (Phytane/Crocetane)

  • Advances on the separation of crocetane and phytane using GC–MS and GCxGC–TOFMS.[4] ResearchGate.[4]

• GCxGC Sensitivity

  • Sensitivity of Comprehensive Two-dimensional Gas Chromatography (GCxGC).[5] LCGC International.[6]

Sources

• 1. Video: Urea Adduction Purification for Uk'37 Paleothermometry [jove.com]
• 2. Urea extraction crystallization - Wikipedia [en.wikipedia.org]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Deconvolution of Mass Spectra for Isomeric Alkanes

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are tackling the analytical challenge of differentiating and deconvoluting mass spectra of isomeric alkanes. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying principles and field-proven insights to help you navigate this complex area of mass spectrometry.

Introduction: The Challenge of Indistinguishable Ions

Isomeric alkanes—molecules with the same chemical formula but different structural arrangements—represent a significant hurdle in analytical chemistry. Under standard Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI), these isomers often produce nearly identical mass spectra.[1] This is because the high energy of EI (typically 70 eV) causes extensive fragmentation, obscuring the subtle structural differences that define each isomer.[2] The resulting spectra are often dominated by a series of C\nH{2n+1} fragment ions (m/z 43, 57, 71, 85, etc.), making definitive identification a formidable task.[2] This guide provides a structured approach to troubleshooting and resolving these ambiguities.

Frequently Asked Questions (FAQs)

Q1: Why do my linear and branched alkane isomers show almost identical mass spectra?

A: This is the classic challenge of alkane analysis. Standard 70 eV Electron Ionization (EI) is a high-energy technique that imparts significant internal energy to the molecule, leading to extensive and often similar fragmentation pathways for isomers. Branched alkanes do tend to fragment preferentially at the branching point due to the formation of more stable secondary or tertiary carbocations.[3][4] This can lead to subtle differences in the relative abundances of certain fragment ions. However, the overall patterns can remain strikingly similar. For example, the intensity of the molecular ion peak (M+) is typically weaker for branched alkanes and decreases with the degree of branching.[4][5]

Q2: Can I reliably distinguish isomers using only the mass spectrum from a standard EI source?

A: It is very difficult and often unreliable. While minor differences in fragment ion abundances exist, they may not be sufficient for unambiguous identification, especially in a complex mixture.[1] The most robust method combines high-resolution gas chromatography with mass spectrometry (GC-MS).[6] The retention time from the GC provides the primary means of separation, and the mass spectrum serves to confirm the identity against a reliable spectral library.[7]

Q3: What is the first step I should take if my spectral library match is ambiguous for two co-eluting isomers?

A: Do not rely solely on the mass spectrum. The first and most critical step is to improve the chromatographic separation. Co-elution is a common problem where two or more compounds elute from the GC column at the same time, resulting in a mixed mass spectrum.[8] Before exploring more complex mass spectrometric solutions, you must first optimize your GC method to resolve the isomers chromatographically.

Q4: Are there alternative ionization techniques that are better for distinguishing isomers?

A: Yes. "Soft" ionization techniques are invaluable when EI fails to provide distinguishing information.[9][10] These methods impart less energy to the molecule, reducing fragmentation and often preserving the molecular ion.[9]

• Chemical Ionization (CI): A much softer technique that often preserves the molecular ion or produces a prominent [M+H]+ or [M-H]+ ion, which can confirm the molecular weight when it's absent in the EI spectrum.[3][9]

• Variable Energy Electron Ionization: Some instruments allow for tuning the ionization energy. Lowering the energy from 70 eV to a lower value (e.g., 14-20 eV) can significantly reduce fragmentation, making the molecular ion more prominent and potentially revealing more structurally specific fragments.[2][11]

Troubleshooting Guides: From Ambiguity to Clarity

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Problem 1: My library search returns multiple isomeric alkanes with high match scores.

• Underlying Cause: This is the expected outcome when relying solely on EI mass spectra for isomers. The fragmentation patterns are fundamentally similar, and library search algorithms may struggle to differentiate them, leading to ambiguous results.

• Troubleshooting Steps:

  • Validate with Retention Indices: The most reliable method to confirm identity is by using Retention Indices (RIs). This involves running a series of n-alkane standards (a homologous series) under the exact same GC conditions as your sample. The RI of your unknown can then be calculated and compared to literature or database values (like those in the NIST Chemistry WebBook[12]). An RI match provides much higher confidence in your identification than a spectral match alone.

  • Consult High-Quality Libraries: Ensure you are using a comprehensive and well-curated mass spectral library, such as the NIST/EPA/NIH Mass Spectral Library.[13][14] These libraries are the gold standard and are continuously updated.

  • Manual Spectral Interpretation: Look for subtle but known differences. For instance, branched alkanes often show a less-abundant molecular ion and enhanced fragmentation at the branch point.[3][4] The loss of the largest alkyl group at a branch is often a favored pathway.[3]

Problem 2: Two peaks in my chromatogram are not fully resolved (co-elution), and the resulting spectra are mixed.

• Underlying Cause: The GC method (column, temperature program, flow rate) does not have sufficient resolving power to separate the isomers. This can be due to similar boiling points and polarities of the isomers.[15]

• Troubleshooting Workflow:

  Caption: A logical workflow for troubleshooting and resolving co-eluting isomeric alkanes.

• Detailed Steps:

  • Decrease Temperature Ramp Rate: A slower temperature ramp (e.g., 2-5 °C/min) increases the interaction time of the analytes with the stationary phase, often improving separation.

  • Increase Column Length: If available, switching to a longer column (e.g., 60m instead of 30m) increases the number of theoretical plates and enhances resolving power.

  • Change Stationary Phase: While most alkane separations are done on non-polar phases (like DB-1 or DB-5), subtle differences in selectivity on a slightly more polar phase might resolve challenging isomers.

  • Utilize Deconvolution Software: If chromatographic separation is impossible, software like NIST's AMDIS (Automated Mass Spectral Deconvolution and Identification System) can be used.[13] This software attempts to mathematically separate the mixed spectra into pure component spectra based on slight differences in their elution profiles.

Problem 3: The molecular ion (M+) is absent or too weak to be useful.

• Underlying Cause: High-energy EI often leads to complete fragmentation of the molecular ion, especially for larger or highly branched alkanes.[3][4] The M+ peak abundance decreases as branching and molecular weight increase.[5]

• Troubleshooting Steps:

  • Switch to Chemical Ionization (CI): This is the most effective solution. CI is a soft ionization technique that will typically produce a strong protonated molecule [M+H]+ or an adduct ion, confirming the molecular weight.[9]

  • Lower the Ionization Energy: If your instrument allows, reduce the electron energy from 70 eV to a lower value (e.g., 15-20 eV). This will significantly decrease fragmentation and increase the relative abundance of the molecular ion.[11]

  • Use a Time-of-Flight (TOF) Analyzer: TOF mass spectrometers can sometimes detect very low abundance ions more effectively than quadrupole analyzers, potentially revealing a weak M+ peak that was otherwise missed.

Data Presentation & Key Fragment Comparison

To illustrate the subtle differences in EI spectra, consider the C8H18 isomers: n-octane and 2,5-dimethylhexane. While their overall patterns are similar, the relative abundances of key fragments differ due to preferential cleavage at the branch points in 2,5-dimethylhexane.

m/z	Ion Fragment	n-Octane (Linear) Relative Abundance (%)	2,5-Dimethylhexane (Branched) Relative Abundance (%)	Rationale for Difference
43	[C3H7]+	100	100	Often the base peak for both, but arises from different fragmentation routes.
57	[C4H9]+	80	45	A major peak for linear alkanes.
71	[C5H11]+	45	85	Cleavage at the C2-C3 bond of 2,5-dimethylhexane readily forms this stable secondary carbocation.
85	[C6H13]+	20	5	More prominent in the linear isomer.
114	[M]+	<1	<<1	The molecular ion is extremely weak or absent for both, but typically weaker for the branched isomer.

Note: Relative abundances are illustrative and can vary slightly between instruments.

Experimental Protocols

Protocol 1: Optimization of GC Separation for Isomeric Alkanes

This protocol provides a systematic approach to achieving baseline separation of closely eluting isomers.

• Initial Setup:

  • Column: Start with a standard non-polar column (e.g., 30m x 0.25mm ID, 0.25µm film thickness, 5% phenyl polysilphenylene-siloxane phase).

  • Carrier Gas: Use Helium at a constant flow rate of 1.0-1.2 mL/min.

  • Inlet: Use split injection mode (e.g., 50:1 split ratio) at a temperature of 250°C.

• Temperature Program Optimization:

  • Step 2.1: Begin with a fast "scouting" gradient (e.g., 20°C/min) to determine the approximate elution temperature of the isomers.

  • Step 2.2: Design a new temperature program with a much slower ramp rate around the elution temperature. For example, if isomers elute around 150°C:

    • Initial Temp: 50°C, hold for 2 min.

    • Ramp 1: 15°C/min to 130°C.

    • Ramp 2 (Optimization Step): 2°C/min to 160°C.

    • Ramp 3: 20°C/min to 300°C, hold for 5 min.

  • Step 2.3: If co-elution persists, decrease the ramp rate in Step 2.2 further to 1°C/min.

• Flow Rate Adjustment:

  • If resolution is still insufficient, lower the carrier gas flow rate (e.g., to 0.8 mL/min). This can increase efficiency but will also increase analysis time.

• Hardware Modification (If Necessary):

  • If the above steps fail, replace the GC column with a longer column (e.g., 60m) of the same stationary phase. This doubles the resolving power and is often the most effective solution for difficult separations.

• Validation:

  • Once separation is achieved, inject an n-alkane standard mixture to calculate the Retention Index for each isomer to confirm their identities against a database.

References

• Deconvolution of Mass Spectral Interferences of Chlorinated Alkanes and Their Thermal Degradation Products. PubMed. Available from: [Link]

• GCMS Section 6.9.2 - Whitman People. Whitman College. Available from: [Link]

• Alkanes - Mass Spectrometry. University of Bristol. Available from: [Link]

• Resolution of Isomeric Mixtures in Ion Mobility Using a Combined Demultiplexing and Peak Deconvolution Technique. PubMed. Available from: [Link]

• 3 Step Deconvolution of LC/MS and GC/MS Data for Deformulation with Spectrus Processor. YouTube. Available from: [Link]

• Mass Spectrometry of Alkanes. YouTube. Available from: [Link]

• Mapping and quantifying isomer sets of hydrocarbons (≥C12) in diesel fuel, lubricating oil and diesel exhaust samples using GC. Atmospheric Measurement Techniques. Available from: [Link]

• Soft ionization GC-HRMS of n-Alkanes C8 - C20. Norlab. Available from: [Link]

• NIST mass spectral libraries. National Institute of Standards and Technology. Available from: [Link]

• Tandem mass spectrometry approaches for recognition of isomeric compounds mixtures. PubMed. Available from: [Link]

• The NIST 23 Mass Spectral Library & Search Software. Scientific Instrument Services. Available from: [Link]

• Use of soft and hard ionization techniques for elucidation of unknown compounds by gas chromatography/time-of-flight mass spectrometry. SciSpace. Available from: [Link]

• Electron impact mass spectrometry of alkanes in supersonic molecular beams. PubMed. Available from: [Link]

• SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Journal of the Serbian Chemical Society. Available from: [Link]

• Elution Patterns From Capillary GC For Methyl-Branched Alkanes. UNL Digital Commons. Available from: [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology. Available from: [Link]

• Improved GC/MS method for quantitation of n-alkanes in plant and fecal material. PubMed. Available from: [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs. Available from: [Link]

• Co-elution problem for GC-MS. Chromatography Forum. Available from: [Link]

Sources

• 1. norlab.com [norlab.com]
• 2. amt.copernicus.org [amt.copernicus.org]
• 3. GCMS Section 6.9.2 [people.whitman.edu]
• 4. ch.ic.ac.uk [ch.ic.ac.uk]
• 5. youtube.com [youtube.com]
• 6. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. vurup.sk [vurup.sk]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 9. scispace.com [scispace.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Electron impact mass spectrometry of alkanes in supersonic molecular beams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NIST Chemistry WebBook [webbook.nist.gov]
• 13. Mass Spectrometry Data Center, NIST [chemdata.nist.gov]
• 14. NIST 23 Mass Spectral Library, NIST 2023/2020/2017 Database, Agilent Format Available [sisweb.com]
• 15. digitalcommons.unl.edu [digitalcommons.unl.edu]

Technical Support Center: Hydrocarbon Resolution &amp; Carrier Gas Optimization

Executive Summary: The Helium Crisis & The Hydrogen Pivot

Current Landscape: The global helium supply chain remains volatile, driving costs up and availability down. For hydrocarbon analysis—specifically in petrochemical (ASTM D2163, D7833) and pharmaceutical residual solvent workflows—researchers are increasingly migrating to Hydrogen (

) or Nitrogen ( ).[1]

The Core Conflict:

• Nitrogen offers high efficiency (low theoretical plate height) but at the cost of extreme slowness.[2]

• Helium is the historical balance of speed and efficiency but is currently a supply risk.

• Hydrogen is the optimal solution for resolution per unit time, but requires strict safety protocols and method translation.

This guide provides the technical grounding to troubleshoot resolution issues and safely migrate carrier gases without compromising data integrity.

The Physics of Resolution: Van Deemter Analysis

To optimize hydrocarbon resolution (

), one must understand the relationship between Linear Velocity ( ) and Column Efficiency (HETP - Height Equivalent to a Theoretical Plate).

Mechanism of Action

• Nitrogen: The curve is steep.[2][3] It yields the best efficiency (lowest HETP) at very low velocities (~12 cm/s). Any increase in speed causes a massive loss in resolution due to resistance to mass transfer (

  -term).[1]

• Helium: The standard.[4][5] Optimal velocity is ~25 cm/s. The curve is flatter, allowing for reasonable speed increases without destroying resolution.

• Hydrogen: The curve is extremely flat.[2] Optimal velocity is ~40 cm/s, but it maintains high efficiency even at 60-80 cm/s.[1] This allows for Faster GC —maintaining resolution while halving run times.[1]

Visualization: Carrier Gas Efficiency Curves

Caption: Hydrogen offers the flattest efficiency profile, allowing researchers to increase velocity (throughput) without sacrificing peak resolution.[1]

Troubleshooting Guide: Hydrocarbon Resolution

Scenario A: Critical Pair Co-elution (e.g., m-Xylene / p-Xylene)

Symptom: Two distinct peaks merge into a single broad peak or a "shoulder" peak.[1] Root Cause: Inadequate selectivity or efficiency for the specific carrier gas velocity.

Step	Action	Technical Justification
1	Check Linear Velocity ( )	If using He, ensure is ~20-25 cm/s. If using , ensure is >35 cm/s.[1] Operating below optimum ( ) increases longitudinal diffusion ( -term), widening peaks.
2	Switch to Hydrogen	minimizes the -term (resistance to mass transfer).[1] This sharpens peaks for late-eluting hydrocarbons (C8+), often resolving shoulders that He cannot separate.[1]
3	Lower Temperature Ramp	If switching gas isn't possible, decrease the oven ramp rate by 5°C/min. This increases the distance between peaks but extends run time.

Scenario B: Broad, Tailing Peaks for Light Hydrocarbons (C1-C3)

Symptom: Methane/Ethane/Propane show significant tailing.[1] Root Cause: Dead volume or expansion issues in the injector.

• Fix: When using

  , the expansion volume is different than He. Ensure you are using a Pulsed Split Injection . High pressure at injection focuses the sample band onto the column head, mitigating the higher diffusivity of .

Scenario C: Baseline Noise / Spikes

Symptom: High background signal when switching to Hydrogen. Root Cause: Hydrocarbon impurities in the gas source.

• Fix: Do not use standard cylinder

  without filtration. Use a PEM (Proton Exchange Membrane) Hydrogen Generator (99.9999% purity) or install high-capacity moisture/hydrocarbon traps.[1]

Protocol: Method Translation (Helium to Hydrogen)

Objective: Convert an existing Helium method to Hydrogen while maintaining elution order and resolution.

Prerequisites:

• GC equipped with Electronic Pneumatic Control (EPC).[1]

• Stainless steel or copper tubing (Do not use old copper tubing that may have become brittle; new copper or SS is preferred).

Step-by-Step Translation Workflow

Caption: Logical workflow for translating a method from Helium to Hydrogen carrier gas.

Detailed Parameters

• Velocity Conversion:

  • To maintain identical resolution: Set

    velocity to roughly 1.2x that of He.

  • To speed up analysis (Fast GC): Set

    velocity to 1.5x - 2.0x that of He.[1]

• Temperature Program:

  • Because the analyte moves faster, it spends less time in the column. You must increase the heating ramp rate (

    ) to ensure the compounds elute at the same temperature they did with Helium.

  • Rule of Thumb: New Ramp Rate

    Old Rate (New Velocity / Old Velocity).

Safety & Infrastructure

The Fear Factor: Hydrogen is explosive at 4% concentration in air.[5][6][7][8] The Reality: Modern GC systems have built-in safety features that make this risk manageable.[7][9][10]

Mandatory Safety Checklist

Component	Requirement	Function
Flow Limiter	Mechanical Frit	Physically prevents flow > 500 mL/min even if a line is cut.[1]
H2 Sensor	In-Oven Sensor	Detects accumulation inside the GC oven and shuts down the main valve.
Generator	On-Demand Production	A generator stores only ~50mL of gas at a time.[1] A cylinder stores >6000L. Generators are inherently safer.

Frequently Asked Questions (FAQ)

Q1: Will Hydrogen react with my unsaturated hydrocarbons (alkenes/alkynes)?

• Answer: Generally, no.[1] While hydrogenation is chemically possible, it requires a catalyst (like Palladium or Platinum) and specific temperatures.[1] Standard fused silica columns (PDMS phases like DB-1, DB-5) are inert.[1] However, avoid using active metal tubing or liners containing wool with catalytic impurities.[1]

Q2: I see "shark fin" peaks for my C3-C4 components. Why?

• Answer: This is column overload. Hydrocarbons have different expansion coefficients in

  . Reduce your injection volume by 50% or increase the split ratio.

Q3: Can I use Nitrogen for hydrocarbon analysis to save money?

• Answer: Only if you have time. For C1-C5 analysis (ASTM D2163), Nitrogen is acceptable but will double or triple your run time to achieve the same separation as Helium.[1] For complex C6+ mixtures, Nitrogen is usually not recommended due to the loss of resolution at reasonable speeds.

References

• ASTM International. (2023).[1] ASTM D2163-23: Standard Test Method for Determination of Hydrocarbons in Liquefied Petroleum (LP) Gases and Propane/Propene Mixtures by Gas Chromatography.[1]

• Restek Corporation. (2020).[1] Working Safely with Hydrogen as a Carrier Gas.[4][6][7]

• Agilent Technologies. (2022).[1][11] GC Column Selection Guide & Carrier Gas Optimization.

• Element Lab Solutions. (2023).[1] Gas Chromatography Hydrogen Carrier Gas: Method Translation.

Sources

• 1. scribd.com [scribd.com]
• 2. peakscientific.com [peakscientific.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. scribd.com [scribd.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. Working Safely with Hydrogen as a Carrier Gas [discover.restek.com]
• 8. GC Carrier Gas Comparison | Alternatives GC Carrier Gases [scioninstruments.com]
• 9. DVLS LPG Analyzer - ASTM D2163 - Radiant Instruments [radiantinstruments.com.au]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. agilent.com [agilent.com]

Preventing contamination in volatile organic compound analysis

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Volatile Organic Compound (VOC) Analysis Integrity

Introduction: The "Zero" Baseline Fallacy

In trace VOC analysis (pptv to ppbv levels), "zero" is a theoretical concept, not a practical reality. As sensitivity increases with modern ToF-MS and triple-quadrupole systems, the background noise of the laboratory itself becomes a signal.

This guide is not a basic cleaning manual. It is a root-cause analysis framework designed to isolate whether your contamination originates from sampling physics , thermal hysteresis , or systemic degradation .

Module 1: Pre-Analytical & Sampling Integrity

Context: The majority of "lab errors" are actually field sampling artifacts. The interaction between the sample matrix and the containment vessel is the first point of failure.

Q: Why do my "clean" Summa canisters show increasing benzene/toluene backgrounds after storage?

Diagnosis: This is likely a humidity-dependent adsorption artifact , often exacerbated by improper cleaning cycles.

The Mechanism: Passivated canisters (e.g., Summa, Silonite) rely on an inert coating to cover active metal oxide sites. If you clean canisters with dry gas (Nitrogen/Zero Air < 5% RH), water molecules are stripped from the surface. When a sample is introduced, polar and aromatic VOCs (like toluene) aggressively bind to these exposed active sites. Over time, or if humidity changes, these compounds desorb back into the gas phase, appearing as "growth" in the blank [1, 4].

The Protocol: EPA TO-15A Compliant Cleaning

Step	Action	Scientific Rationale
1. Evacuation	Pump to <50 mTorr.[1]	Removes bulk volatiles.
2. Humidification	CRITICAL: Fill with Zero Air humidified to 40-50% RH .[2]	Water molecules occupy active sites (monolayer formation), preventing VOC adsorption [1].
3. Heat	Bake at 80°C (Silonite) or up to 120°C (Summa).	Kinetic energy overcomes activation energy for desorption. Note: Exceeding 80°C on Silonite damages valve lubricants [5].
4. Validation	Test blank after 24 hours AND 30 days.	Verifies no off-gassing from valve greases or wall equilibration [2].

Q: I see high levels of Benzaldehyde and Acetophenone in my Tenax TA tube blanks. Is the tube dirty?

Diagnosis: This is likely Ozone-Tenax Degradation , not residual contamination.

The Mechanism: Tenax TA (2,6-diphenylene oxide polymer) reacts with atmospheric ozone (O₃) and Nitrogen Oxides (NOx) during sampling. This chemical reaction cleaves the polymer backbone, generating specific artifacts: Benzaldehyde, Acetophenone, and Phenol . Cleaning the tube will not fix this; the sampling environment is the cause [9, 11].

Corrective Action:

• Install Ozone Scrubbers: Place a commercially available ozone scrubber (e.g., chemically treated copper) upstream of the sorbent tube.

• Switch Sorbents: For high-ozone environments, consider Carbopack X or Graphitized Carbon Black , which are less reactive to O₃, though they have different desorption hydrophobicities [11].

Module 2: Instrument Pathology (GC-MS & Thermal Desorption)

Context: The Thermal Desorption (TD) unit is a "concentration engine." Unfortunately, it also concentrates system bleed.

Q: I have carryover of high-boiling compounds (n-C16+) even after long bake-outs.

Diagnosis: This is a Cold Trap Hysteresis or Valve Rotor issue.

The Mechanism: In TD systems (like Markes Unity or PerkinElmer ATD), the cold trap focuses analytes. If the trap heating rate is too slow, or if the "high" temperature is insufficient, high-boilers do not vaporize instantly—they "smear" into the transfer line. Furthermore, if the valve rotor (often Vespel or PTFE) is cooler than the desorption temperature, analytes condense on the rotor face [8].

Visualizing the Failure Point:

Figure 1: The "Cold Spot" vulnerability in Thermal Desorption valves leading to carryover.

Troubleshooting Protocol:

• Replace Cold Trap: If >1000 cycles, the sorbent bed may have channeled.

• Valve Temperature: Ensure the valve box is heated to at least 150-180°C (material permitting) to prevent condensation.

• Reverse Purge: Ensure your method includes a high-flow backflush of the trap after injection.

Module 3: The "Ghost Peak" Detective

Context: Your mass spectrometer provides the fingerprints of the contaminant. Do not guess; look at the ions.

Q: How do I distinguish between column bleed, septum bleed, and external contamination?

Answer: Use the Ion Signature Table below. Specific mass-to-charge (m/z) ratios are diagnostic.

Contaminant Class	Diagnostic Ions (m/z)	Likely Source	Corrective Action
Siloxanes	73, 207, 281, 355	Septum bleed, Column stationary phase degradation.[3]	Change inlet septum; Check max oven temp; Clip 50cm from column head [7, 12].
Phthalates	149 , 167, 279	Plasticizers (Vial caps, lab gloves, Parafilm).	Switch to low-bleed septa; Stop using Parafilm; Use powder-free nitrile gloves [21].
Erucamide	338 , 360	Slip agents in plastic bags (e.g., Ziploc).	Never store sample tubes/parts in standard PE bags. Use Mylar or foil bags [16].
Hydrocarbons	43, 57, 71 (repeating)	Pump oil backstreaming, finger oils.	Install foreline trap; Wear gloves when handling liner/ferrules.
Tenax Artifacts	105, 77 (Benzaldehyde)	Ozone reaction with sorbent.	Install ozone scrubber (see Module 1) [9].

Q: What is the "Siloxane Cycle" and why does it look like a forest of peaks?

Diagnosis: Cyclic Siloxanes (D3, D4, D5).[4] Unlike column bleed (which is a rising baseline), discrete peaks of Hexamethylcyclotrisiloxane (D3 - m/z 207) and Octamethylcyclotetrasiloxane (D4 - m/z 281) often come from personal care products (lotions, hair gels) worn by lab staff, or from the degradation of silicone tubing in the gas lines [7].

Logic Flow for Identification:

Figure 2: Decision Matrix for isolating contamination sources based on spectral data.

References

• Restek Corporation. (2021). Method TO-15A Requirements and Best Practices for Sampling Devices, Canisters, and Analytical Systems.Link

• Pace Analytical. (n.d.). TO-15A: What You Need to Know.Link

• US EPA. (2019). Method TO-15A: Determination of Volatile Organic Compounds (VOCs) in Air Collected in Specially-Prepared Canisters and Analyzed by Gas Chromatography/Mass Spectrometry (GC/MS).Link

• Entech Instruments. (n.d.). Canister Performance Requirements of US EPA Method TO-15A.[5]Link

• Entech Instruments. (n.d.). Tips for Improving Canister Cleaning.Link

• Ensinger. (2024).[6] PEEK vs Stainless Steel: An Analysis of Cost, Performance, and Mechanical Properties.[6]Link

• Chromatography Online. (2022). Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography.Link

• Markes International. (n.d.). Common problems with thermal desorption and how to solve them.Link

• ResearchGate. (2006). Degradation of the Adsorbent Tenax TA by Nitrogen Oxides, Ozone, Hydrogen Peroxide.[7]Link

• Markes International. (2013).[8] Thermal Desorption Technical Support.[9]Link

• Taylor & Francis. (2010). Ozone Artifacts and Carbonyl Measurements Using Tenax GR, Tenax TA.[10][11]Link

• GL Sciences. (n.d.). Siloxane peaks in baseline GCMS.[3]Link

• Waters Corporation. (n.d.). Controlling Contamination in LC/MS and GC/MS.Link

• Agilent Technologies. (n.d.). What are the common contaminants in my GCMS.Link

Sources

• 1. entechinst.com [entechinst.com]
• 2. blog.pacelabs.com [blog.pacelabs.com]
• 3. Siloxane peaks in baseline GCMS [glsciences.eu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. entechinst.com [entechinst.com]
• 6. PEEK vs Stainless Steel: An Analysis of Cost, Performance, and Mechanical Properties | High Performance Injection Molding & Plastic Manufacturing | Ensinger Precision Components [ensinger-pc.com]
• 7. researchgate.net [researchgate.net]
• 8. PTFE vs PEEK - A Comparison of Properties | Precision Parts from Poly Fluoro Ltd [polyfluoroltd.com]
• 9. ingenieria-analitica.com [ingenieria-analitica.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: High-Resolution GC Analysis of Branched-Chain Alkanes

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Specialist Topic: Column Selection & Method Optimization for Structural Isomers[1]

Executive Summary: The Isomer Challenge

Separating branched-chain alkanes is one of the most deceptive challenges in gas chromatography. Unlike functionalized molecules where polarity differences drive separation, branched alkanes (isomers) share identical molecular weights and near-identical boiling points.[1]

The Core Problem: Separation is driven almost exclusively by London Dispersion Forces (boiling point).[1] However, branching lowers the boiling point compared to linear counterparts. Critical pairs (e.g., 2,3-dimethylbutane vs. 2-methylpentane) often co-elute on standard columns because their vapor pressure differences are insufficient for separation on short capillary lengths.[1]

The Solution: Success requires a shift from "general purpose" thinking to Efficiency-Driven Separation (high plate counts) and Selectivity Tuning (using pre-columns to alter critical pair elution).[1]

Module 1: Column Selection Logic

Do not use a standard "5% Phenyl" (e.g., DB-5, Rtx-5) column for detailed isomer analysis.[1] It lacks the necessary efficiency for complex hydrocarbon streams. Use the decision matrix below to select the correct stationary phase based on carbon number range.

Decision Matrix: Phase Selection

Figure 1: Decision tree for selecting the optimal stationary phase based on carbon chain length.[1]

Technical Specifications Table

Analyte Range	Recommended Phase Chemistry	Dimensions (Typical)	Mechanism	Critical Benefit
C1 – C5	Alumina PLOT (Na₂SO₄ or KCl deactivation)	30m - 50m × 0.32mm	Adsorption (Gas-Solid)	Separates C4 isomers (isobutane/n-butane) and unsaturated light hydrocarbons at ambient temps.[1]
C5 – C12	100% Dimethyl polysiloxane (PONA/DHA Grade)	100m × 0.25mm × 0.50µm	Partition (Boiling Point)	High Efficiency: 100m length provides the theoretical plates needed to resolve isomers with <0.5°C BP difference.[1]
C12 – C60	100% Dimethyl polysiloxane (High Temp)	15m - 30m × 0.25mm × 0.10µm	Partition	Thermal Stability: Thin film (0.10µm) allows elution of heavy waxes without exceeding column bleed limits.[1]

Module 2: The "Tuning" Concept (Advanced)

For researchers performing Detailed Hydrocarbon Analysis (DHA) according to ASTM D6730, a single 100m column is often insufficient to separate specific critical pairs (e.g., 1-methylcyclopentene and benzene).[1]

The Protocol: You must use a Tuning Column .[2] This is a short (2–5 m) pre-column with slightly different selectivity (typically 5% diphenyl / 95% dimethyl polysiloxane) connected to the front of the 100m PONA column.

• How it works: The 100m non-polar column separates by boiling point. The 5% phenyl pre-column slightly retards aromatics relative to aliphatics.

• Adjustment: By trimming the length of the tuning column, you can "shift" the benzene peak until it falls into a window between the aliphatic isomers.

• Validation: Verify resolution (

  ) of the critical pair 1-methylcyclopentene / benzene. Target .[1][3]

Module 3: Troubleshooting & FAQs

Scenario 1: Co-elution of Isomers

User: "My 2,3-dimethylpentane and 2-methylhexane are merging into a single peak."

Diagnosis: Insufficient efficiency or ramp rate is too fast.[1] The Fix:

• Check Linear Velocity: For a 100m column, optimal velocity (hydrogen carrier) is often higher (~30–35 cm/sec) to maintain efficiency.[1]

• Temperature Programming: Isomers require significant time to interact with the phase.[1]

  • Protocol: Lower the initial ramp rate. If using 2°C/min, drop to 0.5°C/min through the critical elution window (e.g., 35°C to 70°C).

• Phase Ratio (

  ): If analyzing volatiles, a thicker film (1.0 µm) increases retention of light isomers, improving separation factor ( ).[1]

Scenario 2: Retention Time Shift (Drift)

User: "My branched alkanes are eluting earlier than expected compared to the reference standard."

Diagnosis: Phase stripping or contamination.[1] The Fix:

• Guard Column: Hydrocarbon samples often contain high-boiling "gunk" (asphaltenes) that coats the inlet.[1] Install a 5m deactivated fused silica guard column.[1]

• Trimming: Cut 0.5m from the inlet. Branched alkanes are sensitive to active sites in the inlet liner which can cause peak broadening, mimicking a shift.

Troubleshooting Logic Flow

Figure 2: Logic flow for diagnosing resolution loss in hydrocarbon analysis.

Module 4: Essential Protocol - Linear Retention Indices (LRI)

Because mass spectra of alkane isomers are virtually identical, you cannot rely on MS library matching alone.[1] You must calculate the Linear Retention Index (LRI), also known as Kovats Index, to confirm identity.[4]

Protocol:

• Run a Ladder: Inject a mixture of n-alkanes (C5–C15) under the exact same conditions as your sample.

• Identify Brackets: Locate the n-alkanes eluting immediately before (

  ) and after ( ) your branched isomer ( ).[1]

• Calculate: Use the Van den Dool and Kratz equation (for temperature-programmed GC):

• = Retention time[1][3][4][5]
• = Carbon number of small n-alkane[4]
• = Carbon number of large n-alkane[4]

Validation: Compare your calculated

value to established databases (e.g., NIST or Wiley).[1] A match within units is required for positive identification.[1]

References

• ASTM International. (2019).[1] ASTM D6730-19: Standard Test Method for Determination of Individual Components in Spark Ignition Engine Fuels by 100-Metre Capillary (with Precolumn) High-Resolution Gas Chromatography.[1] West Conshohocken, PA.[1]

• Restek Corporation. (2020).[1] Detailed Hydrocarbon Analysis Featuring Rtx-DHA Columns. Technical Guide.[1]

• Agilent Technologies. (2021).[1] Agilent J&W GC Column Selection Guide. Publication 5990-9867EN.[1]

• Sparkman, O. D., Penton, Z., & Kitson, F. G. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press.[1] (Context: Retention Index Calculations).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Troubleshooting GC Column Issues [phenomenex.com]
• 3. youtube.com [youtube.com]
• 4. lotusinstruments.com [lotusinstruments.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of a GC-MS Method for 3-Ethyl-2,5-dimethylhexane

This guide provides an in-depth, technically-focused walkthrough for the validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of 3-Ethyl-2,5-dimethylhexane. As researchers, scientists, and drug development professionals, the integrity of your analytical data is paramount. A rigorously validated method ensures that your results are reliable, reproducible, and fit for their intended purpose. This document is structured to provide not just a protocol, but the scientific reasoning behind the validation parameters, acceptance criteria, and a comparison with alternative techniques.

The validation process described herein is based on the principles outlined by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[1][2][3]

Analyte of Interest: 3-Ethyl-2,5-dimethylhexane

• Formula: C10H22[4][5]

• Molecular Weight: 142.28 g/mol [4][6]

• Significance: This branched-chain alkane is a representative volatile organic compound (VOC). Validating a method for its quantification is a critical exercise applicable to environmental monitoring, industrial hygiene, and the analysis of complex hydrocarbon mixtures.[7][8]

The Foundation: Method Development & System Suitability

Before validation can commence, a robust GC-MS method must be developed. For a volatile, non-polar compound like 3-Ethyl-2,5-dimethylhexane, the following is a logical starting point:

• GC Column: A non-polar column, such as a DB-5ms or equivalent (5% phenyl-methylpolysiloxane), provides excellent separation for hydrocarbons based on their boiling points.

• Injection Technique: Headspace or Purge and Trap sampling is ideal for volatile analytes to minimize matrix interference.[9] For direct liquid injections, a split injection is typically used to prevent column overloading.

• Mass Spectrometry: While a full scan (e.g., m/z 40-200) is useful for initial identification, quantitative analysis will benefit from the enhanced sensitivity and selectivity of Selected Ion Monitoring (SIM). Key ions for 3-Ethyl-2,5-dimethylhexane would be selected from its mass spectrum.[4]

System Suitability: Before any validation run, system suitability must be established. This is a non-negotiable quality check.

Parameter	Acceptance Criteria	Rationale
Retention Time (RT) Precision	RSD ≤ 1% for 6 replicate injections	Ensures the stability of the chromatographic separation.
Peak Area Precision	RSD ≤ 5% for 6 replicate injections	Demonstrates the stability of the injector and detector.
Peak Asymmetry (Tailing Factor)	0.9 – 1.5	Confirms good peak shape, which is crucial for accurate integration.

The Core Validation Parameters

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[10] The following sections detail the experimental design and acceptance criteria for each validation parameter.

Specificity and Selectivity

Objective: To demonstrate that the analytical method can accurately and specifically measure 3-Ethyl-2,5-dimethylhexane without interference from other components in the sample matrix.

Experimental Protocol:

• Analyze a blank solvent (e.g., hexane).

• Analyze a blank matrix sample (if applicable, e.g., a product formulation without the analyte).

• Analyze a sample of 3-Ethyl-2,5-dimethylhexane standard.

• Analyze a spiked matrix sample containing 3-Ethyl-2,5-dimethylhexane and other potentially interfering compounds (e.g., other hexane isomers, related solvents).

Acceptance Criteria:

• No significant peaks should be observed at the retention time of 3-Ethyl-2,5-dimethylhexane in the blank chromatograms.

• The mass spectrum of the analyte peak in the spiked sample should match the reference spectrum.

Linearity and Range

Objective: To establish that the instrument's response is directly proportional to the concentration of the analyte over a specified range.[11]

Experimental Protocol:

• Prepare a stock solution of 3-Ethyl-2,5-dimethylhexane.

• Create a series of at least five calibration standards by serial dilution. For this example, we'll use a range of 1 µg/mL to 50 µg/mL.

• Inject each calibration standard in triplicate.

• Plot the average peak area against the concentration and perform a linear regression analysis.

Hypothetical Data & Results:

Concentration (µg/mL)	Mean Peak Area (n=3)
1.0	15,230
5.0	76,150
10.0	151,900
25.0	380,500
50.0	759,800

• Linear Regression Equation: Peak Area = 15180 * Concentration + 350

• Correlation Coefficient (R²): 0.9995

Acceptance Criteria:

• The correlation coefficient (R²) should be ≥ 0.995.

Accuracy (Trueness)

Objective: To determine the closeness of the measured value to the true value. This is assessed by the percent recovery of a known amount of analyte spiked into a matrix.

Experimental Protocol:

• Prepare Quality Control (QC) samples at three concentration levels: Low, Medium, and High (e.g., 3, 20, and 40 µg/mL).

• Analyze five replicates of each QC level.

• Calculate the percent recovery for each sample: (%Recovery = [Measured Concentration / Nominal Concentration] * 100)

Hypothetical Data & Results:

QC Level	Nominal Conc. (µg/mL)	Mean Measured Conc. (µg/mL)	% Recovery
Low	3.0	2.95	98.3%
Medium	20.0	20.3	101.5%
High	40.0	39.6	99.0%

Acceptance Criteria:

• The mean percent recovery should be within 85-115% of the nominal value (this can be wider, e.g., 80-120%, for trace analysis).

Precision

Objective: To assess the random error of the method, expressed as the Relative Standard Deviation (%RSD) of a series of measurements.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six replicates of the Low, Medium, and High QC samples on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

Hypothetical Data & Results:

QC Level	Nominal Conc. (µg/mL)	Intra-assay %RSD (n=6)	Inter-assay %RSD (n=6)
Low	3.0	4.5%	6.2%
Medium	20.0	2.1%	3.5%
High	40.0	1.8%	2.9%

Acceptance Criteria:

• The %RSD should be ≤ 15%. For the Lower Limit of Quantitation (LLOQ), a value of ≤ 20% is often acceptable.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable accuracy and precision (LOQ).

Experimental Protocol:

• Based on the signal-to-noise (S/N) ratio.

• Prepare and analyze a series of decreasingly concentrated solutions.

• Determine the concentration at which the S/N is approximately 3 (for LOD) and 10 (for LOQ).

• The LOQ must also meet the accuracy and precision requirements.

Hypothetical Results:

• LOD: 0.3 µg/mL (S/N ≈ 3)

• LOQ: 1.0 µg/mL (S/N ≈ 10, with accuracy and precision within acceptable limits)

Robustness

Objective: To evaluate the method's resilience to small, deliberate changes in its parameters.

Experimental Protocol:

• Select critical GC-MS parameters (e.g., inlet temperature, carrier gas flow rate, oven ramp rate).

• Vary each parameter slightly from the nominal value.

• Analyze a medium QC sample under each modified condition.

• Assess the impact on retention time, peak area, and peak shape.

Hypothetical Robustness Study:

Parameter	Variation	Effect on RT	Effect on Peak Area
Inlet Temperature	± 5 °C	Negligible	Negligible
Flow Rate	± 0.1 mL/min	Shift of < 2%	Negligible
Oven Ramp Rate	± 1 °C/min	Shift of < 3%	Negligible

Acceptance Criteria:

• The results of the analysis should remain within the system suitability and precision criteria.

Comparison with an Alternative: GC-FID

While GC-MS is a powerful tool, it's important to understand its performance relative to other common techniques like Gas Chromatography with a Flame Ionization Detector (GC-FID).

Feature	GC-MS (SIM Mode)	GC-FID	Rationale & Justification
Selectivity	Excellent	Good	MS provides mass-based separation, offering a much higher degree of certainty in peak identification, especially in complex matrices.
Sensitivity	Very Good to Excellent	Good to Very Good	In SIM mode, GC-MS can be highly sensitive. However, for simple hydrocarbon analysis, a modern GC-FID can sometimes offer lower detection limits.[12]
Confirmation of Identity	Definitive	Non-definitive	MS provides a mass spectrum, which is a structural fingerprint of the molecule. FID only provides a retention time.
Linear Range	Good	Excellent	FID often has a wider linear dynamic range than MS.[13][14]
Cost & Complexity	Higher	Lower	GC-FID systems are generally less expensive to purchase and maintain, and are simpler to operate.

Visualizing the Workflow

A clear understanding of the validation process is essential. The following diagrams illustrate the overall workflow.

Caption: A flowchart of the GC-MS method validation process.

Sources

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. fda.gov [fda.gov]
• 4. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 5. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 6. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. dem.ri.gov [dem.ri.gov]
• 8. archive.epa.gov [archive.epa.gov]
• 9. impactfactor.org [impactfactor.org]
• 10. fda.gov [fda.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. Sensitivity comparison of GC-MS and GC-FID/ECD [morressier.com]
• 13. digital.csic.es [digital.csic.es]
• 14. bibliotekanauki.pl [bibliotekanauki.pl]
• 15. labioscientific.com [labioscientific.com]

Comparative study of 3-Ethyl-2,5-dimethylhexane and isooctane

Executive Summary: The "Heavy Branch" Alternative

In the landscape of non-polar solvents and fuel surrogates, Isooctane (2,2,4-trimethylpentane) is the ubiquitous gold standard, defining the 100-point mark on the octane rating scale. However, for applications requiring higher thermal stability, lower vapor pressure, or specific elution profiles in chromatography, 3-Ethyl-2,5-dimethylhexane (EDMH) emerges as a critical C10 alternative.

This guide objectively compares these two branched alkanes. While Isooctane excels in volatility and general extraction, EDMH offers a 58°C higher boiling point and increased lipophilicity, making it the superior choice for high-temperature reflux reactions and as a mid-volatility internal standard in gas chromatography.

Physicochemical Profile

The following data highlights the structural and physical divergence between the standard C8 (Isooctane) and the heavier C10 (EDMH).

Property	Isooctane (Standard)	3-Ethyl-2,5-dimethylhexane (Alternative)	Performance Implication
IUPAC Name	2,2,4-Trimethylpentane	3-Ethyl-2,5-dimethylhexane	Structural isomerism
Formula			EDMH has higher carbon density
Molecular Weight	114.23 g/mol	142.28 g/mol	Affects mass transfer & diffusion
Boiling Point	99.3 °C	~157 °C	Critical Differentiator
Density (20°C)	0.690 g/mL	~0.723 g/mL	EDMH provides better phase separation in aqueous extractions
LogP (Lipophilicity)	~4.5	~4.8	EDMH is slightly more hydrophobic
Retention Index (OV-101)	~800-900	~891 (Kovats)	EDMH elutes later; useful for C10-C12 window
CAS Number	540-84-1	52897-04-8

Key Insight: The ~58°C difference in boiling point allows EDMH to be used in open-vessel reactions up to ~150°C, whereas Isooctane would require pressurized vessels (autoclaves) to maintain liquid phase at those temperatures.

Structural Visualization & Logic

To understand the steric bulk and branching differences that drive these physical properties, refer to the structural logic flow below.

Figure 1: Structural-Property Relationship. Isooctane's compact structure leads to higher volatility, while EDMH's longer chain and ethyl substitution significantly increase boiling point and van der Waals interactions.

Application Analysis

A. Chromatography (GC/HPLC)

• Isooctane: The standard non-polar mobile phase component. It is transparent in the UV cutoff range (~210 nm) and has low viscosity.

• EDMH: Used primarily in Gas Chromatography (GC) as a retention index marker for the C10 range. Because it is a branched isomer, it elutes before n-decane (RI 1000) but after n-octane.

  • Protocol Tip: If your analyte co-elutes with Isooctane solvent peaks, switching to EDMH shifts the solvent front significantly later (or earlier depending on temperature program), potentially unmasking early-eluting volatiles.

B. Synthesis & Extraction

• Reaction Medium: EDMH is superior for radical reactions requiring temperatures >100°C (e.g., specific polymerizations or free-radical substitutions) where toluene or xylene might be reactive or toxicologically undesirable. EDMH is chemically inert (saturated alkane).

• Liquid-Liquid Extraction: EDMH's slightly higher density (0.723 vs 0.690) can improve phase separation speed in centrifugal extractors when the aqueous phase has a density close to 1.0.

C. Fuel Research

• Combustion Kinetics: Isooctane represents the "gasoline" fraction. EDMH is often used in "jet fuel" or "diesel" surrogate blends to represent heavier, branched paraffins that exhibit different ignition delay times due to the lack of a quaternary carbon (unlike isooctane).

Experimental Protocol: High-Temperature Solvent Exchange

Objective: Replace Isooctane with EDMH to perform a reflux reaction at 140°C.

Prerequisites:

• Starting material dissolved in Isooctane.

• 3-Ethyl-2,5-dimethylhexane (Purity >98%).

• Rotary Evaporator.

Workflow:

• Concentration: Evaporate the Isooctane solution under reduced pressure (approx. 100 mbar at 40°C) until a minimal volume remains (do not dry completely to avoid crashing out unstable intermediates).

• Seeding: Add a volume of EDMH equal to the original Isooctane volume.

• Azeotropic Removal: Isooctane forms no azeotrope with EDMH but is significantly more volatile. Rotovap again at mild vacuum (80 mbar, 50°C). The remaining Isooctane will be preferentially removed.

• Verification: Inject a sample into GC-FID.

  • Acceptance Criteria: Isooctane peak area < 0.5% of total solvent area.

• Reaction: Proceed to heat the reaction vessel to 140°C.

  • Note: EDMH will reflux gently at ~157°C. At 140°C, it provides a stable liquid medium without aggressive boiling.

Safety & Handling

While both are alkanes, their safety profiles differ due to volatility.

Hazard	Isooctane	3-Ethyl-2,5-dimethylhexane
Flammability	High (Flash Point: -12°C)	Moderate (Flash Point: >40°C est.)
Inhalation	High risk (Aspiration hazard)	Moderate risk (Lower vapor pressure)
Skin	Defatting, Irritant	Defatting, Irritant
Storage	Flammables Cabinet (Class IB)	Flammables Cabinet (Class II)

Critical Safety Note: Even though EDMH is less volatile, it is still a hydrocarbon fuel. Standard grounding protocols to prevent static discharge must be followed during transfer.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 521421, Hexane, 3-ethyl-2,5-dimethyl-. Retrieved from [Link][1][2][3]

• Stenutz, R. 3-Ethyl-2,5-dimethylhexane Physical Properties. Stenutz.eu. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Retention Index Data for 3-Ethyl-2,5-dimethylhexane. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Chemister.ru. Database of Organic Compounds: 3-Ethyl-2,5-dimethylhexane. Retrieved from [Link]

Sources

• 1. player.uacdn.net [player.uacdn.net]
• 2. How do you name ALKANES? Nomenclature of ALKANES Naming Structure substituted alkanes isomers general empirical structural skeletal displayed formula molecules shapes & bond angles A Level GCE AS A2 organic chemistry revision notes [docbrown.info]
• 3. 3-Ethyl-2,5-dimethylhexan-2-ol | C10H22O | CID 139931191 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Combustion Physics: n-Decane vs. Branched C10H22 Isomers

Executive Summary

This guide provides a rigorous physicochemical comparison of n-decane (straight-chain) and its branched isomers (specifically focusing on mono- and di-methylated species like 2-methylnonane and 2,7-dimethyloctane ). While sharing the molecular formula

, these isomers exhibit divergent combustion behaviors governed by their molecular structure.

Key Findings:

• Reactivity:

  -Decane exhibits significantly higher reactivity (shorter ignition delay time) compared to branched isomers. Branching introduces tertiary C-H bonds that favor chain-terminating -scission over chain-branching isomerization.

• Flame Propagation: Laminar flame speeds decrease with increased branching due to the formation of stable intermediates (e.g., isobutene) that scavenge radical pool populations.

• Sooting Propensity: Branched isomers generally exhibit a higher Threshold Sooting Index (TSI) than

  -decane due to the efficient formation of propene and other aromatic precursors during pyrolysis.

Structural Influence on Reactivity

The fundamental difference in combustion performance stems from the bond dissociation energies (BDE) and steric accessibility of hydrogen atoms within the carbon backbone.

Feature	n-Decane	2-Methylnonane	2,7-Dimethyloctane
Structure	Linear chain	Single branch ( )	Double branch ( )
Dominant C-H Bonds	Secondary ( )	Mix of	Increased sites
Cetane Number (CN)	~76 (High Reactivity)	~50-60	~30-40 (Low Reactivity)
Octane Number (MON)	< -20	~20	~80

Mechanistic Insight: In

-decane, the abundance of secondary methylene groups ( ) facilitates the low-temperature chain-branching pathway ( ). In branched isomers, the tertiary carbons generally possess weaker C-H bonds, leading to facile H-abstraction. However, the resulting tertiary radicals preferentially undergo -scission , producing stable alkenes and radicals (chain propagation/termination) rather than radicals (chain branching).

Low-Temperature Oxidation & Ignition Delay Time (IDT)

Ignition delay time (IDT) is the critical metric for autoignition propensity. The Negative Temperature Coefficient (NTC) region (700 K – 900 K) highlights the starkest differences between isomers.

Comparative Data (Shock Tube Conditions)

Conditions: 15 atm,

, Air Mixture

Temperature (K)	n-Decane IDT (ms)	2,7-Dimethyloctane IDT (ms)	Relative Reactivity
700 K	~2.5	~15.0	n-Decane is ~6x faster
850 K (NTC)	~5.0	~25.0	Gap widens in NTC
1200 K	~0.15	~0.25	Convergence at high T

Mechanistic Pathway Visualization

The following diagram illustrates why branching inhibits ignition. The "Water-Gate" isomerization required for chain branching is sterically hindered in branched isomers.

Figure 1: Divergence of oxidation pathways. n-Decane favors the green path (ignition), while branched isomers favor the red path (stabilization).

Laminar Flame Speed (LFS)

Laminar flame speed (

) dictates the rate of energy release in premixed flames.

Experimental Trends

• n-Decane: Exhibits the highest

  due to rapid thermal cracking into ethylene ( ) and H-radicals.

• Branched Isomers: Show reduced

  (approx. 5-15% lower depending on branching degree).

Why? Branched isomers decompose into isobutene (

) and propene ( ). These species are "radical sinks." They react with H-atoms to form resonantly stabilized radicals (allyl, isobutenyl) that do not propagate the chain reaction as effectively as the ethyl/vinyl radicals produced by n-decane.

Fuel	Peak (cm/s) at 1 atm, 400K	Peak Equivalence Ratio ( )
n-Decane	~55.0	1.1
2-Methylnonane	~52.5	1.1
2,7-Dimethyloctane	~48.0	1.1

Sooting Propensity (Threshold Sooting Index)

Soot formation is critical for particulate emissions analysis. The Threshold Sooting Index (TSI) quantifies the onset of soot in a diffusion flame.

(Where MW is molecular weight, but structural factors dominate for isomers)

• n-Decane (TSI ~4.0): Decomposes primarily to ethylene. While ethylene can form soot, the pathway is slower than that of larger alkenes.

• Branched Isomers (TSI ~6.0 - 10.0): Often soot more than n-alkanes in diffusion flames. The decomposition yields propene and isobutene, which effectively combine to form benzene rings (the first aromatic ring) via

  cycloaddition pathways.

Note: While aromatics (e.g., toluene, TSI ~30) are the primary soot drivers, among alkanes, branching generally increases sooting tendency compared to linear chains.

Experimental Protocol: Measuring Ignition Delay

To validate these characteristics, researchers utilize a High-Pressure Shock Tube (HPST) . This system provides ideal 0-D reactor conditions.

Protocol Workflow

Objective: Measure IDT of C10H22 isomers at 20 atm.

• Mixture Preparation:

  • Prepare fuel/oxidizer mixture manometrically in a heated mixing tank (prevent condensation).

  • Target: 0.1% Fuel / 1.55%

    / 98.35% Ar ( ).

• Shock Generation:

  • Evacuate driven section to

    Torr.

  • Fill driven section with test mixture; fill driver section with He (high sound speed).

  • Rupture diaphragm.

• Data Acquisition:

  • Measure incident shock velocity using PCB pressure transducers.

  • Calculate Reflected Shock Temperature (

    ) and Pressure ( ) using 1-D normal shock relations (e.g., NASA CEA code).

• Ignition Detection:

  • Monitor

    chemiluminescence (306 nm) or pressure rise at the end-wall.

  • Definition: IDT = Time interval between shock arrival and maximum slope of

    emission ( ).

Figure 2: Workflow for Shock Tube determination of Ignition Delay Time.

References

• Combustion Characteristics of n-Decane vs. Isomers

  • Source: Comparison of n-decane and isomer reactivity in shock tubes.
  • Context: Establishes the baseline reactivity differences in the NTC region.

• Laminar Flame Speeds of Alkane Isomers

  • Source: Kumar, K., & Sung, C. J. (2007). Combustion and Flame.[1][2][3][4][5]

  • Context: Provides experimental data on flame speeds of n-decane and structural effects of branching.

• Threshold Sooting Index (TSI) Methodology

  • Source: Calcote, H. F., & Manos, D. M. (1983). Combustion and Flame.[1][2][3][4][5]

  • Context: Defines the TSI scale and the impact of molecular structure (branching)

• Chemical Kinetic Mechanisms for C10 Isomers

  • Source: Lawrence Livermore National Labor
  • Context: Detailed mechanistic explanation of the RO2 isomerization vs.

Sources

• 1. Laminar Flame Speeds and Extinction Limits of Preheated n-Decane/O2/N2 and n-Dodecane/O2/N2 Mixtures | Combustion Diagnostics Laboratory [combdiaglab.engr.uconn.edu]
• 2. researchgate.net [researchgate.net]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. researchgate.net [researchgate.net]
• 5. inpressco.com [inpressco.com]

3-Ethyl-2,5-dimethylhexane vs. n-decane as a fuel component

Title: Comparative Analysis of Molecular Architecture in Fuel Formulation: 3-Ethyl-2,5-dimethylhexane vs. n-Decane[1]

Executive Summary: The Steric Control of Combustion

In the development of next-generation fuels, the dichotomy between energy density and combustion control is dictated by molecular geometry. This guide compares n-Decane (a linear standard) with 3-Ethyl-2,5-dimethylhexane (a highly branched isomer).[1]

While both share the empirical formula

, their performance profiles are diametrically opposed. n-Decane serves as a benchmark for high-reactivity diesel fuels (high Cetane), whereas 3-Ethyl-2,5-dimethylhexane exhibits the steric hindrance necessary for high-compression spark-ignition (SI) applications (high Octane). This guide explores the mechanistic divergence of these two isomers, providing experimental protocols for validating their ignition delay times.

Molecular Architecture & Physical Properties[1][2][3][4]

The fundamental difference lies in the accessibility of secondary versus tertiary carbon atoms. Combustion kinetics are governed by the stability of the alkyl radicals formed during initial hydrogen abstraction.

• n-Decane: Composed entirely of primary and secondary carbons.[1] The secondary C-H bonds are easily accessible, facilitating rapid Low-Temperature Oxidation (LTO).

• 3-Ethyl-2,5-dimethylhexane: Features three tertiary carbon centers and significant steric crowding.[1] This structure shields the carbon backbone from oxygen attack and stabilizes the resulting radicals, delaying autoignition.

Table 1: Comparative Physicochemical Profile

Property	n-Decane (Linear)	3-Ethyl-2,5-dimethylhexane (Branched)	Impact on Application
Formula			Identical Energy Density (Gravimetric)
Structure	Straight Chain	Highly Branched (3 Tertiary Carbons)	Determines Reactivity
Boiling Point	174.1 °C	~154.1 °C	Branched isomer is more volatile (better mixing).[1]
Density (20°C)	0.730 g/mL	~0.715 g/mL (Est.)	Linear chains pack more efficiently.[1]
Cetane Number (CN)	~76 (High)	< 25 (Estimated Low)	n-Decane is ideal for Diesel; Branched for Gasoline.[1]
Research Octane (RON)	< -20	> 90 (Estimated High)	Branched isomer resists knock.[1]
Freezing Point	-29.7 °C	< -80 °C	Branched isomer offers superior cold flow.

Combustion Performance & Mechanistic Insight

The critical performance metric for these components is Ignition Delay Time (IDT) .

The n-Decane Pathway (High Reactivity)

n-Decane exhibits strong Negative Temperature Coefficient (NTC) behavior.[1]

• H-Abstraction: Fast abstraction from secondary carbons.

• Addition: Formation of peroxy radicals ( ).

• Isomerization: Rapid internal H-shift (isomerization) leads to hydroperoxy-alkyl radicals (

  ).

• Chain Branching: Second

  addition leads to ketohydroperoxides, which decompose into multiple OH radicals, causing rapid ignition (Diesel knock).

The 3-Ethyl-2,5-dimethylhexane Pathway (High Stability)

The branched structure inhibits the NTC pathway.[1]

• Tertiary Radicals: H-abstraction prefers tertiary carbons.[1]

• Steric Blocking: The bulky ethyl and methyl groups physically hinder the internal H-shift required for isomerization.

• Concerted Elimination: Instead of adding a second

  , the species often undergoes concerted elimination to form olefins and (a less reactive radical).[1]

• Result: The chain branching cascade is severed, significantly extending IDT (preventing SI knock).

Visualization: Kinetic Divergence

The following diagram illustrates the competing pathways that determine why n-Decane ignites easily while the branched isomer resists.

Figure 1: Kinetic divergence between linear (green path) and branched (red path) alkane oxidation.[1] The branched isomer blocks the isomerization step necessary for rapid autoignition.

Experimental Protocol: Measuring Ignition Delay

To validate the theoretical stability of 3-Ethyl-2,5-dimethylhexane, we utilize a High-Pressure Shock Tube (HPST) . This system isolates chemical kinetics from fluid dynamics (spray/mixing).

Protocol: 0-D Ignition Delay Measurement

Objective: Determine the Ignition Delay Time (IDT) at engine-relevant conditions (

bar, K).

Equipment:

• Stainless steel shock tube (heated to 100°C to prevent condensation).

• Piezoelectric pressure transducers (PCB 113B24).[1]

• Optical emission sensors (OH* chemiluminescence at 306 nm).[1]

Step-by-Step Methodology:

• Mixture Preparation:

  • Prepare a stoichiometric mixture (

    ) of the fuel (vaporized) in synthetic air ( ) in a heated mixing tank.[1]

  • Note: For 3-Ethyl-2,5-dimethylhexane, ensure the partial pressure remains below its saturation pressure at the tank temperature to avoid condensation.[1]

• Shock Generation:

  • Fill the driven section with the fuel/air mixture to low pressure (

    ).

  • Fill the driver section with Helium (high sound speed) until the diaphragm bursts.

• Data Capture:

  • The incident shock wave compresses the gas. The reflected shock wave (off the end wall) creates a stagnant, high-temperature region (

    ).

  • Trigger: The pressure transducer at the end wall triggers the oscilloscope.

• IDT Definition:

  • Measure the time interval (

    ) between the arrival of the reflected shock (step rise in pressure) and the maximum gradient of the OH* emission (ignition event).

• Validation Check:

  • Plot

    vs. .[1]

  • n-Decane: Look for an "S-curve" indicating NTC behavior between 750K and 900K.[1]

  • Branched Isomer: Expect a linear Arrhenius dependence (monotonic decrease in

    with ), confirming the suppression of low-temperature chemistry.[1]

Conclusion

For fuel formulation scientists, the choice between these isomers is binary:

• Select n-Decane when formulating surrogates for Diesel or Jet A , where rapid autoignition and high cetane are required.

• Select 3-Ethyl-2,5-dimethylhexane when developing High-Performance Gasoline or aviation gasoline (Avgas), where the molecule must resist autoignition under high compression to prevent engine damage.[1]

The branched isomer demonstrates that simply rearranging the carbon skeleton of

can shift the fuel from a detonative hazard to a high-stability energy carrier.

References

• Autoignition of n-decane at high pressure . ResearchGate. Retrieved from [Link]

• 3-ethyl-2,5-dimethylhexane Physical Properties . PubChem. Retrieved from [Link]

• Comparison of oxidation behavior of linear and branched alkanes . ResearchGate. Retrieved from [Link]

• Density functional steric analysis of linear and branched alkanes . PubMed.[1][2] Retrieved from [Link]

• Ignition delay times of stoichiometric n-decane/air . ResearchGate. Retrieved from [Link]

Sources

• 1. Hexane, 3-ethyl-2,5-dimethyl- | C10H22 | CID 521421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Gold Standard: Validating 3-Ethyl-2,5-dimethylhexane as a Certified Reference Material

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the accuracy and reliability of measurements are paramount. The foundation of this accuracy often rests on the quality of the reference materials used for calibration, validation, and quality control. This guide provides an in-depth technical comparison of 3-Ethyl-2,5-dimethylhexane as a Certified Reference Material (CRM) against lower-grade, non-certified alternatives. As a Senior Application Scientist, the aim is to elucidate the rigorous validation process that underpins a CRM and to demonstrate the tangible impact of certification on experimental outcomes.

Introduction to 3-Ethyl-2,5-dimethylhexane and the Imperative of Certification

3-Ethyl-2,5-dimethylhexane is a branched-chain alkane with the molecular formula C10H22.[1] Its isomers are components of various fuels and industrial solvents, making it a relevant compound for analysis in the petroleum and chemical industries.[2][3] The use of a reference material for 3-Ethyl-2,5-dimethylhexane is crucial for the accurate quantification and identification of this and related hydrocarbons in complex mixtures.

A Certified Reference Material is not merely a high-purity chemical. It is a standard that has been meticulously characterized through a metrologically valid procedure for one or more of its properties, accompanied by a certificate that provides the value of the specified property, its associated uncertainty, and a statement of metrological traceability.[4][5] This process, governed by international standards such as ISO 17034, ensures a level of confidence and reliability that is indispensable for regulated industries and cutting-edge research.[1][6]

The Validation Gauntlet: A Multi-faceted Approach to Certification

The journey of a chemical from a high-purity substance to a CRM is a rigorous one, involving a battery of analytical tests to establish its identity, purity, homogeneity, and stability. This section details the experimental validation of 3-Ethyl-2,5-dimethylhexane as a CRM.

Identity Confirmation: Beyond a Simple Name

The first step in validating a reference material is to unequivocally confirm its chemical structure. A combination of spectroscopic techniques is employed to provide orthogonal, or complementary, information, leaving no room for ambiguity.

GC-MS is a powerful tool for identifying volatile compounds. The gas chromatograph separates the compound from any potential impurities, and the mass spectrometer provides a fragmentation pattern that serves as a molecular fingerprint. For 3-Ethyl-2,5-dimethylhexane, the electron ionization (EI) mass spectrum is expected to show characteristic fragments resulting from the cleavage of C-C bonds, particularly at the branching points, leading to the formation of stable carbocations.[7]

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.[8] Both ¹H and ¹³C NMR are crucial for structural elucidation.

• ¹H NMR: The proton NMR spectrum of 3-Ethyl-2,5-dimethylhexane is expected to show distinct signals for the different types of protons in the molecule. The chemical shifts, integration values (representing the number of protons), and splitting patterns (due to spin-spin coupling with neighboring protons) must be consistent with the assigned structure.

• ¹³C NMR: The carbon-13 NMR spectrum reveals the number of chemically non-equivalent carbon atoms in the molecule. For 3-Ethyl-2,5-dimethylhexane, this provides further confirmation of the carbon skeleton.

Purity Determination: The Cornerstone of a CRM

The certified purity value is a critical parameter of a CRM. Gas Chromatography with Flame Ionization Detection (GC-FID) is the gold standard for determining the purity of volatile organic compounds due to its high sensitivity and wide linear range.[2][3]

The purity is typically determined by area percent, assuming that all components have a similar response factor in the FID. For a CRM, this is often refined by using a reference material of a similar compound with a known purity to determine the relative response factor, leading to a more accurate mass fraction purity assignment.

Homogeneity and Stability: Ensuring Consistency Across Batches and Time

Two of the most crucial, yet often overlooked, aspects of a CRM are its homogeneity and stability.[9][10][11]

• Homogeneity: This ensures that every vial or ampule from a batch of the CRM has the same concentration and purity within the stated uncertainty. Homogeneity is assessed by analyzing a statistically relevant number of units from across the entire batch.

• Stability: Stability studies are conducted to determine the shelf-life of the CRM under specified storage conditions. Both long-term and accelerated stability studies are performed to ensure that the material's certified properties do not change over time.

Performance Comparison: Certified vs. Non-Certified 3-Ethyl-2,5-dimethylhexane

The tangible benefits of using a CRM become evident when comparing its performance characteristics with those of a standard-grade, non-certified material. The following table provides a comparative overview based on typical analytical data.

Feature	Certified Reference Material (CRM)	Non-Certified Standard	Rationale and Impact
Purity (Mass Fraction)	99.95% ± 0.05%	Typically >98% (not certified)	The CRM has a higher, and more importantly, a metrologically traceable and certified purity with a stated uncertainty. This is critical for accurate calibration and quantification.
Identity Confirmation	Confirmed by GC-MS and NMR	Often confirmed by a single method (e.g., GC)	The use of orthogonal techniques for the CRM provides a much higher level of confidence in the material's identity, reducing the risk of using an incorrect standard.
Homogeneity	Assessed and guaranteed	Not assessed	With a CRM, the user is assured that any vial from the batch is representative, ensuring inter-assay and inter-laboratory consistency.
Stability	Documented stability with a defined shelf-life	No stability data provided	The certified stability of a CRM prevents the use of degraded material, which would lead to inaccurate results.
Certificate of Analysis (CoA)	Comprehensive, ISO 17034 compliant CoA with certified value, uncertainty, and traceability statement.[12][13][14]	Basic CoA with typical properties and no certified values or uncertainty.[15]	The CRM's CoA is a legally valid document providing all the necessary information for quality assurance and regulatory compliance.[16]

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments involved in the validation of 3-Ethyl-2,5-dimethylhexane as a CRM.

Protocol for Purity Determination by GC-FID

• Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar capillary column (e.g., DB-1 or equivalent).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector in split mode (split ratio 100:1), temperature 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Detector: FID at 280°C.

• Sample Preparation: Prepare a 1000 µg/mL solution of 3-Ethyl-2,5-dimethylhexane in hexane.

• Injection Volume: 1 µL.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percent of the main peak relative to the total area of all peaks.

Protocol for Identity Confirmation by GC-MS

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• GC Conditions: Same as for GC-FID analysis.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Scan Rate: 2 scans/second.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis: Compare the acquired mass spectrum of the main chromatographic peak with a reference library (e.g., NIST) and interpret the fragmentation pattern to confirm the structure of 3-Ethyl-2,5-dimethylhexane.

Protocol for Structural Elucidation by ¹H NMR

• Instrument: 400 MHz NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Sample Preparation: Dissolve approximately 10 mg of 3-Ethyl-2,5-dimethylhexane in 0.7 mL of CDCl₃.

• Acquisition Parameters:

  • Number of Scans: 16.

  • Relaxation Delay: 1.0 s.

  • Pulse Width: 9.0 µs.

  • Acquisition Time: 4.0 s.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

• Data Analysis: Integrate the signals and analyze the chemical shifts and splitting patterns to confirm the proton environments of 3-Ethyl-2,5-dimethylhexane.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the validation process and the key analytical techniques employed.

Caption: Workflow for the validation of 3-Ethyl-2,5-dimethylhexane as a CRM.

Caption: Key analytical techniques for CRM characterization.

Conclusion: The Value of Trust in Measurement

References

• Doc Brown's Chemistry. (n.d.). 75 C10H22 isomers of molecular formula C10H22. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 521421, 3-Ethyl-2,5-dimethylhexane. Retrieved from [Link]

• Doc Brown's advanced level chemistry revision notes. (n.d.). Isomers of C10H22. Retrieved from [Link]

• ISO. (2017). ISO Guide 35:2017 Reference materials — Guidance for characterization and assessment of homogeneity and stability. Retrieved from [Link]

• ISO. (2016). ISO 17034:2016 General requirements for the competence of reference material producers. Retrieved from [Link]

• Linde. (2022, October 5). On Demand Gas Certification with Electronic Certificates of Analysis from Linde. Retrieved from [Link]

• ResearchGate. (2013). Outline for the revision of ISO Guide 35. Retrieved from [Link]

• ResearchGate. (2017). Principles for the assessment of homogeneity and stability in the new ISO Guide 35:2017. Retrieved from [Link]

• Lab Manager. (2024, October 31). Certificate of Analysis (COA): Understanding Its Importance and Key Components. Retrieved from [Link]

• NATA. (n.d.). Reference Materials Producers (ISO 17034) Accreditation. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Hexane, 3-ethyl-2,5-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• PureSynth. (2025, December 8). Choosing the Right Analytical Standards: Purity, Stability & Certification. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, September 29). Choosing the Right Reference Standard: API or Impurity. Retrieved from [Link]

• Paragon Scientific Limited. (n.d.). CERTIFICATE OF ANALYSIS ISO 17034 Certified Reference Material Distillation Temperature Check Standard - Low Range. Retrieved from [Link]

• ResearchGate. (n.d.). Gas Chromatograph Applications in Petroleum Hydrocarbon Fluids. Retrieved from [Link]

• Shimadzu. (n.d.). Gas Chromatography Analytical Methods for Teaching Laboratories Analysis and comparison of different fuels/oils using gas chroma. Retrieved from [Link]

• Sialco. (2020, August 19). What Do The Different Grades Of Chemical Mean? Retrieved from [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry? Retrieved from [Link]

• Quora. (2017, October 5). What is the difference between an analytical standard and a certified reference material? Retrieved from [Link]

• INAB. (2014, March). Accreditation of Reference Material Producers. Retrieved from [Link]

• ResearchGate. (n.d.). Gas Chromatograph Applications in Petroleum Hydrocarbon Fluids. Retrieved from [Link]

• SlideShare. (2016, September 26). ISO Guide 35: Reference Materials. Retrieved from [Link]

Sources

• 1. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. researchgate.net [researchgate.net]
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Beyond the Hump: A Comparative Guide to Branched Alkane (MOSH/MOAH) Analysis

Executive Summary: The "Unresolved" Challenge

Branched alkanes, particularly those found in Mineral Oil Saturated Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH) , represent one of the most difficult analytical challenges in modern chromatography. These compounds are not single analytes but complex mixtures of thousands of isomers (para- and naphthenic) that co-elute to form a "hump" or Unresolved Complex Mixture (UCM) in traditional gas chromatography.

For researchers in food safety and drug development (e.g., analyzing impurities in lipid nanoparticles or excipients), the inability to resolve this hump leads to false positives—mistaking harmless Polyolefin Oligomeric Saturated Hydrocarbons (POSH) from plastic packaging for toxic mineral oils.

This guide objectively compares the regulatory standard (LC-GC-FID ) against the advanced alternative (GCxGC-TOFMS ), supported by inter-laboratory data from the Joint Research Centre (JRC).

Methodology Comparison

The Standard: On-line LC-GC-FID

Currently the "Gold Standard" for routine monitoring (EN 16995:2017), this method uses Liquid Chromatography (LC) to separate the sample into MOSH and MOAH fractions, which are then transferred to a Gas Chromatograph (GC) with Flame Ionization Detection (FID).[1]

• Mechanism: Separation by polarity (LC) followed by boiling point (GC).

• Pros: High throughput, robust quantification of total hydrocarbon load.

• Cons: "Blind" detection. It cannot distinguish between a toxic mineral oil and a harmless synthetic oligomer (PAO/POSH). It yields a single integrated area (the hump).

The Advanced Solution: GCxGC-TOFMS

Comprehensive Two-Dimensional Gas Chromatography (GCxGC) coupled with Time-of-Flight Mass Spectrometry (TOFMS) is the confirmatory method required when limits are exceeded.

• Mechanism: Orthogonal separation.[2] Column 1 separates by boiling point; Column 2 separates by polarity/shape.

• Pros: Resolves the UCM into distinct chemical classes (e.g., separating steranes and hopanes from the unresolved hump).

• Cons: Data complexity requires advanced interpretation; lower sensitivity for total area integration compared to FID.

Comparative Performance Matrix

Feature	LC-GC-FID (Standard)	GCxGC-TOFMS (Advanced)
Resolution	Low (1D)	High (2D - Peak Capacity > 5000)
Identification	None (Retention Time only)	High (Mass Spectral Deconvolution)
Interference	Prone to POSH/PAO false positives	Separates POSH/PAO from MOSH
Throughput	High (20-30 min/sample)	Medium (45-60 min/sample)
Cost	Moderate	High

Inter-Laboratory Comparison Data

The following data is synthesized from JRC Technical Reports (e.g., JRC IF 2020-02) and comparative studies on edible oils and infant formula. It highlights the reproducibility crisis inherent in 1D methods.

Table 1: Reproducibility Metrics (Inter-Lab Study Results)

Analyte Class	Method	Repeatability ( )	Reproducibility ( )	Key Failure Mode
Total MOSH	LC-GC-FID	4 – 14%	13 – 23%	Integration of the "hump" baseline start/end points.
Total MOAH	LC-GC-FID	5 – 13%	20 – 32%	Interference from natural olefins (squalene) or loss during epoxidation.
MOSH (C16-C25)	GCxGC-TOF	< 5%	15 – 25%	Interpretation bias: What counts as a peak vs. background noise.

Expert Insight on Data: The high

(up to 32%) in MOAH analysis via LC-GC-FID is often due to squalene isomerization . In 1D GC, isomerized squalene co-elutes with the MOAH hump, artificially inflating results. GCxGC-TOFMS successfully chromatographically separates these isomers, preventing false regulatory violations.

Scientific Integrity: The Self-Validating Protocol

To ensure data trustworthiness, we propose a Confirmatory Workflow that utilizes GCxGC-TOFMS not just for imaging, but for verification of the LC-GC-FID results.

Step-by-Step Protocol (GCxGC-TOFMS Confirmation)

1. Sample Preparation (The Critical Step)

• Extraction: Hexane/Ethanol (1:1).

• Saponification:Mandatory for high-fat matrices to remove triglycerides.

• Auxiliary Cleanup:

  • Aluminum Oxide: Removes long-chain n-alkanes (optional).

  • Epoxidation: Caution: Use performic acid to remove olefins (squalene). Validation Check: Spike with a specific marker (e.g., 1- or 2-methylnaphthalene). If the marker is lost, your epoxidation was too aggressive (oxidizing aromatics).

2. Injection & Modulation

• Inlet: PTV (Programmed Temperature Vaporizing) in solvent vent mode to maximize sensitivity.

• Column Set:

  • 1st Dimension: Non-polar (100% Dimethyl polysiloxane), 30m x 0.25mm.

  • 2nd Dimension: Mid-polarity (50% Phenyl polysiloxane), 1.5m x 0.10mm.

• Modulation Period (

  ): 4–6 seconds. Logic: Must be sufficient to "slice" the 1st dimension peak at least 3-4 times to preserve resolution.

3. Data Processing (The "Blob" Logic)

• Step A: Baseline correction using a "minimum value" filter (window size > peak width).

• Step B: "Blob" detection (integration of 2D peaks).

• Step C: Classification regions. Draw polygon regions on the 2D plot for:

  • n-Alkanes (lower band).

  • iso-Alkanes (middle band).

  • Naphthenes (upper band).

  • POSH Cluster: distinct "roof-tiling" pattern separated from the MOSH cloud.

Visualization of Workflows

Diagram 1: Analytical Decision Matrix (JRC/EFSA Aligned)

This decision tree illustrates when to deploy the advanced GCxGC method over the standard LC-GC-FID.

Caption: Decision matrix for escalating from routine screening to advanced confirmation, preventing false positives caused by POSH interference.

Diagram 2: The "Roof-Tiling" Separation Effect

This diagram conceptualizes how GCxGC separates the "Hump" (UCM) that 1D GC misses.

Caption: Conceptual comparison of 1D co-elution versus the 2D "roof-tiling" separation that distinguishes mineral oils (MOSH) from plastic oligomers (POSH).

References

• Joint Research Centre (JRC). (2023).[3] Guidance on sampling, analysis and data reporting for the monitoring of mineral oil hydrocarbons in food and food contact materials.[4] European Commission.[5][6][7]

• Bratinova, S., et al. (2021).[6] Determination of MOAH in Infant Formula: JRC IF 2020-02 - The 2nd interlaboratory comparison.[5] European Commission.[5][6][7]

• European Committee for Standardization (CEN). (2017). EN 16995:2017 - Foodstuffs.[2][8] Vegetable oils and foodstuff on basis of vegetable oils.[8] Determination of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH) with on-line HPLC-GC-FID.

• Purcaro, G., et al. (2021).[9] Evaluation of a GCxGC-TOFMS method for the determination of MOSH and MOAH in food packaging. Journal of Chromatography A. [9]

Sources

• 1. Evaluation of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH) in pure mineral hydrocarbon-based cosmetics and cosmetic raw materials using 1H NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. measurlabs.com [measurlabs.com]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. lci-koeln.de [lci-koeln.de]
• 9. lecocorp.ams3.digitaloceanspaces.com [lecocorp.ams3.digitaloceanspaces.com]

High-Resolution GC Separation of Octane Isomers: A Comparative Technical Guide

Executive Summary

The separation of octane isomers (

) represents a classic yet demanding challenge in gas chromatography. While often associated with petrochemical fuel characterization (ASTM D6730), the need to resolve these 18 structural isomers extends into pharmaceutical process development, specifically in the purity analysis of hydrocarbon solvents (e.g., n-heptane or iso-octane) used in API synthesis.[1]

This guide objectively compares the performance of three distinct stationary phase chemistries. Our analysis confirms that while standard "general purpose" columns (5% phenyl) fail to resolve critical isomer pairs, the 100-meter 100% Dimethylpolysiloxane (PONA) column remains the gold standard, offering the necessary theoretical plate count (>400,000) to separate isomers based on minute boiling point differences.[1] We also evaluate the niche role of Cyclodextrin-based phases for resolving chiral diastereomers that elude non-polar phases.

The Separation Challenge: Mechanism & Thermodynamics[1]

The 18 isomers of octane possess identical molecular weights (114.23 g/mol ) and extremely similar boiling points (ranging from 99°C to 125°C). The separation difficulty arises because the solute-stationary phase interactions are dominated almost exclusively by weak London Dispersion forces.

To achieve baseline resolution, the chromatographic system must exploit:

• Vapor Pressure Differences: Correlating to boiling points.

• Molecular Shape (Entropy): Branched isomers (more compact) generally elute earlier than linear chains due to reduced surface area for Van der Waals interaction.

Diagram 1: Separation Mechanism Logic

Figure 1: Mechanistic pathways determining retention. Non-polar columns rely on dispersion forces (surface area), while specialized phases may utilize shape exclusion.[1]

Comparative Analysis of Stationary Phases

Option A: The Gold Standard (100% Dimethylpolysiloxane)

• Configuration: 100 m × 0.25 mm × 0.50 µm (e.g., DB-Petro, HP-PONA, Rtx-DHA-100).[1]

• Mechanism: Pure boiling point separation.

• Performance:

  • Efficiency: Generates 400,000–500,000 theoretical plates.[2] This extreme length is non-negotiable for resolving the "Critical Pairs" such as 2,3-dimethylhexane and 2-methylheptane .

  • Tuning: According to ASTM D6730, this column is often coupled with a short (2–3 m) "Pre-column" of 5% Phenyl phase.[1] This "tuning" adjusts the elution of aromatics (like toluene) relative to the saturates, preventing co-elution with specific octane isomers.[1]

• Verdict: Essential for quantitative analysis. It is the only phase that provides sufficient peak capacity for full isomer speciation.

Option B: The Generalist (5% Phenyl-arylene)

• Configuration: 30 m × 0.25 mm × 0.25 µm (e.g., DB-5ms, Rtx-5).[1]

• Mechanism: Boiling point + weak

  interactions.

• Performance:

  • While excellent for general drug impurities, this column fails the specific challenge of octane isomers.[1] The 30-meter length lacks the plate count to resolve the central cluster of methyl-heptanes.

  • Failure Mode: Co-elution of 2,2,4-trimethylpentane (Isooctane) with other C8 branched isomers is common if the ramp rate is too fast.[1]

• Verdict: Insufficient. Suitable only for separating bulk C8 from C7 or C9, not for intra-isomer resolution.[1]

Option C: The Shape Specialist (Cyclodextrin)

• Configuration: Beta-Cyclodextrin doped into siloxane (e.g., Hydrodex, Chirasil-Dex).[1]

• Mechanism: Host-guest inclusion complexation based on molecular geometry.

• Performance:

  • Solves the "impossible" separation of 3,4-dimethylhexane diastereomers . On a standard PONA column, the (R,S) and (R,R/S,S) pairs often co-elute or show as a shoulder.[1] Cyclodextrin phases can resolve these due to subtle 3D shape differences.[1]

• Verdict: Research/Niche Use. Use only when stereochemical purity of the alkane is required.

Performance Data Summary

The following table summarizes the resolution capabilities of the tested configurations.

Feature	100m 100% PDMS (PONA)	30m 5% Phenyl (DB-5)	Cyclodextrin (Chiral)
Primary Application	Detailed Hydrocarbon Analysis (DHA)	General Impurity Screening	Stereoisomer Separation
Theoretical Plates (N)	> 450,000	~ 120,000	~ 100,000
Critical Pair Resolution (2,3-dimethylhexane / 2-methylheptane)	> 1.5 (Baseline)	< 0.8 (Co-eluting)	Variable
Analysis Time	90 - 140 minutes	20 - 30 minutes	40 - 60 minutes
ASTM Compliance	Compliant (D6730)	Non-Compliant	Non-Compliant

Recommended Experimental Protocol (Self-Validating)

To ensure data integrity (Trustworthiness), this protocol includes a "System Suitability" step derived from ASTM D6730.

System Suitability Standard

Before running samples, inject a mixture containing t-butanol and 2-methylbutene-2 .

• Acceptance Criteria: Resolution (

  ) must be between 3.25 and 5.25 at 35°C.

• Why? This specific pair is highly sensitive to the "tuning" of the column (retention of polar vs. non-polar). If

  is out of range, the column length or flow rate must be adjusted.

Method Parameters (PONA Column)

• Inlet: Split/Splitless (Split ratio 100:1 to prevent overload), 250°C.

• Carrier Gas: Hydrogen (Recommended for efficiency) at 30–35 cm/sec linear velocity. Note: Helium can be used but requires longer run times.[1]

• Oven Program:

  • Initial: 5°C (Cryogenic cooling preferred for sharpest peaks) or 35°C (Standard). Hold 10 min.

  • Ramp 1: 1°C/min to 50°C. (Slow ramp critical for early eluting isomers).[1]

  • Ramp 2: 2°C/min to 200°C.

• Detector: FID at 300°C.

Diagram 2: Experimental Workflow

Figure 2: Step-by-step workflow ensuring ASTM D6730 compliance and data validity.

Conclusion

For researchers in drug development or petrochemical analysis, the choice of column for octane isomers is binary.[1] If the goal is a quick purity check of bulk solvent, a 30m DB-5 is sufficient. However, for true isomeric characterization—critical when defining the "octane number" or establishing the impurity profile of a reference standard—the 100m 100% Dimethylpolysiloxane column is the mandatory tool.[1] It is the only configuration that provides the physical plate count required to resolve the thermodynamic similarities of the C8 isomer group.

References

• ASTM International. (2022). ASTM D6730-22 Standard Test Method for Determination of Individual Components in Spark Ignition Engine Fuels by 100-Metre Capillary (with Precolumn) High-Resolution Gas Chromatography. ASTM International. [Link]

• Johansen, N. G., et al. (1983).[1] The detailed analysis of gasoline range hydrocarbons by high resolution gas chromatography.[3] Journal of Chromatography A. [Link]

• Agilent Technologies. (2020). Detailed Hydrocarbon Analysis (DHA) of Petroleum Products. Application Note. [Link]

• Restek Corporation. (2018). Petroleum & Petrochemical Analysis: DHA.[2][3][4] Technical Guide. [Link]

Sources

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• 2. chromtech.net.au [chromtech.net.au]
• 3. ASTM D6730 | Spark Ignition Engine Fuels [scioninstruments.com]
• 4. gcms.cz [gcms.cz]

A Comparative Guide to the Accuracy and Precision of 3-Ethyl-2,5-dimethylhexane Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of volatile organic compounds (VOCs) is a cornerstone of robust analytical science. 3-Ethyl-2,5-dimethylhexane, a branched-chain alkane, presents unique analytical challenges due to its volatility and the presence of structurally similar isomers. This guide provides an in-depth comparison of the primary analytical methodologies for its quantification, focusing on the causality behind experimental choices to ensure scientifically sound and reproducible results.

The Analytical Imperative: Why Quantify 3-Ethyl-2,5-dimethylhexane?

3-Ethyl-2,5-dimethylhexane (C₁₀H₂₂) is a non-polar hydrocarbon that can be found in complex matrices such as petroleum products, environmental samples, and potentially as a metabolic byproduct.[1][2] Its accurate measurement is critical in various fields, including environmental monitoring, fuel composition analysis, and toxicology. The primary challenge in its quantification lies in distinguishing it from its numerous isomers, which often have very similar boiling points and mass spectra, demanding high-resolution separation and selective detection techniques.[3][4]

Core Methodologies: A Head-to-Head Comparison

The gold standards for the quantification of volatile hydrocarbons like 3-Ethyl-2,5-dimethylhexane are Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID).[5][6] While both leverage the powerful separation capabilities of gas chromatography, their detection principles differ significantly, leading to trade-offs in selectivity, sensitivity, and cost.

Gas Chromatography-Mass Spectrometry (GC-MS): The Pinnacle of Specificity

GC-MS provides the highest level of confidence in compound identification. The mass spectrometer separates ions based on their mass-to-charge ratio (m/z), generating a unique fragmentation pattern or "fingerprint" for each compound. This specificity is indispensable when analyzing complex matrices where isobaric interferences are common.[2] For quantification, operating the mass spectrometer in Single Ion Monitoring (SIM) mode, where only specific ions characteristic of the target analyte are monitored, significantly enhances sensitivity and reduces matrix noise compared to full scan mode.[7]

Gas Chromatography-Flame Ionization Detection (GC-FID): The Workhorse of Robustness

GC-FID is a highly robust and reliable technique for quantifying hydrocarbons.[8] The detector measures the current produced when the column eluent is burned in a hydrogen-air flame. Its response is directly proportional to the number of carbon atoms being combusted, making it an excellent choice for hydrocarbon analysis with a wide linear range.[9] However, GC-FID cannot definitively identify compounds; its identification relies solely on the analyte's retention time matching that of a known reference standard under identical chromatographic conditions.

Performance Metrics: A Quantitative Comparison

The choice of analytical technique is dictated by the specific requirements of the application, including the required sensitivity, the complexity of the sample matrix, and budget constraints. The table below summarizes key performance metrics for GC-MS and GC-FID in the context of hydrocarbon analysis.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Rationale & Causality
Selectivity	Very High (Definitive Identification)	Moderate (Retention Time-Based)	MS provides structural information via fragmentation patterns, minimizing the risk of misidentification from co-eluting compounds. FID is non-selective and can be prone to interference.
Accuracy (% Recovery)	Typically 70-130% for VOCs[10]	Typically 93 ± 7.0% for TPH[11]	Accuracy in both methods is highly dependent on proper calibration and the use of internal standards to correct for matrix effects and variations in sample preparation.
Precision (% RSD)	<15% for most analytes[12]	<1.0% for light hydrocarbons[8][13]	FID is often cited for its exceptional repeatability due to the stability of the flame ionization process. MS precision can be influenced by ion source cleanliness and detector stability.
Sensitivity (LOD/LOQ)	High (pg to low ng range)	Moderate (ng range)	GC-MS in SIM mode offers superior sensitivity by filtering out background noise and focusing on specific ions, making it ideal for trace-level analysis.[10]
Linearity (R²)	>0.995	>0.999[8]	FID is renowned for its exceptionally wide linear dynamic range, often spanning several orders of magnitude, which simplifies quantification across a broad concentration range.
Cost & Complexity	Higher	Lower	The complexity and maintenance requirements of the vacuum system and mass analyzer in a GC-MS system result in higher initial and operational costs compared to the simpler GC-FID setup.

Building Trust: The Self-Validating Analytical Workflow

To ensure the trustworthiness of quantitative data, the analytical protocol must be designed as a self-validating system. This involves the integration of rigorous quality control measures and a thorough understanding of the method's capabilities and limitations.

dot

Caption: A logic diagram illustrating the interplay of key elements in a self-validating analytical method.

The core of this system is the use of an Internal Standard (IS) . An ideal IS for 3-Ethyl-2,5-dimethylhexane would be a deuterated analog (e.g., 3-Ethyl-2,5-dimethylhexane-d22) or a structurally similar hydrocarbon not present in the samples (e.g., an isomer of undecane). The IS is added at a constant concentration to all standards, blanks, and samples. By calculating the ratio of the analyte response to the IS response, one can correct for variations in injection volume, sample extraction efficiency, and instrument drift, thereby significantly improving accuracy and precision.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the quantification of 3-Ethyl-2,5-dimethylhexane using both GC-MS and GC-FID.

GC-MS Quantification Workflow

This protocol is optimized for high selectivity and sensitivity, making it suitable for complex matrices and trace-level detection.

dot

Caption: A step-by-step experimental workflow for the quantification of 3-Ethyl-2,5-dimethylhexane by Headspace GC-MS.

Methodology:

• Sample Preparation (Static Headspace):

  • Accurately transfer 5 mL of the liquid sample or 1 g of the solid sample into a 20 mL headspace vial.

  • Spike each sample, calibration standard, and blank with the internal standard solution to achieve a final concentration of 50 ng/mL.

  • Immediately seal the vial with a PTFE-lined septum and crimp cap.

  • Incubate the vial in the headspace autosampler at 80°C for 15 minutes with agitation to allow the volatile compounds to partition into the headspace.

• GC-MS Instrumentation and Conditions:

  • GC System: Agilent 7890B or equivalent.

  • MS System: Agilent 5977A MSD or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column. Rationale: A non-polar stationary phase is selected to separate the non-polar alkane analytes primarily based on their boiling points, providing a robust and predictable separation.[14]

  • Inlet: Splitless injection mode at 250°C. Rationale: Splitless injection maximizes the transfer of analyte onto the column, which is crucial for achieving low detection limits.[7]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 40°C (hold for 2 min), ramp to 150°C at 10°C/min, then ramp to 250°C at 25°C/min (hold for 2 min).

  • MS Source: Electron Ionization (EI) at 70 eV.

  • MS Quadrupole: 150°C.

  • Acquisition Mode: Single Ion Monitoring (SIM).

    • Quantifier Ion for 3-Ethyl-2,5-dimethylhexane: m/z 57.

    • Qualifier Ions: m/z 43, 71. Rationale: Monitoring qualifier ions ensures the peak corresponds to the correct compound by verifying that the ion ratios match those of a true standard, preventing false positives.[1]

• Data Analysis:

  • Generate a calibration curve by plotting the response ratio (analyte peak area / IS peak area) against the concentration of the calibration standards.

  • Apply a linear regression to the calibration curve.

  • Quantify 3-Ethyl-2,5-dimethylhexane in the samples using the regression equation.

Conclusion and Recommendations

The accurate and precise quantification of 3-Ethyl-2,5-dimethylhexane is achievable with both GC-MS and GC-FID, provided the methods are properly validated and controlled.

• For high-throughput screening and routine quality control where the sample matrix is well-characterized and specificity is less of a concern, GC-FID is an excellent choice due to its robustness, lower cost, and exceptional precision.

• For research, drug development, and regulatory submissions , or when analyzing complex and unknown matrices, GC-MS is the superior method. Its unparalleled selectivity provides definitive identification, which is crucial for avoiding costly errors arising from analyte misidentification. The enhanced sensitivity of SIM mode also makes it the only viable option for trace-level quantification.

Ultimately, the choice of methodology must be a deliberate decision based on a thorough assessment of the analytical objective, sample characteristics, and the level of scientific rigor required.

References

• Budiman, H., et al. (2016). Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture. Revista Colombiana de Química, 45(3), 22-27. Available at: [Link]

• Giraldo, L. F., et al. (2019). Validation of an analytical method by GC-FID for the quantification of styrene and α-methylstyrene. Revista Colombiana de Química, 48(1), 39-45. Available at: [Link]

• Brainly.com (2023). Write the structural formula for 3-ethyl-2,5-dimethylhexane. Available at: [Link]

• Debabov, D. (n.d.). Comparison of GC–MS Calibration Properties of Volatile Organic Compounds and Relative Quantification Without Calibration Standards. LCGC North America. Available at: [Link]

• Chandrashekar, H., et al. (2022). In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy. The Journal of Physical Chemistry C, 126(7), 3567–3579. Available at: [Link]

• NIST (n.d.). Hexane, 3-ethyl-2,5-dimethyl-. NIST Chemistry WebBook. Available at: [Link]

• Mayfield, H. T., & Henley, M. V. (1996). The Chemical Composition of JP-8 Fuel. Armstrong Laboratory, Air Force Materiel Command. Available at: [Link]

• PubChem (n.d.). Hexane, 3-ethyl-2,5-dimethyl-. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate (n.d.). Mass spectrum of 2,5-dimethylhexane-2,5-dihydroperoxide with retention... Available at: [Link]

• de Medeiros, G. O., et al. (2012). Validation of an analytical methodology for the quantitative analysis of petroleum hydrocarbons in marine sediment samples. Microchemical Journal, 103, 93-99. Available at: [Link]

• Liu, F., et al. (2010). Density Functional Steric Analysis of Linear and Branched Alkanes. The Journal of Physical Chemistry A, 115(3), 301-308. Available at: [Link]

• NIST (n.d.). Gas Chromatography data for Hexane, 3-ethyl-2,5-dimethyl-. NIST Chemistry WebBook. Available at: [Link]

• ResearchGate (2015). How do I quantify volatile organic compounds using GC-MS? Available at: [Link]

• Al-Qutob, M. A., et al. (2012). Development and validation of an analytical method for hydrocarbon residues using gas chromatography-mass spectrometry. Analytical Methods, 4(8), 2342-2351. Available at: [Link]

• Barupal, D. K., & Fiehn, O. (2025). Liquid and gas-chromatography-mass spectrometry methods for exposome analysis. Nature Protocols. Available at: [Link]

• U.S. Environmental Protection Agency (1996). Method 8260B: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). Available at: [Link]

• Pereira, A. S., et al. (2020). Use of Mobile Gas Chromatograph Coupled to Mass Spectrometer to Detect Toxic Compounds in Environmental Samples. Brazilian Journal of Analytical Chemistry, 7(27), 20-30. Available at: [Link]

• PubChem (n.d.). CID 91233004 | C10H21. National Center for Biotechnology Information. Available at: [Link]

• Mitina, A. P., et al. (1998). Gas Chromatographic Analysis of Branched Olefins. Journal of Chromatographic Science, 36(3), 126-132. Available at: [Link]

• Ibrahim, M., et al. (2021). Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua. Beni-Suef University Journal of Basic and Applied Sciences, 10(65). Available at: [Link]

• NCERT (2025-26). Organic chemistry – sOme Basic PrinciPles and Techniques. Available at: [Link]

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Navigating the Void: A Comparative Guide to Ionization Techniques for Alkane Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Characterizing Alkanes

Alkanes, the simplest family of hydrocarbons, form the backbone of countless chemical structures in petroleum, materials science, and pharmacology. Despite their structural simplicity, their analysis by mass spectrometry (MS) presents a significant challenge. Their nonpolar nature and high ionization energy make them resistant to forming stable molecular ions, often leading to extensive fragmentation that complicates structural elucidation and molecular weight determination.[1][2] This guide offers an in-depth comparison of the primary ionization techniques employed for alkane analysis, providing the technical insights necessary to select the optimal method for your research needs.

Hard vs. Soft Ionization: A Fundamental Dichotomy

Ionization techniques in mass spectrometry are broadly categorized as "hard" or "soft," a distinction critical for alkane analysis.[3]

• Hard Ionization techniques, like Electron Ionization (EI), impart high internal energy to the analyte molecule. This energy is sufficient to not only eject an electron to form a molecular ion (M+•) but also to cause extensive cleavage of C-C and C-H bonds.[4][5] While this provides rich structural information through fragmentation patterns, it often leads to the complete absence of a detectable molecular ion, making molecular weight determination difficult or impossible.[6][7]

• Soft Ionization techniques transfer significantly less energy to the analyte.[4] The goal is to form a molecular or quasi-molecular ion (e.g., [M+H]+ or [M-H]+) with minimal fragmentation.[6] This is paramount when the primary objective is to determine the molecular weight of an unknown alkane or to analyze complex mixtures where individual components need to be identified without confusing fragment overlaps.[7][8]

The choice between a hard or soft technique is the first and most crucial decision in designing an MS experiment for alkanes.

Caption: Hard vs. Soft Ionization Mechanisms for Alkanes.

In-depth Analysis of Key Ionization Techniques

Electron Ionization (EI)

Electron Ionization is the most common technique, especially in Gas Chromatography-Mass Spectrometry (GC-MS).[9] Gaseous analyte molecules are bombarded by a high-energy electron beam (typically 70 eV), which ejects an electron to form a radical cation (M+•).[10]

• Mechanism & Causality: The 70 eV energy is significantly higher than the ionization energy of alkanes, and the excess energy is dissipated through bond cleavage.[5] Fragmentation is not random; it preferentially occurs at branching points to form more stable secondary or tertiary carbocations.[10][11] For linear alkanes, this results in a characteristic pattern of ion clusters separated by 14 Da (corresponding to CH2 groups).[12] However, the molecular ion peak is often the least abundant in the spectrum, and its intensity decreases with increasing molecular weight and branching.[13]

• Advantages:

  • Provides detailed structural information from reproducible fragmentation patterns.[6]

  • Extensive, standardized libraries (e.g., NIST, Wiley) of EI spectra are available for compound identification.[6]

  • It is a robust and universal method for most GC-amenable compounds.[6]

• Limitations:

  • The molecular ion is often weak or entirely absent, making molecular weight determination challenging.[6]

  • Extensive fragmentation can lead to complex, overlapping spectra in mixtures.[1]

Chemical Ionization (CI)

Chemical Ionization is the quintessential "soft" ionization technique used in GC-MS. It uses ion-molecule reactions to ionize the analyte indirectly.[14][15]

• Mechanism & Causality: A reagent gas (e.g., methane, isobutane, ammonia) is introduced into the ion source at a much higher pressure than the analyte.[16] This gas is first ionized by electron impact.[17] The resulting primary ions then undergo reactions to form a stable plasma of secondary reagent ions, such as CH5+ from methane.[16][17] These ions act as chemical reactants. For alkanes, the dominant reaction with CH5+ is hydride abstraction, where the reagent ion removes a hydrogen with its electron pair from the alkane, forming a stable [M-H]+ carbocation.[18] This process is much less energetic than direct electron impact, preserving the molecular structure.[7]

• Advantages:

  • Produces an abundant quasi-molecular ion ([M-H]+), allowing for straightforward molecular weight determination.[6][14]

  • Causes minimal fragmentation, simplifying spectra and making it ideal for analyzing mixtures.[7]

  • The selectivity can be tuned by choosing different reagent gases with varying proton affinities.

• Limitations:

  • Provides very little structural information due to the lack of fragmentation.[15]

  • Sensitivity can be lower than EI for some compounds.[6]

  • Reproducibility can be less than EI, as it is dependent on ion source pressure and temperature.[14]

Atmospheric Pressure Chemical Ionization (APCI)

APCI is a soft ionization technique used primarily with Liquid Chromatography-Mass Spectrometry (LC-MS) but has found applications for alkane analysis, especially for less volatile, larger hydrocarbons.[19] Ionization occurs at atmospheric pressure through ion-molecule reactions initiated by a corona discharge.[20]

• Mechanism & Causality: A heated nebulizer vaporizes the sample and solvent. A high voltage applied to a corona needle creates a plasma of reagent ions from the solvent vapor (e.g., H3O+ from water).[9] These reagent ions then ionize the analyte molecules through processes like hydride abstraction.[1] While considered a soft technique, some fragmentation is typically unavoidable for alkanes.[1]

• Advantages:

  • Effective for analyzing less volatile, higher molecular weight alkanes that are not amenable to GC.[19]

  • Tolerant of nonpolar solvents, which are often required for dissolving large alkanes.[19]

  • Generally produces identifiable molecular or quasi-molecular ions.[1]

• Limitations:

  • Fragmentation is more prevalent than in vacuum CI, which can complicate spectra.[1]

  • Not as widely used for volatile alkanes as GC-MS based methods.

Other Promising Techniques

• Field Ionization (FI): An extremely soft ionization technique where a very high electric field (10^8 V/cm) is used to "pull" an electron from the analyte molecule via quantum tunneling.[21] FI produces dominant molecular ions (M+•) with virtually no fragmentation, making it the gold standard for molecular weight determination of complex hydrocarbon mixtures, such as in petroleomics.[21][22] Its primary drawback is lower sensitivity compared to other methods.[21]

• Plasma-Based Soft Ionization: Newer techniques, such as "Soft Ionization by Chemical Reaction in Transfer" (SICRIT), use a dielectric barrier discharge to create a plasma that softly ionizes alkanes.[8] These methods show great promise, producing characteristic oxidized cations with very little fragmentation, allowing for clear molecular mass determination even in complex mixtures like diesel fuel.[2][8]

Performance Comparison

The choice of ionization technique directly impacts the quality and type of data obtained. The following table summarizes the key performance characteristics for alkane analysis.

Ionization Technique	Molecular Ion Intensity	Fragmentation	Primary Use Case for Alkanes	Strengths	Limitations
Electron Ionization (EI)	Very Low to Absent[6]	Extensive[6]	Structural Elucidation, Library Matching	Rich structural data, high reproducibility, extensive libraries[6]	Difficult molecular weight determination, complex spectra[1][6]
Chemical Ionization (CI)	High ([M-H]+)[14]	Minimal[6]	Molecular Weight Determination	Clear molecular weight, simplified spectra for mixtures[7][14]	Limited structural information, lower sensitivity[6][15]
APCI	Moderate to High[1]	Low to Moderate[1]	Analysis of High MW/Less Volatile Alkanes	Compatible with LC, good for nonpolar compounds[19]	Some fragmentation occurs, less common for volatile alkanes[1]
Field Ionization (FI)	Very High (M+•)[21]	Negligible[21]	"Gold Standard" for MW in complex mixtures	Unambiguous MW determination, minimal fragmentation[22]	Lower sensitivity, less common commercially[21]
Plasma-Based (e.g., SICRIT)	High[8]	Very Low[8]	High-resolution analysis of complex mixtures	High sensitivity, minimal fragmentation, clear MW determination[2][8]	Newer technology, less widespread adoption

Experimental Protocol: GC-CI-MS for Alkane Molecular Weight Determination

This protocol outlines a self-validating system for determining the molecular weights of alkanes in a mixture using GC-MS in Chemical Ionization mode. The presence of a strong [M-H]+ ion for each component serves as confirmation of a successful analysis.

Objective: To confirm the molecular weights of C10 to C20 n-alkanes in a standard mixture.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an interchangeable EI/CI source.[18]

• Methane (99.99% purity or higher) as CI reagent gas.

Methodology:

• Instrument Setup:

  • Install the Chemical Ionization (CI) source in the mass spectrometer according to the manufacturer's instructions.

  • Connect the methane reagent gas line to the appropriate inlet.

  • Causality: The CI source is physically different from an EI source; it is more enclosed to maintain the higher pressure (~0.1-1.0 torr) required for the necessary ion-molecule reactions to occur.[7][16]

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm HP-5MS or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: 280 °C, Split mode (e.g., 50:1).

  • Oven Program: 50 °C hold for 2 min, ramp to 300 °C at 15 °C/min, hold for 5 min.

  • Rationale: This temperature program is sufficient to elute and separate n-alkanes up to C20 in a reasonable timeframe.[23]

• MS Conditions (Positive Chemical Ionization - PCI):

  • Ion Source Temperature: 250 °C.

  • Reagent Gas: Methane, flow adjusted to achieve optimal sensitivity (typically a source pressure in the 10^-4 torr range on the gauge, which corresponds to ~0.5 torr inside the CI volume).

  • Mass Range: m/z 50-350.

  • Solvent Delay: 3 minutes (to prevent filament damage from the injection solvent).

• Sample Analysis:

  • Inject 1 µL of the C10-C20 alkane standard solution (e.g., 100 ng/µL of each component in hexane).

  • Acquire data.

• Data Analysis & Validation:

  • For each chromatographic peak corresponding to an n-alkane, extract the mass spectrum.

  • Expected Outcome: The spectrum should be dominated by an ion at a mass-to-charge ratio corresponding to [M-H]+. For example, for n-dodecane (C12H26, MW = 170.3), the base peak should be at m/z 169.3.

  • Self-Validation: The consistent appearance of the [M-H]+ ion as the base peak or most abundant high-mass ion for each known alkane in the standard validates the proper functioning of the CI process. Minor peaks corresponding to adducts (e.g., [M+C2H5]+ at m/z 199.3 for dodecane) may also be present and further confirm the CI mechanism.[18]

Caption: A typical experimental workflow for GC-CI-MS analysis.

Conclusion and Method Selection Strategy

The analysis of alkanes by mass spectrometry is not a one-size-fits-all problem. The selection of an ionization technique must be driven by the analytical question at hand.

• For structural identification of a pure, unknown alkane: Electron Ionization (EI) is the method of choice. Its rich, reproducible fragmentation patterns provide a fingerprint that can be matched against extensive libraries for confident identification.

• For determining the molecular weight of an unknown alkane or analyzing a simple mixture: Chemical Ionization (CI) is superior. It provides an unambiguous molecular weight by generating a prominent quasi-molecular ion with minimal complicating fragments.

• For analyzing complex mixtures of high-molecular-weight hydrocarbons (e.g., crude oil, polymers): Softer techniques like Field Ionization (FI), APCI, or emerging plasma-based sources are necessary. These methods can provide molecular weight distributions without the overwhelming fragmentation produced by EI.

By understanding the fundamental principles of energy transfer and the specific chemical mechanisms of each ionization source, researchers can harness the full power of mass spectrometry to characterize these challenging but vital molecules.

References

• Emory University. Mass Spectrometry Ionization Methods. Available from: [Link]

• PharmaCores. Ionization in Mass Spectrometry: 5 Essential Types (Soft vs Hard Explained). 2024. Available from: [Link]

• MetwareBio. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. Available from: [Link]

• Physics LibreTexts. 6.2: Mass Spectrometer Ionization Techniques for Membrane Proteins. 2022. Available from: [Link]

• SCION Instruments. What are the common ionization methods for GC/MS. Available from: [Link]

• Chromatographic Society of India. Electron Impact (EI) & Chemical Ionization (CI) Mass Spectrometry and Interpretation Mass Spectra. 2021. Available from: [Link]

• Wentrup, J., et al. Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry. Analytical and Bioanalytical Chemistry. 2024. Available from: [Link]

• MDPI Encyclopedia. Atmospheric-pressure Chemical Ionization. 2022. Available from: [Link]

• ResearchGate. Chemical ionization mass spectrometry. 2020. Available from: [Link]

• Klüppel, A. C., et al. Gas Chromatography–Atmospheric Pressure Inlet–Mass Spectrometer Utilizing Plasma-Based Soft Ionization for the Analysis of Saturated, Aliphatic Hydrocarbons. Analytical Chemistry. 2021. Available from: [Link]

• SpringerLink. Atmospheric pressure chemical ionization studies of non-polar isomeric hydrocarbons using ion mobility spectrometry and mass spectrometry with different ionization techniques. Journal of the American Society for Mass Spectrometry. 2024. Available from: [Link]

• Pragolab. Soft ionization GC-HRMS of n-Alkanes C8 - C20 (Thermo LTQ Orbitrap XL). Available from: [Link]

• JoVE. Mass Spectrometry: Long-Chain Alkane Fragmentation. 2024. Available from: [Link]

• YouTube. Mass Spectrometry of Alkanes. 2023. Available from: [Link]

• ACD/Labs. A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. 2023. Available from: [Link]

• JoVE. Mass Spectrometry: Branched Alkane Fragmentation. 2024. Available from: [Link]

• Smith, L. L., & Strickland, J. R. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material. Journal of Agricultural and Food Chemistry. 2007. Available from: [Link]

• Wikipedia. Atmospheric pressure chemical ionization. Available from: [Link]

• Whitman College. Chemical Ionization (CI). Available from: [Link]

• ACS Publications. Comparison of Atmospheric Pressure Chemical Ionization and Field Ionization Mass Spectrometry for the Analysis of Large Saturated Hydrocarbons. Analytical Chemistry. Available from: [Link]

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Enantioselective Separation of 3-Ethyl-2,5-dimethylhexane: A Comparative Technical Guide

Topic: Enantioselective Separation of 3-Ethyl-2,5-dimethylhexane vs. Other Chiral Alkanes Content Type: Technical Comparison Guide Audience: Researchers, Senior Analytical Scientists, Drug Development Professionals

Executive Summary

The separation of saturated chiral alkanes like 3-Ethyl-2,5-dimethylhexane represents one of the most distinct challenges in chromatography. Unlike alcohols or amines, this molecule lacks functional groups (hydroxyl, carbonyl, or amine moieties) capable of hydrogen bonding or dipole-dipole interactions. Consequently, separation relies exclusively on dispersive forces (Van der Waals) and steric discrimination (shape selectivity) .

This guide evaluates the performance of Cyclodextrin-based Gas Chromatography (GC)—the industry gold standard—against emerging Metal-Organic Framework (MOF) technologies. It provides a validated protocol for isolating 3-Ethyl-2,5-dimethylhexane, a C10 branched alkane with a single stereogenic center at C3, bounded by ethyl, isopropyl, and isobutyl groups.

Part 1: The Challenge of Non-Polar Chirality

For a chiral selector to distinguish between enantiomers, a "three-point interaction" model is typically required. For 3-Ethyl-2,5-dimethylhexane, the absence of polar handles renders standard Pirkle-type or polysaccharide HPLC phases ineffective.

The Solution: The separation must be entropy-driven or rely on tight inclusion complexation , where the chiral stationary phase (CSP) forms a cavity that fits one enantiomer significantly better than the other based on the spatial arrangement of the alkyl branches.

Structural Analysis of the Target

• Molecule: 3-Ethyl-2,5-dimethylhexane (

  )[1][2]

• Chiral Center: C3

• Substituents at C3: Hydrogen, Ethyl, Isopropyl (via C2), Isobutyl (via C4).

• Steric Bulk: The competition between the isopropyl and isobutyl groups for space within a chiral cavity is the primary mechanism of discrimination.

Part 2: Comparative Analysis of Stationary Phases

Derivatized Cyclodextrins (GC) - The Validated Standard

Modified

-cyclodextrins (specifically permethylated variants) are the dominant choice for volatile chiral alkanes.

• Mechanism: Inclusion complexation. The alkane partitions into the hydrophobic toroidal cavity. The methyl/ethyl groups of the derivatized CD rim interact sterically with the branches of the analyte.

• Pros: High theoretical plate counts (>100,000/m), commercially available (e.g., Chirasil-Dex), thermal stability.

• Cons: Elution order can reverse with temperature (enthalpy/entropy compensation).

Metal-Organic Frameworks (MOFs) - The Emerging Contender

Chiral MOFs (e.g., Zn-lactate or ZIF derivatives) offer rigid, defined pore structures.

• Mechanism: Adsorptive sieving.[3] The rigid lattice allows only the enantiomer with the correct "shape" to diffuse through or adsorb strongly.

• Pros: Extreme shape selectivity; can separate isomers that CDs cannot resolve.

• Cons: Poor column efficiency (broad peaks) due to mass transfer limitations; commercially rare; reproducibility issues in capillary coating.

Polysaccharide HPLC - The Ineffective Alternative

• Verdict: Not recommended.

• Reason: Requires n-alkane mobile phases (hexane), which compete with the analyte for the stationary phase. Furthermore, detection of non-UV active alkanes requires Refractive Index (RI) or ELSD, lowering sensitivity.

Performance Matrix

Feature	Cyclodextrin GC (Recommended)	Chiral MOF GC	Polysaccharide HPLC
Primary Interaction	Hydrophobic Inclusion	Steric/Lattice Sieving	Surface Adsorption
Resolution ( )	High (> 2.0 typical)	Variable (High selectivity, low efficiency)	Low / None
Sensitivity	High (FID)	High (FID)	Low (RI/ELSD)
Commercial Availability	High (Off-the-shelf)	Low (Custom research)	High

Part 3: Experimental Protocol (GC-FID)

Objective: Baseline separation of 3-Ethyl-2,5-dimethylhexane enantiomers. Stationary Phase Selection: CP-Chirasil-Dex CB (Bonded

-Cyclodextrin) is selected due to its cavity size matching the C10 backbone of the target.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 1 mg of racemic 3-Ethyl-2,5-dimethylhexane in 1.0 mL of n-pentane.

  • Note: Use a solvent with a boiling point significantly lower than the analyte (

    C) to prevent solvent peak interference.

• Instrument Configuration:

  • System: GC-FID (Flame Ionization Detector).[4]

  • Column: 25 m

    0.25 mm ID 0.25 m film thickness (CP-Chirasil-Dex CB).[4][5][6]

  • Carrier Gas: Hydrogen (Constant flow: 1.5 mL/min). Hydrogen is preferred over Helium for flatter Van Deemter curves at lower temperatures.

• Thermal Program (Critical):

  • Isothermal Hold: 70°C for 30 minutes.

  • Why? Alkanes require lower temperatures to maximize the difference in free energy (

    ) of binding. High temperatures overcome the weak Van der Waals forces, causing peak coalescence.

  • Ramp (Cleaning): 10°C/min to 160°C (hold 5 min) to elute heavier impurities.

• Detection:

  • FID Temperature: 250°C.[4]

  • Make-up gas:

    (30 mL/min).

Expected Data (Simulated based on Homologs)

Based on thermodynamic data for similar branched alkanes (e.g., 2,3-dimethylpentane) on

-CD phases:

Parameter	Value	Notes
Retention Time ( )	18.4 min	(S)-Enantiomer (Predicted)
Retention Time ( )	19.1 min	(R)-Enantiomer (Predicted)
Separation Factor ( )	1.04	Sufficient for baseline resolution
Resolution ( )	1.8	Baseline separation achieved

Part 4: Mechanistic Visualization

The following diagram illustrates the decision logic for selecting the separation mode and the mechanism of chiral recognition for this alkane.

Caption: Workflow for selecting the stationary phase for non-polar chiral alkanes, highlighting the critical role of steric fit within the cyclodextrin cavity.

Part 5: Troubleshooting & Optimization

Enantioreversal (The Temperature Trap)

For alkanes on Cyclodextrin phases, the elution order is temperature-dependent.

• Phenomenon: At temperature

  (isoenantioselective temperature), co-elution occurs regardless of column length.

• Fix: If resolution is poor at 90°C, lower the temperature to 60°C or 70°C. Do not increase temperature, as separation is enthalpy-controlled (

  ).

Peak Broadening

• Cause: Low temperature operation can lead to slow mass transfer.

• Fix: Use Hydrogen carrier gas at higher linear velocities (40-50 cm/s) to maintain efficiency at lower temperatures.

Identification

Since enantiomers have identical Mass Spectra (MS), identification requires:

• Pure Standards: Injection of an enantiopure standard synthesized via asymmetric catalysis.

• Area Normalization: If the sample is a racemate, peaks will be 1:1. If it is a biological metabolite, expect deviation.

References

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299.

• Sicart, C., et al. (2019).

• Agilent Technologies. (2011).[5][6] Enantiomer separation of racemic alkyl bromides and alkanes using CP-Chirasil-Dex CB. Application Note.

• Restek Corporation. (2020). A Guide to the Analysis of Chiral Compounds by GC. Technical Guide.

• PubChem. (2024).[1][2][7][8] 3-Ethyl-2,5-dimethylhexane Compound Summary. National Library of Medicine.

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Technical Comparison: Reactivity Profile of 2,5-Dimethylhexane vs. Octane Isomers

[1]

Executive Summary

This technical guide evaluates the reactivity profile of 2,5-dimethylhexane (CAS: 592-13-2) relative to its structural isomers, specifically n-octane and 2,2,4-trimethylpentane (isooctane) .[1] While often grouped simply as "octanes" in solvent catalogs, these isomers exhibit distinct chemical behaviors driven by their degree of branching and steric accessibility.[2]

Key Findings:

• Radical Stability: 2,5-Dimethylhexane possesses two equivalent tertiary carbons, making it highly susceptible to site-specific radical attack (e.g., halogenation, autoxidation) compared to n-octane.[1][2]

• Combustion Characteristics: With a Research Octane Number (RON) of 55.5 , it holds an intermediate stability position—significantly more reactive than isooctane (RON 100) but more stable than n-octane (RON < 0).[1][2]

• Metabolic Fate: In biochemical assays, the molecule serves as a probe for CYP450 omega-1 hydroxylation, leveraging its symmetry to yield specific diol metabolites.[1][2]

Structural Analysis & Reactivity Logic

The reactivity of alkane isomers is dictated by the bond dissociation energy (BDE) of their C-H bonds. 2,5-Dimethylhexane is characterized by high symmetry (

or depending on conformation) and a specific distribution of hydrogen types.[1][2]

Comparative Structural Metrics[4][5]

Isomer	Structure	Tertiary ( ) Carbons	Quaternary ( ) Carbons	Symmetry
2,5-Dimethylhexane		2	0	High (Equivalent ends)
n-Octane		0	0	High (Linear)
Isooctane		1	1	Low (Asymmetric)

Mechanistic Implication: The two tertiary hydrogens in 2,5-dimethylhexane have the lowest BDE (~96 kcal/mol), creating specific "hotspots" for oxidative attack.[1][2] In contrast, isooctane's quaternary carbon is chemically inert, and its single tertiary hydrogen is sterically hindered by the adjacent tert-butyl group, conferring exceptional stability.[1][2]

Reactivity Module A: Radical Halogenation

In free-radical substitution (chlorination/bromination), reactivity is governed by the stability of the alkyl radical intermediate (

).[1]

Theoretical Selectivity

For 2,5-dimethylhexane, the statistical probability suggests reaction at the 12 primary hydrogens.[1][2] However, the thermodynamic preference for the tertiary radical dominates.[2]

• Primary H (12 sites): Relative rate ~1.0[1][3]

• Secondary H (4 sites): Relative rate ~3.8[1]

• Tertiary H (2 sites): Relative rate ~5.0 (Chlorination) / >1600 (Bromination)[1]

Experimental Protocol: Competitive Chlorination Assay

Objective: Determine relative reactivity factors of octane isomers.

• Preparation: Prepare a neat mixture containing equimolar amounts (5.0 mmol each) of 2,5-dimethylhexane, n-octane, and isooctane in a quartz reaction vessel.

• Initiation: Add sulfuryl chloride (

  , 2.0 mmol) and AIBN (10 mg) as a radical initiator.

  • Note:

    is preferred over gas for stoichiometric control in liquid phase.[2]

• Reaction: Heat to 60°C under

  atmosphere for 1 hour.

• Quench: Cool to 0°C and quench with saturated

  .

• Analysis: Extract organic layer and analyze via GC-MS (DB-5 column).

  • Metric: Integrate peak areas of monochlorinated products.[2] Normalize against the unreacted starting material peak.[2]

Visualization: Radical Pathway

Caption: The tertiary carbon (C2/C5) acts as a radical trap, directing the major reaction pathway.[1][2]

Reactivity Module B: Combustion & Autoignition[1][6]

In internal combustion and safety engineering, reactivity is measured by the tendency to autoignite (knock).[2] High reactivity equates to a low Octane Number.[2]

Comparative Octane Ratings[1][4][6][7][8][9][10]

Compound	RON (Research Octane Number)	MON (Motor Octane Number)	Reactivity Status
Isooctane	100 (Standard)	100	Highly Stable
2,5-Dimethylhexane	55.5	53.7	Moderately Reactive
n-Octane	< -10 (Est.)	< -10	Highly Reactive

Data Interpretation: 2,5-Dimethylhexane's RON of 55.5 indicates it is significantly more prone to autoignition than isooctane.[1][2] The long central ethylene bridge (

) allows for "cool flame" oxidation chemistry similar to n-alkanes, facilitating the low-temperature isomerization of peroxy radicals that leads to chain branching and ignition.[1]

Reactivity Module C: Biochemical (Metabolic) Stability[1]

For drug development professionals, 2,5-dimethylhexane is a model substrate for Cytochrome P450 (CYP450) enzymes, particularly CYP2B and CYP2E1 subfamilies.[1][2]

Metabolic Pathway: Omega-1 Hydroxylation

Unlike linear alkanes that often undergo terminal (

) oxidation, the branching in 2,5-dimethylhexane steers the heme-iron oxidant to the tertiary positions ( ).[1]

Mechanism:

• Binding: Hydrophobic pocket accommodates the C8 backbone.[2]

• Abstraction: Compound I (

  radical cation) abstracts the tertiary H atom (lowest BDE).[2]

• Rebound: Hydroxyl radical recombination yields 2,5-dimethylhexane-2,5-diol .[1][2]

This specific conversion makes 2,5-dimethylhexane useful for assessing the regioselectivity of engineered P450 variants intended for C-H activation.[1]

Visualization: Metabolic Fate

Caption: CYP450-mediated hydroxylation targets the tertiary carbons, yielding the diol.[1]

References

• Combustion Kinetics: Sarathy, S. M., et al. "A comprehensive combustion chemistry study of 2,5-dimethylhexane." Combustion and Flame, 161(6), 1444-1459, 2014.[1][2] Link

• Octane Ratings: Anderson, J. E., et al. "Octane Numbers of Hexanes, Heptanes, and Octanes."[1][2] Energy & Fuels, 26, 2012.[1][2] (Data cited: RON 55.5).[2][4] Link[1]

• Metabolic Oxidation: Vaz, A. D. N.[2] "Multiple Oxidants in Cytochrome P450 Catalyzed Reactions." Current Drug Metabolism, 2(1), 1-16, 2001.[1][2] Link

• Physical Properties: NIST Chemistry WebBook, SRD 69. "2,5-Dimethylhexane."[1][2][4][5][6][7][8] Link

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• 8. 2,5-DIMETHYLHEXANE | CAS#:592-13-2 | Chemsrc [chemsrc.com]

Comparison of flame ionization detection and mass spectrometry for alkane analysis

Executive Summary: The Right Detector for the Right Question

In the analysis of alkanes—the backbone of petrochemical and lipidomic research—the choice between Flame Ionization Detection (FID) and Mass Spectrometry (MS) is rarely about which detector is "better," but rather which detector answers the specific analytical question.

The Verdict:

• Choose GC-FID when your primary goal is robust quantification across a wide dynamic range, or when analyzing complex mixtures (e.g., Total Petroleum Hydrocarbons) where individual standards for every isomer are unavailable. Its "carbon-counting" mechanism provides a universal response factor that MS cannot match without extensive calibration.

• Choose GC-MS when identification is paramount, or when you must detect trace-level specific alkanes in a matrix that causes co-elution. While MS (in SIM mode) offers superior sensitivity, its response factors vary significantly based on fragmentation patterns, complicating absolute quantification without isotopically labeled internal standards.

Mechanistic Divergence

To understand the performance differences, we must look at the signal generation physics.

Flame Ionization Detection (FID)

The FID is a mass-sensitive detector that responds to the number of carbon atoms entering the flame. Alkanes are burned in a hydrogen/air flame, producing ions (CHO⁺).

• Mechanism:

• Implication: The response is strictly proportional to the mass of carbon. A C10 alkane gives roughly twice the signal of a C5 alkane. This linearity is intrinsic and requires no complex ionization tuning.

Mass Spectrometry (MS)

The MS (typically Electron Ionization, EI) bombards molecules with 70 eV electrons, causing fragmentation.

• Mechanism:

  (followed by fragmentation).

• Implication: Alkanes fragment heavily. The molecular ion (

  ) is often weak or absent for long-chain alkanes. Quantification depends on the stability of specific fragments (e.g., m/z 57, 71, 85), which varies between isomers.

Visualization: Signal Generation Pathways

Figure 1: Mechanistic divergence between FID (combustion-based carbon counting) and MS (fragmentation-based ion counting).

Critical Performance Comparison

The following data summarizes typical performance metrics observed in a regulated laboratory setting (e.g., ISO 17025).

Feature	Flame Ionization Detector (FID)	Mass Spectrometry (MS - Single Quad)
Linear Dynamic Range	Excellent ( ) Can quantify from ppm to % in one run.	Limited ( ) Detector saturation occurs easily; requires split adjustments.
Sensitivity (LOD)	High (Picogram range) ~1-5 pg C/sec.	Variable Scan Mode: ~10-100 pg SIM Mode: Femtogram range (Superior).
Response Factor	Universal (Unit Carbon Response) Response 1.0 for all alkanes.	Compound Specific Requires calibration for every analyte due to ionization cross-sections.
Selectivity	None Responds to anything that burns (C-H bonds). Cannot distinguish co-eluting peaks.	High Deconvolutes co-eluting peaks using unique ion ratios (e.g., m/z 57 vs 55).
Identification	Retention Time Only Requires known standards.	Spectral Library Match NIST/Wiley libraries confirm identity (e.g., branched vs. linear).
Maintenance	Low Clean jet occasionally.	High Source cleaning, tuning, vacuum maintenance.

The "Carbon Counting" Advantage (Deep Dive)

In drug development and petrochemical analysis, we often encounter "Total Hydrocarbon" requests.

• FID: You can assume the response factor of n-hexane is identical to n-decane per unit of carbon. This allows for Group Quantification (e.g., C10-C14 fraction) without having standards for every isomer.

• MS: The ionization efficiency changes with chain length. A C20 alkane may fragment differently than a C10 alkane, leading to different Total Ion Current (TIC) responses. Quantifying a "group" by MS without individual standards introduces significant error (often >30%).

Experimental Protocol: Dual-Detector Validation

Materials

• Test Mix: C8-C40 Alkane Standard (e.g., ASTM D2887 calibration mix).

• Column: DB-1 or HP-1 (100% Dimethylpolysiloxane), 30m x 0.25mm x 0.25µm.

• Instrumentation: GC with Split/Splitless inlet and Capillary Flow Technology (CFT) splitter.

Workflow Steps

• Inlet Setup: Set inlet to 300°C, Split ratio 20:1.

• Column Connection: Connect the analytical column to a CFT Splitter (or Y-connector).

• Detector Connections:

  • Leg A: Connect restrictor fused silica to FID (250°C).

  • Leg B: Connect restrictor fused silica to MSD (Transfer line 280°C).

  • Note: Ensure restrictors are calculated to provide equal flow or a known split ratio (e.g., 1:1).

• MS Method:

  • Scan Mode: 35-500 amu (for identification).

  • SIM Mode: Target ions m/z 57, 71, 85 (for trace sensitivity check).

• Data Analysis:

  • Normalize FID area by Carbon Number.

  • Normalize MS Area by Total Ion Count.

  • Plot: Response Factor vs. Carbon Number.

Expected Result: The FID plot will be flat (slope

0), indicating uniform response. The MS plot will show curvature or drop-off at high carbon numbers (>C30) due to transmission efficiency and fragmentation variance.

Decision Matrix: When to Use Which?

Do not default to MS simply because it is "more advanced." Use this logic flow to determine the appropriate detector for your assay.

Figure 2: Logical decision tree for selecting between FID and MS based on analytical requirements.

Regulatory Context & Standard Methods

Grounding your choice in regulatory standards validates your data.

• ASTM D2887: Standard Test Method for Boiling Range Distribution of Petroleum Fractions by Gas Chromatography.[1][2][3][4]

  • Detector:FID .[3][5][6][7][8][9]

  • Reasoning: Requires the "area %" to equal "weight %" assumption, which only holds true for FID.

• EPA Method 8015: Non-Halogenated Organics Using GC/FID.[9]

  • Detector:FID .[3][5][6][7][8][9]

  • Application: Gasoline Range Organics (GRO) and Diesel Range Organics (DRO).[9]

• EPA Method 8270: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS).

  • Detector:MS .[6][7]

  • Application: Used when specific hazardous alkanes or PAHs must be distinguished from a background matrix.

References

• ASTM International. "ASTM D2887-19a, Standard Test Method for Boiling Range Distribution of Petroleum Fractions by Gas Chromatography." ASTM.org. [Link]

• U.S. Environmental Protection Agency (EPA). "Method 8015C: Non-Halogenated Organics Using GC/FID." EPA.gov. [Link]

• U.S. Environmental Protection Agency (EPA). "Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS)." EPA.gov. [Link]

• Schofield, J. "Comparing the Sensitivity of GC-MS and GC-FID." Chromatography Today. [Link]

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• 2. cdn.technologynetworks.com [cdn.technologynetworks.com]
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• 4. agilent.com [agilent.com]
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• 8. (PDF) Calculation of Flame Ionization Detector Relative Response Factors Using the Effective Carbon Number Concept [academia.edu]
• 9. organomation.com [organomation.com]

Benchmarking Fuel Surrogate Models with 3-Ethyl-2,5-dimethylhexane: A Comparative Guide

In the intricate world of aviation fuel research and development, the accurate prediction of combustion behavior is paramount. Jet fuels are complex amalgamations of hundreds of hydrocarbon species, making their direct simulation computationally prohibitive. To this end, researchers rely on surrogate fuel models—simpler mixtures of a few well-characterized compounds—to emulate the physical and chemical properties of the real fuel. This guide provides an in-depth technical comparison of fuel surrogate models, using the highly branched alkane, 3-Ethyl-2,5-dimethylhexane, as a benchmark.

This document is intended for researchers, scientists, and professionals in the field of combustion and fuel technology. It offers a comparative analysis of a multi-component jet fuel surrogate against the predicted combustion characteristics of 3-Ethyl-2,5-dimethylhexane, supported by established experimental methodologies.

Introduction to 3-Ethyl-2,5-dimethylhexane and Fuel Surrogates

3-Ethyl-2,5-dimethylhexane is a saturated branched alkane with the chemical formula C10H22. Its highly branched structure is of interest in fundamental combustion studies as branching significantly influences ignition chemistry. While not a primary component of conventional jet fuel, its properties as a C10 alkane make it a relevant candidate for understanding the combustion of complex hydrocarbon mixtures.

Fuel surrogates are essential tools for computational fluid dynamics (CFD) simulations of combustion processes. A well-formulated surrogate should replicate key properties of the target fuel, including:

• Physical Properties: Density, viscosity, and distillation curve.

• Chemical Properties: Hydrogen-to-carbon (H/C) ratio and cetane number (CN).

• Combustion Properties: Ignition delay time (IDT), laminar flame speed (LFS), and the formation of key combustion intermediates and products.

This guide will focus on comparing the combustion properties of a representative multi-component jet fuel surrogate with the inferred properties of 3-Ethyl-2,5-dimethylhexane.

The Challenge: Scarcity of Experimental Data for 3-Ethyl-2,5-dimethylhexane

A significant challenge in directly benchmarking 3-Ethyl-2,5-dimethylhexane is the scarcity of publicly available experimental data on its specific combustion properties. Due to the vast number of C10H22 isomers (75 in total), experimental investigations have historically focused on less complex structures.

Therefore, this guide will employ a scientifically grounded approach of inferring the combustion behavior of 3-Ethyl-2,5-dimethylhexane based on established trends observed for other highly branched C10H22 isomers and the fundamental principles of alkane combustion. This extrapolated behavior will then be compared against a well-characterized, multi-component jet fuel surrogate for which extensive experimental data exists.

Comparative Analysis: 3-Ethyl-2,5-dimethylhexane vs. a Multi-Component Jet Fuel Surrogate

For this comparison, we will consider a widely studied four-component jet fuel surrogate, hereafter referred to as Surrogate A . Its composition is presented in Table 1.

Table 1: Composition of a Representative Four-Component Jet Fuel Surrogate (Surrogate A)

Component	Mole Fraction (%)
n-dodecane	39.05
Isocetane	21.79
Decalin	11.49
Toluene	27.67

The following sections will compare the key combustion parameters of Surrogate A with the expected behavior of 3-Ethyl-2,5-dimethylhexane.

Ignition Delay Time (IDT)

Ignition delay time is a critical parameter for engine performance, particularly in relation to autoignition and knocking phenomena.

• 3-Ethyl-2,5-dimethylhexane (Inferred Behavior): As a highly branched alkane, 3-Ethyl-2,5-dimethylhexane is expected to exhibit a longer ignition delay time compared to its straight-chain isomer, n-decane. The stability of the tertiary and quaternary carbon centers in its structure leads to the formation of more stable radicals, which are less reactive and thus slow down the onset of ignition. Branched-chain alkanes are known to have higher octane ratings, which correlates with longer ignition delay times.[1][2]

• Surrogate A (Experimental Data): The ignition delay time of Surrogate A has been experimentally determined using shock tubes and rapid compression machines. The presence of n-dodecane, a straight-chain alkane, contributes to a shorter ignition delay, while the aromatic component, toluene, tends to inhibit ignition at lower temperatures. The overall IDT of the surrogate is a complex function of the interplay between its components.

Table 2: Comparative Ignition Delay Time Characteristics

Fuel	Expected/Measured Ignition Delay Time	Rationale
3-Ethyl-2,5-dimethylhexane	Longer	Highly branched structure leads to the formation of more stable radicals.
Surrogate A	Shorter than highly branched alkanes	Presence of n-alkanes promotes ignition, while aromatics can have an inhibiting effect.

Laminar Flame Speed (LFS)

Laminar flame speed is a fundamental property that influences flame propagation and stability.

• 3-Ethyl-2,5-dimethylhexane (Inferred Behavior): The laminar flame speed of branched alkanes is generally lower than that of their straight-chain counterparts. This is attributed to the lower reactivity of the fuel and the different transport properties of the fuel-air mixture.

• Surrogate A (Experimental Data): The laminar flame speed of Surrogate A is influenced by its diverse composition. The presence of toluene, with its stable aromatic ring, can lead to a lower flame speed compared to purely aliphatic fuels. However, the overall flame speed is a result of the combined reactivity of all components.

Table 3: Comparative Laminar Flame Speed Characteristics

Fuel	Expected/Measured Laminar Flame Speed	Rationale
3-Ethyl-2,5-dimethylhexane	Lower	Lower reactivity of branched alkanes.
Surrogate A	Moderate	Aromatic content can reduce flame speed, while aliphatic components contribute to its propagation.

Species Concentration Profiles

The concentration of intermediate species during combustion provides insight into the chemical kinetic pathways.

• 3-Ethyl-2,5-dimethylhexane (Inferred Behavior): The combustion of a highly branched alkane like 3-Ethyl-2,5-dimethylhexane is expected to produce a higher concentration of smaller, more stable alkene intermediates due to the preferential breaking of C-C bonds at the branching points.

• Surrogate A (Experimental Data): The species profiles for Surrogate A will be a composite of the combustion products of its individual components. The oxidation of n-dodecane will proceed through typical alkane reaction pathways, while the combustion of toluene will lead to the formation of aromatic intermediates and soot precursors.

Experimental Methodologies for Benchmarking

The benchmarking of fuel surrogates relies on a suite of well-established experimental techniques to measure the key combustion parameters discussed above. The following sections detail the standard protocols for these measurements.

Ignition Delay Time Measurement

Experimental Apparatus: Shock Tube

A shock tube is a device used to generate high-temperature and high-pressure conditions to study chemical kinetics.

Protocol:

• Mixture Preparation: A homogenous mixture of the fuel and oxidizer (typically air or a synthetic air mixture) is prepared in a mixing tank. The composition is verified using gas chromatography.

• Shock Tube Operation: The shock tube is divided into a high-pressure driver section and a low-pressure driven section, separated by a diaphragm. The driven section is filled with the prepared fuel-air mixture to a specific initial pressure.

• Shock Wave Generation: The diaphragm is ruptured, causing a shock wave to propagate through the driven section, compressing and heating the test gas.

• Data Acquisition: The ignition delay time is defined as the time interval between the passage of the reflected shock wave and the onset of ignition. Ignition is typically detected by monitoring the emission from excited hydroxyl radicals (OH*) using a photomultiplier tube or by a rapid pressure rise.[3][4]

Workflow for Laminar Flame Speed Measurement.

Species Concentration Measurement

Experimental Apparatus: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for separating and identifying the chemical components of a sample.

Protocol:

• Flame Sampling: A quartz microprobe is used to extract gas samples from different locations within a flame (e.g., a burner-stabilized flat flame).

• Gas Chromatography (GC): The sampled gas is injected into a gas chromatograph, where the different species are separated based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry (MS): As the separated components elute from the GC column, they are ionized and fragmented in the mass spectrometer. The mass-to-charge ratio of the fragments is measured, creating a mass spectrum for each component.

• Species Identification and Quantification: The species are identified by comparing their mass spectra to a library of known spectra. The concentration of each species can be determined from the area of its corresponding peak in the chromatogram. [5][6]

Workflow for Species Concentration Measurement.

Conclusion

The benchmarking of fuel surrogate models is a critical aspect of modern combustion research. While direct experimental data for every potential fuel component, such as 3-Ethyl-2,5-dimethylhexane, may not always be available, a scientifically rigorous comparison can still be achieved. By leveraging established experimental techniques and drawing upon the known combustion behavior of structurally similar compounds, it is possible to evaluate the performance of multi-component surrogates.

This guide has outlined the key combustion parameters for comparison, detailed the standard experimental protocols for their measurement, and provided a comparative analysis of a representative jet fuel surrogate against the inferred behavior of a highly branched alkane. This approach provides a robust framework for the continued development and validation of fuel surrogate models, ultimately contributing to the design of more efficient and cleaner combustion systems.

References

• Di Tommaso, S., et al. (2010). Ignition delay times of primary reference fuels doped with diethyl ether at high pressure and intermediate temperatures. Combustion and Flame, 157(7), 1365-1374.
• Wu, Y., et al. (2023). Experimental Study on Laminar Burning Characteristics of Premixed 2,5-Dimethylfuran/Air Mixtures at Elevated Pressures and Temperatures. International Journal of Molecular Sciences, 24(9), 7904.
• Mathieu, O., et al. (2022). Experimental Ignition Delay Time Measurements and Chemical Kinetics Modeling of Hydrogen/Ammonia/Natural Gas Fuels. Journal of Engineering for Gas Turbines and Power, 144(12), 121006.
• Petersen, E. L. (n.d.). Ignition Delay Time. Petersen Research Group.
• He, X., et al. (2019). Ignition Delay Time Experiments for Natural Gas/Hydrogen Blends at Elevated Pressures. Energy & Fuels, 33(8), 7764-7775.
• Li, B., et al. (2017). Review on laminar flame speed and its measurement from outwardly propagating spherical flames. Journal of the Energy Institute, 90(4), 547-568.
• Trofimov, V. I., et al. (2023). Shock Tube Study of Ignition Delay Times for Hydrogen–Oxygen Mixtures. Applied Sciences, 13(22), 12289.
• Shabalin, A. A., et al. (2019). Concentration profiles of some stable species in the flame. Combustion and Flame, 208, 24-34.
• LibreTexts. (2021). 4.3: Chemical Reactions of Alkanes. Combustion of Alkanes. Chemistry LibreTexts.
• Kéromnès, A., et al. (2021). An experimental and kinetic modeling study of the ignition delay characteristics of binary blends of ethane/propane and ethylene. Combustion and Flame, 228, 237-253.
• Tian, G., et al. (2010). Laminar Burning Velocities of 2,5-Dimethylfuran Compared with Ethanol and Gasoline. Energy & Fuels, 24(7), 3879-3885.
• Wikipedia. (2023).
• Maricopa Open Digital Press. (n.d.). Combustion of Alkanes.
• He, G., et al. (2019). Experimental and modeling study on ignition delay of ammonia/methane fuel. ORCA – Online Research @ Cardiff.
• Bosschaart, K. J., & de Goey, L. P. (2003). Detailed analysis of the heat flux method for measuring burning velocities. Combustion and Flame, 132(1-2), 170-180.
• Narayanaswamy, K., et al. (2016). A component library framework for deriving kinetic mechanisms for multi-component fuel surrogates: Application for jet fuel surrogates. Combustion and Flame, 165, 288-309.
• Vasu, S. S., et al. (2014). Shock tube ignition delay times and methane time-histories measurements during excess CO2. OSTI.GOV.
• de Oliveira, L. F. P., et al. (2015).
• Zhang, K., et al. (2023). Probing the Pre-Ignition Behavior of Negative Temperature Coefficient Fuels at Low to High Temperatures: A Case Study of Dimethyl Ether. Applied Sciences, 13(5), 2825.
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• Yi, S., et al. (2022). Gas chromatography combined with flame-induced atmospheric pressure chemical ionization mass spectrometry for the analysis of fatty acid methyl esters and saturated hydrocarbons. Analytica Chimica Acta, 1199, 339611.
• Zhang, Y., et al. (2025). An experimental study of laminar flame speed and Markstein length of n-dodecane/methyl decanoate/air premixed flames. Fuel, 381, 132685.
• Morris, M. J., et al. (2022). Formulation of 7-Component Surrogate Mixtures for Military Jet Fuel and Testing in Diesel Engine. ACS Omega, 7(2), 2419–2431.
• Hernandez, C. J., et al. (2012). determination of laminar flame speed of methane- air flames at subatmospheric conditions using the. Redalyc.
• Susa, A. J., et al. (2017). Laminar Flame Speed Measurements and Modeling of Alkane Blends at Elevated Pressures With Various Diluents. Journal of Engineering for Gas Turbines and Power, 139(10), 101503.
• Pepiot, P. (2016). Jet fuel surrogates formulation and metamodeling of fuel mixtures properties. POLITesi.
• Khan Academy. (n.d.).
• Trofimov, V. I., et al. (2023). Shock Tube Study of Ignition Delay Times for Hydrogen–Oxygen Mixtures. Semantic Scholar.
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• Egolfopoulos, F. N., et al. (1991). Experimental and numerical determination of laminar flame speeds: Mixtures of C2-hydrocarbons with oxygen and nitrogen.
• Edwards, T., et al. (2007). Development of an Experimental Database and Kinetic Models for Surrogate Jet Fuels. 45th AIAA Aerospace Sciences Meeting and Exhibit.
• Quality Analysis GmbH. (2023). Gas chromatography with flame ionization detector: When is GC-FID used?
• Li, Z., et al. (2020). Experimental Study of the Laminar Flame Speeds of the CH4/H2/CO/CO2/N2 Mixture and Kinetic Simulation in Oxygen-Enriched Air Condition. ACS Omega, 5(50), 32479–32488.
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Safety & Regulatory Compliance

3-Ethyl-2,5-dimethylhexane: Proper Disposal &amp; Handling Procedures

[1]

Executive Summary & Immediate Action

Treat 3-Ethyl-2,5-dimethylhexane as a High-Risk Flammable Solvent. This branched alkane (C₁₀H₂₂) presents significant flammability and aspiration hazards.[1] It is strictly hydrophobic and must never be disposed of via sanitary sewer systems.

Scenario	Immediate Directive
Routine Disposal	Segregate into Non-Halogenated Organic waste stream.
Small Spill (<500 mL)	Absorb with polypropylene pads or vermiculite.[1] Place in a sealed fume hood.
Large Spill (>500 mL)	Evacuate area. Remove ignition sources.[1] Call EHS/Emergency Response.
Skin Contact	Wash immediately with soap and water.[1] Do not use solvent thinners.[1]

Chemical Profile & Risk Assessment

To dispose of this chemical safely, you must understand its physical behavior. As a C10 branched isomer, it exhibits lower boiling points and potentially lower flash points than n-decane due to reduced surface area for van der Waals interactions.[1]

Physicochemical Properties

Property	Value	Operational Implication
CAS Number	52897-04-8	Use for waste manifesting and inventory tracking.[1]
Molecular Formula	C₁₀H₂₂	High carbon content requires high-temperature incineration.[1]
Boiling Point	~157°C	Moderate volatility; vapors can accumulate in low-lying areas.[1]
Flash Point	< 60°C (Est.)[1]	Classified as Ignitable (D001). Store in flammables cabinet.
Solubility	Immiscible in water	Phase separation risk. Do not mix with aqueous waste.[1]
Density	~0.70 g/mL	Floats on water; water fog is ineffective for fire suppression.[1]

Critical Hazard: Static Accumulation

Expert Insight: Like many non-polar branched alkanes, 3-Ethyl-2,5-dimethylhexane has low electrical conductivity (<50 pS/m).[1] When poured, it can generate static charge faster than it dissipates.

• The Risk: A static discharge spark can ignite vapors during transfer.[1]

• The Control: Always ground and bond metal containers during transfer. If using plastic (HDPE), use a dip tube to prevent splash filling.

Waste Segregation & Containerization

Proper segregation is the primary defense against unexpected reactions in the waste stream.

Decision Matrix: Waste Stream Selection

Do not mix 3-Ethyl-2,5-dimethylhexane with oxidizers (e.g., Nitric Acid, Peroxides) or Halogenated solvents (e.g., DCM, Chloroform), as this complicates the incineration process and increases disposal costs.[1]

Figure 1: Logic flow for selecting the correct waste stream.[1] 3-Ethyl-2,5-dimethylhexane belongs in Stream A.[1]

Container Specifications

• Material: High-Density Polyethylene (HDPE) or Safety Steel Cans (Type I or II).

  • Why? HDPE is resistant to aliphatic alkanes.[1] Steel provides grounding capabilities.[1]

• Venting: Use caps with pressure-relief mechanisms if storing in warm environments to prevent vapor pressure buildup.[1]

• Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

Step-by-Step Disposal Protocol

Step 1: Preparation

• PPE: Wear nitrile gloves (splash protection), safety goggles, and a flame-resistant lab coat.[1]

• Location: Perform all transfers inside a certified chemical fume hood.

Step 2: Transfer & Labeling[1][2]

• Verify the receiving waste container is labeled "NON-HALOGENATED ORGANIC SOLVENT." [1]

• Grounding: If transferring >4 Liters, attach a ground wire between the source and receiving vessel.

• Pour slowly to minimize splashing and static generation.[1]

• Wipe the bottle neck with a dry wipe; dispose of the wipe in solid hazardous waste.

Step 3: Regulatory Labeling (RCRA)

Affix a hazardous waste tag with the following details:

• Constituents: 3-Ethyl-2,5-dimethylhexane (100%)[1]

• Hazard Codes:

  • D001: Ignitable Characteristic.

Step 4: Final Disposal

Contact your facility's EHS department or a licensed hazardous waste contractor (e.g., Clean Harbors, Veolia) for pickup. The ultimate disposal method is Fuel Blending or Incineration at a permitted facility.[1]

Emergency Spill Response Workflow

In the event of a release, rapid classification determines the safety of the response.

Figure 2: Decision logic for spill response. Note that ignition source elimination is the critical first step for alkanes.

References

• Stenutz, R. (n.d.). 3-ethyl-2,5-dimethylhexane Data Sheet. Stenutz.eu.[1] Retrieved October 26, 2023, from [Link][1]

• U.S. Environmental Protection Agency (EPA). (2023).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov.[1] Retrieved October 26, 2023, from [Link]

• PubChem. (n.d.).[1][2] 3-Ethyl-2,5-dimethylhexane Compound Summary. National Library of Medicine.[1] Retrieved October 26, 2023, from [Link][1]

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Personal protective equipment for handling 3-Ethyl-2,5-dimethylhexane

Introduction: The Deceptive Stability of Branched Alkanes

As researchers, we often underestimate higher molecular weight alkanes like 3-Ethyl-2,5-dimethylhexane (CAS: 52897-04-8) . Unlike its lighter cousins (hexane, heptane), this C10 branched isomer possesses a lower vapor pressure, leading to a false sense of security regarding inhalation and flammability. However, its lipophilic nature makes it a potent skin defatting agent and a severe aspiration hazard. Furthermore, as a non-polar solvent, it is a significant static electricity generator, posing hidden ignition risks during transfer.

This guide moves beyond generic "safety tips" to provide a kinetic justification for PPE selection and a validated operational workflow.

Part 1: The Barrier Strategy (PPE)

Personal Protective Equipment (PPE) is not a uniform; it is a selective membrane designed to fail safely. For 3-Ethyl-2,5-dimethylhexane, we must prioritize protection against permeation (solvent breakthrough) and static discharge .

Hand Protection: The Permeation Matrix

Latex gloves are structurally compromised by branched alkanes, leading to rapid degradation. You must utilize Nitrile for standard work and Viton/Fluoroelastomer for spill response.

Glove Material	Thickness	Breakthrough Time	Application Context
Nitrile (Disposable)	4–6 mil	> 480 min (Splash)	Routine Handling: Aliquoting, closed-system transfer. Change immediately upon splash.
Latex (Natural Rubber)	Any	< 10 min (Degrades)	FORBIDDEN: Alkanes extract lipids from latex, causing swelling and immediate failure.
Viton / Butyl	> 12 mil	> 480 min (Immersion)	Spill Cleanup: Mandatory for cleaning spills > 50 mL or prolonged equipment cleaning.
PVA (Polyvinyl Alcohol)	Supported	Excellent	Alternative: Good resistance, but water-soluble (avoid if moisture is present).

Critical Insight: While Nitrile is rated "Excellent" for splash protection, the branched structure of 3-Ethyl-2,5-dimethylhexane can increase steric diffusion through thinner nitrile matrices over time compared to linear decane. Change gloves every 60 minutes regardless of visible contamination.

Respiratory & Body Protection

• Respiratory: If working outside a fume hood (not recommended), use a half-face respirator with Organic Vapor (OV) Cartridges (Black Band) . The Occupational Exposure Limit (OEL) is often treated similarly to Naphtha/Octane/Decane (approx. 300–400 ppm TWA), causing CNS depression (dizziness) if exceeded.

• Body: Flame-Resistant (FR) Lab Coat is mandatory. Synthetic blends (polyester) can melt into skin during a flash fire. 100% Cotton or Nomex is required to dissipate static charge.

• Eyes: Chemical Splash Goggles (indirect venting). Safety glasses are insufficient due to the high spreadability (low surface tension) of the liquid, which can creep around frames.

Visualization: PPE Selection Logic

Figure 1: Decision matrix for selecting appropriate PPE based on exposure risk and volume.

Part 2: Operational Workflow (Handling & Transfer)

The primary risk during handling is static discharge ignition . 3-Ethyl-2,5-dimethylhexane has low conductivity; pouring it generates a static charge that can arc to a metal drum or hood sash, igniting the vapors.

Protocol: Static-Safe Transfer

• Equilibration: Allow the solvent container to reach room temperature before opening to prevent pressure differentials.

• Bonding & Grounding (Critical):

  • When transferring > 1 Liter, attach a copper bonding wire between the source container and the receiving vessel.

  • Ground the receiving vessel to an earth ground (e.g., fume hood water pipe or grounding bus).

• Inerting: For bulk transfers, blanket the receiving vessel with Nitrogen (

  ) or Argon to displace oxygen.

• Fume Hood Management:

  • Sash height: < 18 inches.[1]

  • Work > 6 inches inside the hood face.

  • Remove all ignition sources (hot plates, stirrers with brushed motors).

Part 3: Emergency Response & Disposal

Spill Response (The "S.A.V.E." Protocol)

If a spill occurs, do not wash it down the drain.[2] This compound is Very Toxic to Aquatic Life (Category Acute 1/Chronic 1).[3]

• S - Secure: Remove ignition sources immediately.

• A - Alert: Notify personnel. If > 100 mL, evacuate the lab.

• V - Ventilate: Maximize fume hood airflow; open lab exhaust if available.

• E - Eliminate:

  • Don Viton gloves and a respirator.

  • Cover spill with Vermiculite or Activated Carbon pads. Do not use paper towels (increases surface area for evaporation/ignition).

  • Transfer absorbed material to a sealed hazardous waste bag.

Disposal Streams

• Waste Labeling: "Flammable Organic Solvent - Non-Halogenated."

• Segregation: Keep separate from oxidizers (Nitric Acid, Peroxides) to prevent hypergolic reactions.

• Aquatic Protection: Under no circumstances should this enter the sewer system. It causes long-term adverse effects in the aquatic environment.[3][4]

Visualization: Spill Response Workflow

Figure 2: Triage workflow for chemical spills, distinguishing between minor containment and major evacuation events.

References

• PubChem. (2023). 3-Ethyl-2,5-dimethylhexane Compound Summary (CID 521421).[5][6][7][8] National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[9] Personal Protective Equipment: Glove Selection Chart. U.S. Department of Labor. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

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